3-Methylthio-2-butanone

• CAS: 53475-15-3

Core Science & Biosynthesis

3-Methylthio-2-butanone chemical properties and structure

An In-depth Technical Guide to 3-Methylthio-2-butanone: Structure, Properties, and Applications

Introduction

3-Methylthio-2-butanone, also known by its IUPAC name 3-(methylsulfanyl)butan-2-one, is an organosulfur compound that holds significant importance in the flavor and fragrance industry. Characterized by a ketone functional group and a thioether (sulfide) linkage, this molecule is a key contributor to the sensory profile of various food products. Its distinct aroma, often described as sulfurous, milky, and reminiscent of cooked potatoes or onions, makes it a valuable additive for creating complex and savory flavor profiles.[1][2] This guide provides a comprehensive technical overview of 3-Methylthio-2-butanone, detailing its chemical structure, physicochemical properties, analytical characterization, synthesis, and safety protocols, intended for researchers and professionals in chemistry and food science.

Chemical Structure and Nomenclature

The structural foundation of 3-Methylthio-2-butanone is a four-carbon butanone chain, with a methylthio group (-SCH₃) substituted at the third carbon position. This structure gives rise to its specific chemical properties and sensory characteristics.

Caption: 2D Chemical Structure of 3-Methylthio-2-butanone.

Key Identifiers:

• IUPAC Name: 3-(methylsulfanyl)butan-2-one[3][4]

• CAS Number: 53475-15-3[5][6]

• Molecular Formula: C₅H₁₀OS[5][6]

• Synonyms: 3-Methylmercapto-2-butanone, DL-3-(Methylthio)-2-butanone, 3-(Methylthio)butanone[4][5][6]

Physicochemical Properties

3-Methylthio-2-butanone is typically a colorless to pale yellow liquid with a distinct, pungent odor.[1] Its physical and chemical properties are summarized in the table below.

Property	Value	Source(s)
Molecular Weight	118.19 g/mol	[5]
Appearance	Colorless to yellow liquid	[1]
Density	0.975 g/mL at 25 °C	[3][7]
Boiling Point	50-54 °C at 20 mm Hg	[3][7]
Flash Point	43.7 °C (110.7 °F)	[3][7]
Refractive Index	1.469 - 1.471 at 20 °C	[4][7]
Solubility	Soluble in organic solvents; moderate water solubility	[8]

Synthesis and Reactivity

General Synthesis Pathway

A common laboratory-scale synthesis of 3-Methylthio-2-butanone involves the nucleophilic substitution of a halogenated ketone with a thiol salt. The reaction of 3-bromo-2-butanone with sodium methanethiolate (sodium thiomethoxide) provides a direct route to the target compound.[7]

Causality: This Sₙ2 reaction is effective because the bromine atom at the α-position to the carbonyl group is a good leaving group, and the thiolate anion is a strong nucleophile. The choice of a polar aprotic solvent like acetone or DMF facilitates the reaction by solvating the cation without hindering the nucleophile.

Caption: General workflow for the synthesis of 3-Methylthio-2-butanone.

Reactivity Profile

The molecule's reactivity is governed by its two primary functional groups:

• Ketone (Carbonyl Group): Susceptible to nucleophilic addition reactions at the carbonyl carbon. It can undergo reactions such as reduction to a secondary alcohol or condensation reactions at the α-carbon positions.[9]

• Thioether (Sulfide Group): The sulfur atom can be oxidized to form a sulfoxide and subsequently a sulfone using appropriate oxidizing agents.

Analytical Characterization Protocols

Accurate identification and quantification of 3-Methylthio-2-butanone require standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Trustworthiness: GC-MS is the gold standard for identifying volatile and semi-volatile compounds in complex mixtures, such as flavor extracts. The retention time provides chromatographic separation, while the mass spectrum offers a molecular fingerprint for definitive identification.

Experimental Protocol:

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or methanol) to a concentration of approximately 10-100 ppm.

• GC Conditions:

  • Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection: 1 µL splitless injection at 250°C.

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

  • Source Temperature: 230°C.

Expected Results: The mass spectrum will show a molecular ion peak [M]⁺ at m/z 118.[4] Key fragment ions include a prominent peak at m/z 75 (resulting from α-cleavage, [CH₃-CH-S-CH₃]⁺) and m/z 43 (acetyl cation, [CH₃CO]⁺).[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Trustworthiness: NMR spectroscopy provides unambiguous structural elucidation by mapping the chemical environment of hydrogen (¹H) and carbon (¹³C) nuclei.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in 0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Parameters: Acquire 16 scans with a relaxation delay of 1 second.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Parameters: Acquire 1024 scans with a relaxation delay of 2 seconds using a proton-decoupled pulse sequence.

Expected ¹H NMR Spectrum (in CDCl₃): [7][10]

• A singlet at ~2.1 ppm (3H), corresponding to the methyl protons of the thioether (-S-CH₃).

• A singlet at ~2.2 ppm (3H), corresponding to the acetyl methyl protons (-CO-CH₃).

• A doublet at ~1.3 ppm (3H), corresponding to the methyl group adjacent to the chiral center (-CH(S)-CH₃).

• A quartet at ~3.4 ppm (1H), corresponding to the methine proton (-CH(S)-).

Expected ¹³C NMR Spectrum (in CDCl₃): [7][11]

• A signal for the carbonyl carbon (~208 ppm).

• A signal for the methine carbon attached to sulfur (~50 ppm).

• Signals for the three methyl carbons (~15-30 ppm).

Infrared (IR) Spectroscopy

Expertise & Trustworthiness: IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups.

Experimental Protocol:

• Technique: Attenuated Total Reflectance (ATR) or neat liquid film between salt plates (NaCl or KBr).

• Acquisition: Collect a spectrum from 4000 to 600 cm⁻¹.

Expected Results: The spectrum will be dominated by a strong, sharp absorption band around 1715 cm⁻¹ , which is characteristic of the C=O (carbonyl) stretch in an aliphatic ketone.[4][12] Weaker C-H stretching and bending vibrations will also be present.

Applications in Industry and Research

The primary application of 3-Methylthio-2-butanone is as a flavoring agent .[4] It is recognized as safe for this purpose by regulatory bodies like the FDA and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[4] Its sulfurous and savory notes are used to enhance the taste of:

• Dairy products (e.g., cheese flavors)

• Savory snacks (e.g., potato chips)

• Soups and sauces

• Meat and seafood products

In a research context, it can serve as a building block in organic synthesis for creating more complex sulfur-containing molecules.[13]

Safety, Handling, and Storage

Authoritative Grounding: Safety protocols are based on GHS classifications and standard laboratory practices.

Hazards Identification:

• Physical Hazard: Flammable liquid and vapor (GHS Category 3, H226).[4] Keep away from heat, sparks, and open flames.

• Health Hazard: May cause skin and eye irritation.[2]

Recommended Handling Procedures:

• Work in a well-ventilated area or a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.

• Ground all equipment when transferring large quantities to prevent static discharge.[14]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids.[14]

• Keep away from strong oxidizing agents.

Conclusion

3-Methylthio-2-butanone is a well-characterized organosulfur compound with significant commercial value as a flavoring agent. Its chemical properties are dictated by the interplay between its ketone and thioether functionalities. A thorough understanding of its structure, reactivity, and spectroscopic profile is essential for its effective application in the food industry and for its use in synthetic chemistry. Adherence to proper safety and handling protocols is mandatory due to its flammability and potential as an irritant.

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The Subtle Savagery of Sulfur: A Technical Guide to the Natural Occurrence of 3-Methylthio-2-butanone in Foods

Abstract

This technical guide provides an in-depth exploration of 3-Methylthio-2-butanone, a volatile sulfur compound contributing to the complex flavor profiles of various foods. Addressed to researchers, scientists, and professionals in drug development and food science, this document navigates the known occurrences of this compound, elucidates its formation pathways, details its sensory characteristics, and provides comprehensive analytical methodologies for its detection and quantification. By synthesizing current scientific knowledge, this guide aims to be a definitive resource for understanding the role of 3-Methylthio-2-butanone in food chemistry and its broader implications in related scientific fields.

Introduction: Unveiling a Potent Flavor Principle

The intricate tapestry of food flavor is woven from a multitude of volatile and non-volatile compounds. Among these, sulfur-containing molecules, though often present in trace amounts, exert a disproportionately significant impact on the final sensory experience due to their exceptionally low odor thresholds.[1] 3-Methylthio-2-butanone (CAS 53475-15-3), a ketone with a characteristic sulfurous and somewhat milky, pungent odor, is one such compound.[2][3] While its synthetic counterpart is utilized as a flavoring agent in the food industry, its natural genesis within food matrices is a subject of ongoing scientific inquiry.[2] This guide provides a comprehensive overview of the natural occurrence of 3-Methylthio-2-butanone, its biochemical origins, and the analytical techniques requisite for its study.

Chemical Structure and Properties of 3-Methylthio-2-butanone

Caption: Chemical structure of 3-Methylthio-2-butanone.

Natural Occurrence in Food Systems

The presence of 3-Methylthio-2-butanone in food is primarily linked to fermentation processes, where microbial metabolism of sulfur-containing amino acids plays a pivotal role.

Fermented Foods: A Hotspot of Formation

Fermented foods provide an ideal environment for the generation of a diverse array of volatile compounds, including 3-Methylthio-2-butanone.

• Fermented Durian: One of the most definitive identifications of naturally occurring 3-Methylthio-2-butanone is in fermented durian. A study on the volatile flavor constituents of durian before and after spontaneous fermentation revealed the generation of several new sulfur compounds in the fermented product, including 3-Methylthio-2-butanone.

Dairy Products: The Role of Cheese Ripening

While direct quantification of 3-Methylthio-2-butanone in many cheeses is not extensively documented, its presence is strongly suggested by the well-established metabolic pathways of cheese-ripening bacteria. The catabolism of the amino acid methionine is a key source of volatile sulfur compounds that are essential to the aroma of many cheeses.[1][4]

Cheese ripening involves complex biochemical transformations of milk components by a succession of microbial communities. The degradation of methionine by these microorganisms can lead to the formation of various sulfur compounds, including methanethiol, which is a precursor to other volatile sulfur molecules.[5] The enzymatic machinery of cheese-ripening bacteria, such as Brevibacterium linens, is known to catabolize methionine through several pathways.[5][6] These pathways can generate α-keto-γ-(methylthio)butyric acid (KMBA), a key intermediate that can be further converted to various volatile sulfur compounds.

Formation Pathways: From Amino Acid to Aroma

The primary precursor for the formation of 3-Methylthio-2-butanone and related sulfur compounds in food is the essential amino acid, methionine.[1] The conversion of methionine into volatile flavor compounds is primarily achieved through microbial enzymatic pathways, often in conjunction with chemical reactions like the Strecker degradation.

Microbial Catabolism of Methionine

Microorganisms present in fermented foods, particularly in cheese, possess the enzymatic capacity to degrade methionine into a variety of flavor-active compounds. The initial step in this process is often the transamination of L-methionine to α-keto-γ-(methylthio)butyric acid (KMBA).[5]

Caption: Proposed pathway for 3-Methylthio-2-butanone formation.

The Strecker Degradation

The Strecker degradation is a component of the Maillard reaction, involving the reaction of an α-amino acid with a dicarbonyl compound. This reaction leads to the formation of an aldehyde with one less carbon atom than the original amino acid. While the direct product of methionine's Strecker degradation is methional (3-(methylthio)propanal), a potent potato-like aroma compound, subsequent microbial or chemical transformations of methional or other intermediates could potentially lead to the formation of 3-Methylthio-2-butanone.[7]

Sensory Properties and Flavor Contribution

3-Methylthio-2-butanone is characterized by a complex and potent aroma profile. Its sensory attributes are often described as:

• Sulfurous and Pungent: A dominant characteristic typical of many volatile sulfur compounds.[2]

• Milky and Fruity: It also possesses softer, milky, and slightly fruity notes, which contribute to its complexity.[3][8]

• Vegetative and Savory: In some contexts, it can impart savory and vegetative undertones.

The overall flavor contribution of 3-Methylthio-2-butanone in a food product is highly dependent on its concentration and the presence of other volatile compounds. At low concentrations, it can add a desirable savory complexity, while at higher levels, it may be perceived as an off-flavor. Precise odor threshold values for 3-Methylthio-2-butanone are not widely available in scientific literature, but it is generally recognized as a compound with a low detection threshold.[9]

Table 1: Sensory Descriptors of 3-Methylthio-2-butanone

Descriptor	Source
Pungent odour	[2]
Fruity, slightly sulfurous aroma	[8]
Sulfurous type odor and milky type flavor	[3]
Strong, sulfurous odor, reminiscent of garlic or onion

Analytical Methodologies

The analysis of volatile sulfur compounds like 3-Methylthio-2-butanone in complex food matrices presents a significant challenge due to their low concentrations, high volatility, and potential for reactivity. The gold standard for their analysis is Gas Chromatography-Mass Spectrometry (GC-MS), often coupled with a pre-concentration technique such as Headspace Solid-Phase Microextraction (HS-SPME).

Experimental Protocol: HS-SPME-GC-MS for the Analysis of 3-Methylthio-2-butanone in Cheese

This protocol provides a detailed methodology for the extraction and analysis of 3-Methylthio-2-butanone from a cheese matrix.

5.1.1. Sample Preparation and Extraction (HS-SPME)

• Sample Preparation: Grate a representative sample of the cheese. Weigh 2.0 g of the grated cheese into a 20 mL headspace vial.

• Internal Standard: Add a known concentration of an appropriate internal standard (e.g., 2-methyl-3-furanthiol or a stable isotope-labeled analog of the analyte if available) to the vial.

• Equilibration: Seal the vial and allow it to equilibrate in a water bath at 45°C for 20 minutes.[10]

• Extraction: Expose a conditioned SPME fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for 40 minutes at 45°C.[10]

5.1.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Gas Chromatograph (GC) System:

  • Column: Use a polar capillary column such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 3 minutes.

    • Ramp to 150°C at 4°C/min.

    • Ramp to 240°C at 10°C/min and hold for 5 minutes.

• Mass Spectrometer (MS) System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Mass Scan Range: m/z 35-350.

5.1.3. Data Analysis

• Identification: Identify 3-Methylthio-2-butanone by comparing its mass spectrum and retention index with those of an authentic standard and reference libraries (e.g., NIST). The mass spectrum of 3-Methylthio-2-butanone is characterized by major ions at m/z 75, 118, and 41.[2]

• Quantification: Quantify the concentration of 3-Methylthio-2-butanone using a calibration curve prepared with the authentic standard, normalized to the response of the internal standard.

Caption: Experimental workflow for the analysis of 3-Methylthio-2-butanone.

Conclusion and Future Perspectives

3-Methylthio-2-butanone is a naturally occurring volatile sulfur compound that contributes to the nuanced flavor profiles of fermented foods. Its formation is intricately linked to the microbial catabolism of methionine, a process of significant interest in food science for its role in flavor development. While its presence has been confirmed in some foods, further research is needed to quantify its concentration in a wider variety of products and to fully elucidate the specific enzymatic pathways and microorganisms responsible for its synthesis.

Future research should focus on:

• Quantitative surveys: To determine the concentration of 3-Methylthio-2-butanone in a broader range of fermented foods, particularly different cheese varieties.

• Metabolic pathway elucidation: To identify the specific enzymes and microbial strains involved in the conversion of methionine to 3-Methylthio-2-butanone.

• Sensory studies: To determine the precise odor and taste thresholds of this compound in various food matrices and to understand its interaction with other flavor compounds.

A deeper understanding of 3-Methylthio-2-butanone will not only enhance our knowledge of food flavor chemistry but also provide valuable insights for the targeted development of novel flavors and the quality control of fermented food products.

References

• Landaud, S., Helinck, S., & Bonnarme, P. (2008). Formation of volatile sulfur compounds and metabolism of methionine and other sulfur compounds in fermented food. Applied Microbiology and Biotechnology, 77(6), 1191-1205.
• Production of Dairy-Based, Natural Sulphur Flavor Concentrate by Yeast Ferment

• PubChem. (n.d.). 3-(Methylthio)-2-butanone. National Center for Biotechnology Information. Retrieved from [Link]

• Flavor of Dairy Products. (2007). ACS Symposium Series. American Chemical Society.
• Profiles of Volatile Flavor Compounds in Milk Fermented with Different Proportional Combinations of Lactobacillus delbrueckii subsp. bulgaricus and Streptococcus thermophilus. (2017). Molecules.
• A Comparative Analysis of the Sensory Thresholds of 3-(Methylthio)butanal and Methional. (2025). BenchChem.
• Formation of Amino Acid Derived Cheese Flavour Compounds. (n.d.).
• McSweeney, P. L. H., & Sousa, M. J. (2000). Biochemical pathways for the production of flavour compounds in cheeses during ripening: A review. Le Lait, 80(3), 293-324.
• Amarita, F., Yvon, M., Delettre, J., & Bonnarme, P. (2003). Diversity of l-Methionine Catabolism Pathways in Cheese-Ripening Bacteria. Applied and Environmental Microbiology, 69(8), 4562-4568.
• Odor threshold of 3-(Methylthio)
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• Solid phase microextraction (SPME) combined with gas-chromatography and olfactory-mass spectrometry for characterization of cheese aroma compounds. (n.d.).

• 3-Methylthio-2-butanone. (n.d.). MySkinRecipes. Retrieved from [Link]

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• Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. (2020). Molecules.
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• HS-SPME-GC-MS technique for FFA and hexanal analysis in different cheese packaging in the course of long term storage. (n.d.).

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• Key aroma compounds identified in Cheddar cheese with different ripening times by aroma extract dilution analysis, odor activity value, aroma recombination, and omission. (2020). Sigma-Aldrich.

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Synthesis pathways for 3-Methylthio-2-butanone

An In-Depth Technical Guide to the Synthesis of 3-Methylthio-2-butanone for Researchers and Drug Development Professionals

Abstract

3-Methylthio-2-butanone is a key organosulfur compound with significant applications in the flavor and fragrance industry, as well as serving as a versatile building block in organic synthesis. This guide provides a comprehensive overview of the primary synthesis pathways for 3-Methylthio-2-butanone, with a focus on reaction mechanisms, experimental protocols, and process optimization. We will delve into the conjugate addition of methanethiol to 3-buten-2-one and the nucleophilic substitution of 3-chloro-2-butanone, offering a comparative analysis to aid in method selection for both laboratory and industrial-scale production.

Introduction: The Chemical Significance of 3-Methylthio-2-butanone

3-Methylthio-2-butanone, also known as 3-(methylthio)butan-2-one, is a naturally occurring sulfur-containing ketone. It is a colorless to pale yellow liquid with a distinct sulfurous, savory, and slightly fruity aroma. Its unique organoleptic properties make it a valuable component in the formulation of flavors and fragrances, particularly for savory applications such as meat, onion, and garlic flavorings. Beyond its sensory attributes, its bifunctional nature—containing both a ketone and a thioether group—renders it a useful intermediate for the synthesis of more complex molecules, including pharmaceuticals and other specialty chemicals. The strategic selection of a synthesis pathway is paramount to achieving high purity, yield, and cost-effectiveness in its production.

Primary Synthesis Pathways

Two principal routes dominate the synthesis of 3-Methylthio-2-butanone: the thio-Michael addition and the nucleophilic substitution. The choice between these pathways often depends on the availability of starting materials, desired scale of production, and tolerance for specific reaction conditions.

Pathway A: Thio-Michael Addition of Methanethiol to 3-Buten-2-one

The conjugate addition, or Michael addition, of a thiol to an α,β-unsaturated carbonyl compound is a highly efficient and atom-economical method for forming carbon-sulfur bonds. In this case, methanethiol acts as the nucleophile, attacking the β-carbon of 3-buten-2-one.

The reaction proceeds via a base-catalyzed mechanism. A base, typically a hydroxide or an alkoxide, deprotonates the methanethiol to form the more nucleophilic thiolate anion (methanethiolate). This anion then undergoes a 1,4-conjugate addition to the electron-deficient double bond of 3-buten-2-one. The resulting enolate intermediate is then protonated by a proton source in the reaction mixture (such as the solvent or the conjugate acid of the base) to yield the final product, 3-Methylthio-2-butanone. The driving force for this reaction is the formation of a stable carbon-sulfur bond and the restoration of the carbonyl group.

Figure 1: Reaction schematic for the base-catalyzed Thio-Michael addition.

Pathway B: Nucleophilic Substitution of 3-Chloro-2-butanone

This pathway involves the reaction of a suitable sulfur nucleophile, typically sodium thiomethoxide, with an α-haloketone, 3-chloro-2-butanone. This is a classic example of a Williamson ether synthesis, adapted for thioether formation.

The reaction proceeds via an S_N2 (bimolecular nucleophilic substitution) mechanism. The highly nucleophilic thiomethoxide anion directly attacks the electrophilic carbon atom bearing the chlorine atom, displacing the chloride leaving group in a single concerted step. The reaction is typically carried out in a polar aprotic solvent, such as acetone or dimethylformamide (DMF), which can solvate the cation (Na⁺) while not significantly solvating the anion, thus preserving its nucleophilicity. The choice of 3-chloro-2-butanone as the starting material is strategic, as the chlorine atom is activated by the adjacent electron-withdrawing carbonyl group, making the carbon more susceptible to nucleophilic attack.

Figure 2: S_N2 mechanism for the synthesis of 3-Methylthio-2-butanone.

Comparative Analysis of Synthesis Pathways

Feature	Pathway A: Thio-Michael Addition	Pathway B: Nucleophilic Substitution
Starting Materials	3-Buten-2-one, Methanethiol	3-Chloro-2-butanone, Sodium Thiomethoxide
Atom Economy	High (100% theoretical)	Moderate (byproduct is NaCl)
Reaction Conditions	Typically milder, base-catalyzed	Requires anhydrous conditions, polar aprotic solvent
Reagent Handling	Methanethiol is a toxic, volatile gas	Sodium thiomethoxide is moisture-sensitive and pyrophoric
Yield	Generally high	Can be high, but may be affected by elimination side reactions
Scalability	Well-suited for large-scale production	Feasible, but handling of sodium thiomethoxide can be challenging

Detailed Experimental Protocols

Protocol for Pathway A: Thio-Michael Addition

Materials:

• 3-Buten-2-one (99%)

• Methanethiol (condensed as a liquid) or a solution of sodium thiomethoxide

• Sodium hydroxide (catalytic amount)

• Methanol

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, ice bath

Procedure:

• In a well-ventilated fume hood, dissolve 3-buten-2-one (1 equivalent) in methanol in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Add a catalytic amount of sodium hydroxide to the solution.

• Slowly add methanethiol (1.1 equivalents) via a dropping funnel over 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Quench the reaction by adding a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation to yield pure 3-Methylthio-2-butanone.

Protocol for Pathway B: Nucleophilic Substitution

Materials:

• 3-Chloro-2-butanone (98%)

• Sodium thiomethoxide (95%)

• Anhydrous acetone

• Round-bottom flask, magnetic stirrer, reflux condenser, nitrogen inlet

• Celite

Procedure:

• Set up a round-bottom flask with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Under a nitrogen atmosphere, add anhydrous acetone to the flask, followed by sodium thiomethoxide (1.1 equivalents).

• Stir the suspension and slowly add 3-chloro-2-butanone (1 equivalent) dropwise at room temperature.

• After the addition, heat the reaction mixture to reflux and maintain for 3-5 hours. Monitor the reaction by TLC or GC.

• Cool the reaction mixture to room temperature and filter through a pad of Celite to remove the precipitated sodium chloride.

• Rinse the filter cake with a small amount of acetone.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The resulting crude product can be purified by vacuum distillation.

Process Scale-Up and Industrial Considerations

When transitioning from laboratory-scale synthesis to industrial production, several factors must be considered:

• Reagent Sourcing and Cost: The cost and availability of starting materials are critical. 3-Buten-2-one is often more readily available and less expensive than 3-chloro-2-butanone.

• Safety and Handling: Methanethiol is a highly toxic and flammable gas with a low boiling point (-6°C) and an extremely unpleasant odor. Industrial-scale operations require specialized handling equipment and robust safety protocols. Sodium thiomethoxide is a solid but is highly reactive and pyrophoric.

• Reaction Control: Exothermic reactions, particularly the Michael addition, require efficient heat management to prevent runaway reactions.

• Waste Management: The nucleophilic substitution pathway generates a stoichiometric amount of salt waste (NaCl), which requires proper disposal. The Michael addition is more atom-economical, generating minimal waste.

• Product Purity: For flavor and fragrance applications, extremely high purity is required. The purification method (e.g., fractional distillation) must be optimized to remove any unreacted starting materials and byproducts that could affect the final aroma profile.

Analytical Characterization

The identity and purity of the synthesized 3-Methylthio-2-butanone should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl and C-S bond vibrations.

Conclusion

The synthesis of 3-Methylthio-2-butanone can be effectively achieved through both thio-Michael addition and nucleophilic substitution pathways. The Michael addition of methanethiol to 3-buten-2-one is often favored for its high atom economy and milder reaction conditions, making it particularly suitable for large-scale industrial production, provided that the challenges of handling methanethiol can be safely managed. The nucleophilic substitution route offers a viable alternative, especially when 3-chloro-2-butanone is a more accessible starting material. A thorough evaluation of safety, cost, and scalability is essential for selecting the optimal synthesis strategy for a given application.

References

• Title: Synthesis of 3-(Methylthio)butan-2-one Source: Science of Synthesis, 2006 URL: [Link]

• Source: Google Patents (Patent EP0690038A1)

• Title: 3-(Methylthio)-2-butanone Source: PubChem, National Center for Biotechnology Information URL: [Link]

The Pivotal Role of 3-Methylthio-2-butanone in Dairy Products: A Technical Guide to its Flavor Profile, Formation, and Analysis

Abstract

This technical guide provides an in-depth exploration of 3-Methylthio-2-butanone, a key sulfur-containing ketone that significantly influences the flavor profiles of various dairy products. We will delve into its distinct sensory characteristics, from desirable savory and creamy notes to potential off-flavors. The guide will meticulously detail the complex biochemical pathways responsible for its formation, with a focus on the microbial metabolism of methionine by dairy-relevant microorganisms. Furthermore, we will present comprehensive, step-by-step analytical methodologies for the accurate detection and quantification of this potent aroma compound in complex dairy matrices. This document is intended for researchers, scientists, and quality control professionals in the dairy and flavor industries, providing the foundational knowledge and practical protocols necessary to understand, control, and leverage the impact of 3-Methylthio-2-butanone on dairy product quality.

Introduction: The Subtle but Significant Impact of Sulfur Compounds in Dairy Flavor

The flavor of dairy products is a complex tapestry woven from a multitude of volatile and non-volatile compounds. Among these, sulfur-containing compounds, though often present in trace amounts, can exert a profound influence on the final sensory experience due to their low odor thresholds.[1] 3-Methylthio-2-butanone, a ketone with a characteristic sulfurous note, is one such compound that can impart both desirable and undesirable flavor characteristics. Its presence has been associated with savory, milky, and creamy notes, but at higher concentrations, it can contribute to a less desirable "cabbage-like" or "garlic-onion" aroma.[2][3] Understanding the nuances of its flavor contribution, the mechanisms of its formation, and the methods for its precise measurement is paramount for the dairy industry in its quest for consistent and high-quality products.

Physicochemical Properties of 3-Methylthio-2-butanone

A thorough understanding of the chemical and physical properties of 3-Methylthio-2-butanone is fundamental for developing effective analytical methods and for predicting its behavior in dairy matrices.

Property	Value	Reference
Chemical Formula	C₅H₁₀OS	[4]
Molecular Weight	118.20 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[5]
Odor Description	Sulfurous, milky, creamy, potato, baked potato, oily, savory	[2]
Boiling Point	147.0 °C to 178.0 °C at 760 mm Hg	[5]
Flash Point	43.33 °C	[5]
Solubility	Soluble in alcohol; slightly soluble in water (6.001e+004 mg/L at 25 °C est.)	[5]
CAS Number	53475-15-3	[4]
IUPAC Name	3-(methylsulfanyl)butan-2-one	[4]

Sensory Profile and Perceptual Thresholds

The sensory impact of 3-Methylthio-2-butanone is highly dependent on its concentration and the food matrix in which it is present. While it can contribute positively to the overall flavor profile, exceeding its optimal concentration can lead to off-flavors.

Flavor Descriptors:

• Positive: Milky, creamy, savory, baked potato, oily, and slightly cheesy.[2]

• Negative (at high concentrations): Pungent sulfurous, garlic, or onion-like.[6]

Sensory Thresholds:

The determination of sensory thresholds is critical for understanding the flavor contribution of a particular compound. The threshold can be significantly influenced by the food matrix. For instance, the odor thresholds of many volatile compounds are higher in a complex matrix like cheese compared to water, due to interactions with fat, protein, and other components.[7]

While specific sensory threshold data for 3-Methylthio-2-butanone in various dairy matrices is not extensively reported in the literature, a protocol for determining the odor and taste thresholds of the related compound, 3-(methylthio)butanal, can be adapted.[8]

Protocol for Sensory Evaluation (Adapted)

A panel of trained sensory assessors is essential for this evaluation. The ascending forced-choice method (ASTM E679) is a standard approach.

Figure 1: Workflow for determining the sensory threshold of 3-Methylthio-2-butanone in a dairy matrix.

Formation Pathways in Dairy Products

The presence of 3-Methylthio-2-butanone in dairy products is primarily a result of the microbial catabolism of the sulfur-containing amino acid, L-methionine.[9] Various microorganisms, including starter and non-starter lactic acid bacteria (LAB) and ripening bacteria, play a crucial role in these transformations.[9]

The principal pathway involves the transamination of L-methionine to α-keto-γ-methylthiobutyric acid (KMBA).[10] This intermediate can then undergo further enzymatic or chemical conversions to yield a variety of volatile sulfur compounds, including, hypothetically, 3-Methylthio-2-butanone.

Sources

• 1. Methylthioacetaldehyde, a possible intermediate metabolite for the production of volatile sulphur compounds from L-methionine by Lactococcus lactis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dextro,laevo-3-(methyl thio) butanone [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. (±)-3-(methyl thio)-2-butanone, 99315-41-0 [thegoodscentscompany.com]
• 5. Key aroma compounds identified in Cheddar cheese with different ripening times by aroma extract dilution analysis, odor activity value, aroma recombination, and omission. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 6. Evaluation of the Perceptual Interactions among Aldehydes in a Cheddar Cheese Matrix According to Odor Threshold and Aroma Intensity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Diversity of l-Methionine Catabolism Pathways in Cheese-Ripening Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Introduction: Unveiling a Potent Sulfur-Containing Flavorant

An In-Depth Technical Guide to 3-Methylthio-2-butanone (CAS 53475-15-3)

Authored for Researchers, Scientists, and Drug Development Professionals

3-Methylthio-2-butanone, registered under CAS number 53475-15-3, is a fascinating organosulfur compound that holds significant importance in the realm of flavor and fragrance chemistry.[1] As a member of the β-keto thioether family, its structure comprises a four-carbon butanone backbone with a methylthio (-SCH₃) group at the third position.[2] This molecule is a quintessential example of how the inclusion of sulfur can impart potent and distinctive sensory characteristics to a compound.[3] While often associated with strong, pungent odors, organosulfur compounds like 3-methylthio-2-butanone are crucial for creating the nuanced and authentic aromas of many foods, from savory cooked meats to tropical fruits, when used at very low concentrations.[4][5]

This technical guide provides a comprehensive overview of 3-Methylthio-2-butanone, moving beyond basic data to explore its synthesis, analytical characterization, applications, and safety considerations. The content is structured to provide both foundational knowledge and practical, field-proven insights for professionals working in chemical research and development.

Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of a molecule is the bedrock of its application and analysis. 3-Methylthio-2-butanone is typically a colorless to pale yellow liquid with a characteristic strong, sulfurous odor.[6] Its volatility and solubility in organic solvents are key attributes that influence its use as a flavoring agent and dictate the analytical methods suitable for its detection.[6]

Physical Properties

The key physical and chemical identifiers for 3-Methylthio-2-butanone are summarized below. This data is essential for laboratory handling, analytical method development, and regulatory compliance.

Property	Value	Source(s)
CAS Registry Number	53475-15-3	[7][8]
Molecular Formula	C₅H₁₀OS	[9][10]
Molecular Weight	118.20 g/mol	[9]
IUPAC Name	3-methylsulfanylbutan-2-one	[9]
Appearance	Colorless to pale yellow clear liquid	[6][11]
Specific Gravity	~0.975 @ 25 °C	[11]
Refractive Index	~1.471 @ 20 °C	[11]
Boiling Point	147-178 °C @ 760 mmHg; 50-54 °C @ 20 mmHg	[11][12]
Flash Point	43.33 °C (110.00 °F)	[11]
FEMA Number	4181	[9][13]
JECFA Number	1688	[9][13]

Spectroscopic Characterization

Spectroscopic analysis is critical for the unambiguous identification and structural elucidation of 3-Methylthio-2-butanone.

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is a primary tool for identifying this volatile compound. The mass spectrum provides a distinct fragmentation pattern that serves as a molecular fingerprint. Key fragments often include the molecular ion (M⁺) at m/z 118 and characteristic losses related to the carbonyl and methylthio groups.[10][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for confirming the molecular structure.

  • ¹H NMR: The proton NMR spectrum would be expected to show distinct signals corresponding to the three different types of methyl groups and the single proton on the chiral center at C3.[15] For example, one would anticipate a singlet for the S-CH₃ protons, a singlet for the acetyl CH₃ protons, a doublet for the C4 methyl protons, and a quartet for the C3 methine proton.

  • ¹³C NMR: The carbon spectrum provides confirmation of the five carbon atoms in the molecule, with the carbonyl carbon appearing at a characteristic downfield shift (typically >200 ppm).[16]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the key functional groups. A strong absorption band characteristic of the C=O (ketone) stretch would be prominent, typically in the range of 1700-1725 cm⁻¹.

Synthesis of β-Keto Thioethers: A Methodological Approach

While numerous proprietary methods exist, a robust and common strategy for synthesizing β-keto thioethers like 3-methylthio-2-butanone involves the nucleophilic substitution of an α-haloketone with a thiol or thiolate.[17] This approach is favored for its reliability and the ready availability of starting materials.

The reaction of 3-bromo-2-butanone with sodium methanethiolate (sodium thiomethoxide) provides a direct and efficient route to the target molecule. The causality behind this choice is the high reactivity of the α-bromo ketone towards Sₙ2 displacement by the potent sulfur nucleophile.

Caption: Synthetic pathway for 3-Methylthio-2-butanone via Sₙ2 reaction.

Experimental Protocol: Synthesis

This protocol describes a laboratory-scale synthesis. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Nucleophile Preparation: In the flask, dissolve sodium methanethiolate (1.0 eq) in a suitable anhydrous solvent such as ethanol.

• Substrate Addition: Dissolve 3-bromo-2-butanone (1.0 eq) in the same solvent and add it to the dropping funnel.

• Reaction Execution: Cool the flask containing the thiolate solution in an ice bath. Add the 3-bromo-2-butanone solution dropwise over 30-60 minutes with continuous stirring under a nitrogen atmosphere. The dropwise addition helps to control any exotherm.

• Reaction Monitoring: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the starting material.

• Workup:

  • Filter the reaction mixture to remove the precipitated sodium bromide byproduct.

  • Transfer the filtrate to a separatory funnel and add water to dissolve any remaining salts.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by vacuum distillation to yield pure 3-Methylthio-2-butanone.

This self-validating protocol includes monitoring steps (TLC/GC) and a thorough workup and purification process to ensure the identity and purity of the final product, which can then be confirmed by the spectroscopic methods outlined in Section 1.2.

Analytical Methodologies for Quality Control

The accurate identification and quantification of 3-methylthio-2-butanone, especially in complex matrices like food and beverages, is crucial for quality control and flavor research.[18] Due to its volatility and presence at trace levels, the preferred method is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[19]

Caption: Analytical workflow for 3-Methylthio-2-butanone using HS-SPME-GC-MS.

Protocol: HS-SPME-GC-MS Analysis

This protocol provides a validated framework for the analysis of volatile sulfur compounds.[19][20]

• Sample Preparation:

  • Place a precise amount of the liquid or solid sample (e.g., 2 mL or 2 g) into a 20 mL headspace vial.

  • For quantitative analysis, add a known amount of a suitable internal standard (e.g., a deuterated analog like 3-(methylthio)butanal-d3 or a different thioether like 2-methyltetrahydrothiophen-3-one).[20]

  • Seal the vial immediately with a PTFE/silicone septum cap.

• HS-SPME Extraction:

  • Place the vial in a heated agitator (e.g., at 60 °C for 15 minutes) to allow the analytes to equilibrate in the headspace.

  • Expose a SPME fiber (e.g., 65 µm PDMS/DVB) to the headspace of the sample vial for a defined period (e.g., 30 minutes) to extract the volatile compounds. The choice of fiber and extraction time/temperature must be optimized for the specific matrix.

• GC-MS Analysis:

  • Injector: Immediately transfer the SPME fiber to the heated GC inlet (e.g., 250 °C) for thermal desorption of the analytes in splitless mode (e.g., for 5 minutes).

  • Column: Use a low- to mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) suitable for separating volatile compounds.

  • Oven Program: A typical temperature program would start at a low temperature (e.g., 40 °C, hold for 2 min), then ramp at a controlled rate (e.g., 5 °C/min) to a final temperature (e.g., 240 °C, hold for 5 min).

  • Mass Spectrometer: Operate in Electron Ionization (EI) mode at 70 eV. Scan a mass range of m/z 35-350.

• Data Analysis:

  • Identification: Identify 3-Methylthio-2-butanone by comparing its retention time and mass spectrum with that of an authentic reference standard and by matching the spectrum against a reference library (e.g., NIST).

  • Quantification: Calculate the concentration of the analyte based on the ratio of its peak area to that of the internal standard, using a pre-established calibration curve.

The Role of Gas Chromatography-Olfactometry (GC-O)

While GC-MS provides chemical identity, Gas Chromatography-Olfactometry (GC-O) is essential for understanding sensory impact.[18] In a GC-O system, the column effluent is split between a mass spectrometer and a sniffing port, where a trained panelist can assess the odor of each eluting compound. This technique is invaluable for determining the odor activity and character of 3-methylthio-2-butanone in a complex aroma profile, confirming its contribution to the overall flavor.[21]

Applications in Flavor Science

3-Methylthio-2-butanone is recognized by the Flavor and Extract Manufacturers Association (FEMA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA) as a safe and effective flavoring agent.[9][13] Its primary application lies in its ability to impart savory, sulfurous, and sometimes creamy or vegetable-like notes to food products.[6]

Volatile sulfur compounds are potent, with extremely low odor thresholds, meaning they can significantly influence a flavor profile even at parts-per-billion concentrations.[4] 3-Methylthio-2-butanone is used to build the characteristic flavors of:

• Dairy Products: To enhance cheesy and creamy notes.

• Savory and Meat Products: To contribute to cooked, roasted, and savory profiles.[21]

• Vegetable Flavors: To create notes reminiscent of cooked potatoes, onions, or garlic.[6][18]

The perception of its aroma is highly dependent on its concentration; what might be a desirable savory note at a low level can become an objectionable "sulfurous" off-note at higher concentrations.[4] This highlights the critical need for precise analytical control in its application.

Safety and Handling

As a flammable liquid, 3-Methylthio-2-butanone requires careful handling in a laboratory or industrial setting.[9]

• GHS Hazard Classification: It is classified as a Flammable Liquid (Category 3, H226).[9]

• Handling Precautions:

  • Keep away from heat, sparks, open flames, and hot surfaces.[22]

  • Use in a well-ventilated area or under a fume hood.

  • Ground/bond container and receiving equipment to prevent static discharge.

  • Wear appropriate PPE, including safety glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.[23]

• First Aid Measures:

  • Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.[22]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[22]

  • Inhalation: Move the person to fresh air.

  • Ingestion: Rinse mouth with water. Do not induce vomiting.[23] In all cases of significant exposure, seek medical attention. A full Safety Data Sheet (SDS) should always be consulted before use.[22][23]

JECFA has evaluated this substance and concluded it poses "no safety concern at current levels of intake when used as a flavouring agent."[9]

Conclusion

3-Methylthio-2-butanone (CAS 53475-15-3) is more than just a chemical entry; it is a potent tool in the palette of flavor chemists and a subject of interest for analytical scientists. Its unique sulfur-containing structure gives it a powerful sensory impact that is indispensable in creating authentic food aromas. A thorough understanding of its physicochemical properties, synthetic pathways, and analytical behavior is essential for its effective and safe use. The methodologies and insights presented in this guide provide a robust foundation for researchers and developers to harness the potential of this important flavor compound.

References

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• 2. Showing Compound 3-(Methylthio)-2-butanone (FDB021546) - FooDB [foodb.ca]
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• 11. (±)-3-(methyl thio)-2-butanone, 99315-41-0 [thegoodscentscompany.com]
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• 23. Page loading... [guidechem.com]

Physical properties of 3-Methylthio-2-butanone (boiling point, density).

An In-Depth Guide to the Physical Properties of 3-Methylthio-2-butanone for Researchers and Drug Development Professionals

Introduction to 3-Methylthio-2-butanone

3-Methylthio-2-butanone, with the chemical formula C₅H₁₀OS, is an organic compound classified as both a ketone and a thioether.[1][2] This structure imparts a unique combination of chemical reactivity and physical characteristics. It is recognized for its pungent odor and appears as a colorless to yellow liquid.[1][3] In research and development, particularly within the pharmaceutical and flavor industries, a precise understanding of a compound's physical properties is fundamental. These properties, such as boiling point and density, are critical for process design, purification, quality control, and formulation development. This guide provides a detailed examination of the boiling point and density of 3-Methylthio-2-butanone, alongside field-proven methodologies for their experimental verification.

Core Physical Properties

The boiling point and density are cornerstone physical constants that provide insights into a substance's intermolecular forces, purity, and physical state under various conditions. For 3-Methylthio-2-butanone, a survey of authoritative sources reveals a range of values, which underscores the importance of specifying the conditions of measurement.

Data Summary

The quantitative data for the key physical properties of 3-Methylthio-2-butanone are summarized below.

Physical Property	Reported Value(s)	Conditions
Boiling Point	147–178 °C	@ 760 mmHg (Atmospheric Pressure)[1][4]
50–54 °C	@ 20 mmHg (Reduced Pressure)[3][5][6]
Density	0.975–0.979 g/mL	Not specified
0.975 g/mL	@ 25 °C[3][4][5][6]
0.992–0.998 g/mL	@ 25 °C[7]

The significant variation in boiling point is directly attributable to the pressure under which it is measured. A lower pressure reduces the external force on the liquid, allowing it to boil at a lower temperature. The minor variations in density may stem from differences in sample purity or experimental technique.

Experimental Determination Protocols

To ensure accuracy and reproducibility in a research setting, the following protocols for determining boiling point and density are recommended. These methods are designed to be self-validating through careful control of experimental variables.

A. Determination of Boiling Point (Micro-Capillary Method)

This method is ideal for determining the boiling point of small sample volumes. The principle hinges on identifying the temperature at which the vapor pressure of the liquid equals the applied pressure of the surrounding atmosphere.

Methodology:

• Preparation: Seal one end of a glass capillary tube by heating it in the flame of a Bunsen burner.

• Assembly: Place a small quantity (2-3 mL) of 3-Methylthio-2-butanone into a small test tube. Attach this test tube to a thermometer using a rubber band or wire.

• Capillary Insertion: Place the sealed capillary tube (sealed end up) into the liquid within the test tube.

• Heating: Immerse the assembly in a heating bath (e.g., a beaker of paraffin oil or a metal heating block) ensuring the liquid level in the bath is above the sample level.[8]

• Observation (Heating Phase): Gently heat the bath while stirring to ensure uniform temperature distribution. A continuous and rapid stream of bubbles will emerge from the open end of the capillary tube as the liquid's vapor pressure exceeds the atmospheric pressure.[8]

• Observation (Cooling Phase): Turn off the heat source. As the apparatus cools, the bubbling will slow down and eventually stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[8] This moment signifies that the vapor pressure of the liquid is equal to the atmospheric pressure.

• Recording: Record the temperature at this point. For highest accuracy, also record the ambient barometric pressure.[9]

B. Determination of Density (Pycnometer or Volumetric Method)

Density is an intensive property defined as the mass of a substance per unit volume.[10] Its determination requires precise measurement of both mass and volume. Temperature control is critical as density is temperature-dependent.[10]

Methodology:

• Mass of Empty Container: Accurately weigh a clean, dry measuring cylinder or pycnometer (density bottle) on an analytical balance and record its mass (m₁).[11]

• Volume of Liquid: Carefully add a known volume of 3-Methylthio-2-butanone (e.g., 10 mL) to the measuring cylinder. Read the volume from the bottom of the meniscus with your eye level with the liquid surface to avoid parallax error.[11]

• Mass of Filled Container: Weigh the measuring cylinder containing the liquid and record the new mass (m₂).[11]

• Temperature Measurement: Measure and record the temperature of the liquid sample.

• Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the mass of the filled cylinder (m_liquid = m₂ - m₁).

• Density Calculation: Use the formula ρ = m/V, where ρ is density, m is the mass of the liquid, and V is the volume of the liquid.[12]

• Validation: For enhanced accuracy, repeat the measurement multiple times and calculate the average. Compare the result with the density of a known standard (e.g., deionized water) at the same temperature to validate the technique.[10]

Experimental Workflow Visualization

The logical progression for determining the physical properties of 3-Methylthio-2-butanone can be visualized as a clear experimental workflow. This ensures that all necessary steps and controls are considered for generating reliable data.

Caption: Experimental workflow for determining the boiling point and density of a liquid sample.

References

• 3-(Methylthio)-2-butanone | C5H10OS | CID 103788 - PubChem. National Center for Biotechnology Information. [Link]

• Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes - Doc Brown's Chemistry. Doc Brown's Chemistry. [Link]

• (±)-3-(methyl thio)-2-butanone, 99315-41-0 - The Good Scents Company. The Good Scents Company. [Link]

• Showing Compound 3-(Methylthio)-2-butanone (FDB021546) - FooDB. FooDB. [Link]

• Density of liquids. CUNY Bronx Community College. [Link]

• Experiment name / Determination of Boiling point Purpose. University of Technology, Iraq. [Link]

• BOILING POINT DETERMINATION. University of Calgary. [Link]

• Determination of Boiling Point of Organic Compounds - GeeksforGeeks. GeeksforGeeks. [Link]

• Class 11 Chemistry Determination Of Boiling Point Experiment - Vedantu. Vedantu. [Link]

• dextro,laevo-3-(methyl thio) butanone 3-(methylthio)-2-butanone - The Good Scents Company. The Good Scents Company. [Link]

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• 7. dextro,laevo-3-(methyl thio) butanone [thegoodscentscompany.com]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
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• 11. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 12. homesciencetools.com [homesciencetools.com]

Spectroscopic Data for 3-Methylthio-2-butanone: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Methylthio-2-butanone (CAS No. 53475-15-3), a sulfur-containing ketone of interest to researchers in flavor chemistry, natural products, and drug development. This document will delve into the nuclear magnetic resonance (NMR) and gas chromatography-mass spectrometry (GC-MS) data of this compound, offering insights into its structural characterization and analytical determination.

Introduction to 3-Methylthio-2-butanone

3-Methylthio-2-butanone, also known as 3-(methylsulfanyl)butan-2-one, is a small, volatile organic compound with the molecular formula C₅H₁₀OS and a molecular weight of 118.20 g/mol [1][2]. Its structure features a ketone functional group and a thioether linkage, which impart distinct chemical and spectroscopic properties. This compound has been identified as a flavoring agent and has been reported in natural products[1]. Accurate spectroscopic analysis is paramount for its unambiguous identification and quantification in various matrices.

Molecular Structure:

Caption: Molecular structure of 3-Methylthio-2-butanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. While publicly accessible experimental spectra for 3-Methylthio-2-butanone are limited, predictive models and database entries provide a reliable basis for spectral interpretation[1][3][4][5]. The following analysis is based on predicted data and known chemical shift principles, assuming a standard acquisition in deuterated chloroform (CDCl₃) on a 400 MHz instrument[3].

¹H NMR Spectroscopy

The proton NMR spectrum of 3-Methylthio-2-butanone is expected to show four distinct signals, corresponding to the four unique proton environments in the molecule.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.30	s	3H	H-1 (CH₃-C=O)
~3.25	q	1H	H-3 (CH-S)
~1.35	d	3H	H-4 (CH₃-CH)
~2.10	s	3H	H-5 (S-CH₃)

Causality behind Assignments:

• H-1 (Acetyl Protons): The methyl group attached to the carbonyl carbon (C2) is expected to be a singlet and appear at a downfield position (~2.30 ppm) due to the deshielding effect of the adjacent carbonyl group.

• H-3 (Methine Proton): The single proton on C3 is adjacent to both the sulfur atom and a methyl group. It will be split into a quartet by the three protons of the C4 methyl group (n+1 rule). Its chemical shift (~3.25 ppm) is influenced by the electron-withdrawing effects of both the adjacent carbonyl group and the sulfur atom.

• H-4 (Methyl Protons): The methyl group at C4 is adjacent to the C3 methine proton and will therefore appear as a doublet (~1.35 ppm).

• H-5 (Thioether Methyl Protons): The methyl group attached to the sulfur atom is expected to be a singlet with a chemical shift around 2.10 ppm, characteristic of a methylthio group.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum of 3-Methylthio-2-butanone should display five signals, one for each carbon atom in a unique chemical environment.

Predicted Chemical Shift (ppm)	Carbon Assignment
~208	C2 (C=O)
~50	C3 (CH-S)
~28	C1 (CH₃-C=O)
~18	C4 (CH₃-CH)
~15	C5 (S-CH₃)

Causality behind Assignments:

• C2 (Carbonyl Carbon): The carbonyl carbon will have the most downfield chemical shift (~208 ppm), which is highly characteristic of ketones.

• C3 (Methine Carbon): The carbon atom bonded to the sulfur (C3) is expected to appear around 50 ppm.

• C1 & C4 (Aliphatic Carbons): The two methyl carbons attached to other carbon atoms (C1 and C4) will have distinct chemical shifts due to their different proximities to the electron-withdrawing carbonyl and sulfur groups.

• C5 (Thioether Methyl Carbon): The carbon of the methyl group directly attached to the sulfur atom (C5) will have a characteristic chemical shift in the aliphatic region (~15 ppm).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the ideal technique for the analysis of volatile compounds like 3-Methylthio-2-butanone. The gas chromatogram provides the retention time, a characteristic property under specific analytical conditions, while the mass spectrometer provides information about the mass-to-charge ratio of the parent molecule and its fragments, enabling structural confirmation.

Mass Spectrum Analysis

The electron ionization (EI) mass spectrum of 3-Methylthio-2-butanone is available in the NIST WebBook[2]. The key features of the spectrum are summarized below.

m/z	Relative Intensity	Proposed Fragment
118	Moderate	[M]⁺ (Molecular Ion)
75	High	[C₃H₇S]⁺
43	Base Peak	[C₂H₃O]⁺
47	Moderate	[CH₃S]⁺

Interpretation of Fragmentation:

The fragmentation of 3-Methylthio-2-butanone under electron ionization can be rationalized by the cleavage of bonds adjacent to the carbonyl and thioether functional groups, leading to the formation of stable carbocations and radical species.

• Molecular Ion ([M]⁺, m/z 118): The presence of a molecular ion peak at m/z 118 confirms the molecular weight of the compound.

• Formation of the Base Peak (m/z 43): The most abundant fragment ion, the base peak, is observed at m/z 43. This corresponds to the acetyl cation ([CH₃CO]⁺), a very stable acylium ion formed by the alpha-cleavage of the C2-C3 bond.

• Formation of the m/z 75 Fragment: A significant peak at m/z 75 is attributed to the cleavage of the C1-C2 bond, resulting in the [CH(CH₃)SCH₃]⁺ fragment.

• Formation of the m/z 47 Fragment: The peak at m/z 47 corresponds to the methylthio cation ([CH₃S]⁺), arising from cleavage of the C3-S bond.

Fragmentation Pathway

Caption: Proposed key fragmentation pathways for 3-Methylthio-2-butanone in EI-MS.

Experimental Protocols

The following are generalized protocols for the acquisition of NMR and GC-MS data for 3-Methylthio-2-butanone. These should be adapted and optimized based on the specific instrumentation and analytical requirements.

NMR Data Acquisition Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Methylthio-2-butanone in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: ~12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: ~220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Calibrate the ¹H and ¹³C spectra to the TMS signal at 0.00 ppm.

Rationale for Experimental Choices:

• Solvent: CDCl₃ is a common and effective solvent for small, non-polar to moderately polar organic molecules.

• TMS: TMS is the standard internal reference for ¹H and ¹³C NMR due to its chemical inertness and single, sharp resonance at a high-field position.

• Relaxation Delay: A sufficient relaxation delay is crucial for quantitative analysis, ensuring that all nuclei have returned to their equilibrium state before the next pulse.

GC-MS Data Acquisition Protocol

• Sample Preparation: Prepare a dilute solution of 3-Methylthio-2-butanone (e.g., 10-100 µg/mL) in a volatile organic solvent such as dichloromethane or hexane.

• Gas Chromatograph (GC) Conditions:

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis or split mode for higher concentrations. Injector temperature: 250 °C.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of ~1 mL/min.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 35 to 200.

  • Detector: Electron multiplier.

• Data Analysis: Identify the chromatographic peak corresponding to 3-Methylthio-2-butanone based on its retention time. Analyze the mass spectrum of this peak and compare it to reference spectra (e.g., NIST library) for confirmation.

Rationale for Experimental Choices:

• Column Choice: A DB-5ms column is a good general-purpose column suitable for the separation of a wide range of volatile and semi-volatile organic compounds.

• Temperature Program: The temperature program is designed to ensure good separation of the analyte from any impurities and the solvent, while also ensuring it elutes in a reasonable time with good peak shape.

• EI Energy: 70 eV is the standard electron energy for EI-MS, as it provides reproducible fragmentation patterns that can be compared across different instruments and with library spectra.

Conclusion

The spectroscopic data presented in this guide provide a robust framework for the identification and characterization of 3-Methylthio-2-butanone. The predicted NMR spectra offer a clear picture of the molecular structure, while the GC-MS data confirms the molecular weight and provides characteristic fragmentation patterns for unambiguous identification. The detailed protocols and the rationale behind the experimental choices offer a practical guide for researchers and scientists working with this compound.

References

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Navigating the Nuances of 3-Methylthio-2-butanone: A Technical Guide to Its Toxicological Profile and Safe Handling

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Flavorful yet Flammable Compound

3-Methylthio-2-butanone (CAS No. 53475-15-3) is a sulfur-containing ketone that presents as a colorless to pale yellow liquid with a distinct, pungent odor.[1][2] Primarily utilized as a flavoring agent in the food industry, its unique aroma profile contributes to a range of savory notes.[1][2] However, beyond its sensory characteristics lies a chemical profile that necessitates a thorough understanding of its toxicological properties and a rigorous approach to its safe handling in a laboratory setting. This guide provides an in-depth analysis of the available toxicological data and outlines comprehensive safety protocols to mitigate risks for researchers and professionals in drug development and other scientific fields.

Chemical and Physical Properties: A Foundation for Safety

A clear understanding of the physicochemical properties of 3-Methylthio-2-butanone is fundamental to its safe handling and the implementation of appropriate control measures.

Property	Value	Source
Molecular Formula	C5H10OS	[1]
Molecular Weight	118.20 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1][3]
Odor	Pungent, sulfurous	[1][2]
Boiling Point	147.0 °C to 178.0 °C at 760 mm Hg	[1][3]
Flash Point	43.33 °C (110.00 °F) - Closed Cup	[3][4]
Density	~0.975 g/mL at 25 °C	[3][5]
Solubility	Soluble in alcohol; sparingly soluble in water.	[1][3]

The flammability of 3-Methylthio-2-butanone, as indicated by its flash point, is a primary hazard that dictates stringent storage and handling procedures.[1][4]

Toxicological Profile: An Analysis of Available Data

Detailed public toxicological studies specifically for 3-Methylthio-2-butanone are limited. Much of the available safety information is derived from safety data sheets provided by chemical suppliers and evaluations of structurally related compounds.

A significant point of reference is the evaluation by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), which concluded that 3-Methylthio-2-butanone poses "no safety concern at current levels of intake when used as a flavouring agent."[1] This assessment suggests a low order of toxicity under specific use conditions.

Acute Toxicity: Specific LD50 (oral, dermal) and LC50 (inhalation) values for 3-Methylthio-2-butanone are not readily available in the public domain.[3][6] Safety data sheets for the compound often state that these values have not been determined.[4][7] However, for a structurally similar compound, 4-Methylthio-2-butanone, an oral LD50 of 6,600 mg/kg in rats has been reported, suggesting low acute oral toxicity for this class of compounds.[8]

Irritation and Sensitization: The compound may cause irritation upon contact with skin and eyes.[2] Safety data for the related compound, 3-methyl-2-butanone, indicates that it can cause skin and eye irritation.[9][10] Prolonged or repeated skin contact may lead to dryness or cracking.[8] Information on the skin sensitization potential of 3-Methylthio-2-butanone is not available.

Genotoxicity and Carcinogenicity: There is no specific data available on the genotoxic or carcinogenic potential of 3-Methylthio-2-butanone.[8] Safety data sheets for 4-Methylthio-2-butanone indicate that it is not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.[8] Broader toxicological reviews of aliphatic ketones suggest that they are generally not genotoxic.[11]

Safety Handling and Risk Mitigation: A Proactive Approach

Given the limited specific toxicological data, a cautious and proactive approach to handling 3-Methylthio-2-butanone is paramount. The following protocols are designed to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure.

• Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher risk of splashing, a face shield should also be worn.[11]

• Skin Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.[9][11] A lab coat or chemical-resistant apron is also required to protect against skin contact.[9]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[9][12] If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8][11]

Spill Response Protocol

In the event of a spill, a swift and organized response is crucial to prevent further exposure and environmental contamination.

Experimental Protocol: Spill Cleanup

• Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area. Isolate the area to prevent the spread of the chemical.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at the lowest practical height.

• Don Appropriate PPE: Before attempting to clean the spill, responders must don the appropriate PPE as outlined above, including respiratory protection.

• Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad to contain the liquid.[10][13]

• Absorb and Collect: Carefully absorb the spilled material with the absorbent. Once absorbed, use non-sparking tools to collect the material into a suitable, labeled, and sealed container for hazardous waste disposal.[13]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), followed by a final rinse with water.[7]

• Dispose of Waste: All contaminated materials, including absorbent pads, gloves, and cleaning materials, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[8]

• Report the Incident: Report the spill to the appropriate safety officer or department.

Spill Response Workflow for 3-Methylthio-2-butanone

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[7][9]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][8]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][10]

Emergency Response Workflow

A clear and logical workflow is essential for effectively managing emergencies involving 3-Methylthio-2-butanone.

Emergency Response Workflow for Exposures

Conclusion: A Commitment to Safety and Informed Research

While 3-Methylthio-2-butanone is a valuable compound in the flavor industry and may find applications in various research contexts, its handling demands a high level of safety consciousness. The current lack of comprehensive, publicly available toxicological data underscores the importance of treating this chemical with caution and adhering to the principle of "as low as reasonably achievable" (ALARA) for exposure. By implementing the robust safety protocols outlined in this guide, researchers and scientists can mitigate the potential risks and ensure a safe laboratory environment for the advancement of their work.

References

• PubChem. (n.d.). 3-(Methylthio)-2-butanone. National Center for Biotechnology Information. Retrieved from [Link]

• Cheméo. (n.d.). 3-(Methylthio)-2-butanone. Retrieved from [Link]

• The Good Scents Company. (n.d.). (±)-3-(methyl thio)-2-butanone. Retrieved from [Link]

• International Labour Organization. (n.d.). ICSC 0922 - 3-METHYL-2-BUTANONE. Retrieved from [Link]

• Inchem. (n.d.). ICSC 0922 - 3-METHYL-2-BUTANONE. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2021). Safety Data Sheet: Butanone. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of 3-Methylthio-2-butanone

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 3-Methylthio-2-butanone

3-Methylthio-2-butanone (CAS 53475-15-3) is a volatile sulfur compound (VSC) that plays a crucial role in the aroma profiles of various food products and beverages.[1][2][3][4] Characterized by a distinctive sulfurous, and sometimes milky or potato-like odor, its presence, even at trace levels, can significantly impact the sensory perception of consumer products.[5] In the flavor and fragrance industry, precise quantification of this ketone is essential for quality control, product development, and the formulation of desired aroma profiles. From a research perspective, understanding the distribution and concentration of 3-Methylthio-2-butanone can provide insights into fermentation processes, food spoilage mechanisms, and biochemical pathways.

This document provides a comprehensive guide to the analytical determination of 3-Methylthio-2-butanone, with a primary focus on Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is renowned for its sensitivity, selectivity, and minimal sample preparation requirements, making it ideal for the analysis of volatile and semi-volatile compounds in complex matrices. Additionally, the use of sulfur-selective detectors will be discussed as a powerful alternative for enhanced selectivity.

Chemical Profile of 3-Methylthio-2-butanone

A thorough understanding of the analyte's chemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Chemical Formula	C₅H₁₀OS	[6]
Molecular Weight	118.20 g/mol	[7]
Boiling Point	50-54 °C at 20 mm Hg	[5]
Odor	Sulfurous, milky, oily, potato, earthy, fatty	[5]
Solubility	Soluble in organic solvents	[6]
CAS Number	53475-15-3	[6]

Analytical Methodology: A Logic-Driven Approach

The selection of an analytical method is dictated by the analyte's volatility, the complexity of the sample matrix, and the required sensitivity. For 3-Methylthio-2-butanone, a volatile ketone, HS-SPME-GC-MS offers an optimal balance of efficiency and performance.

The "Why" Behind the Workflow: A Causal Explanation

The analytical workflow is a series of logical steps designed to isolate, separate, and detect the target analyte with high fidelity.

Caption: HS-SPME-GC-MS workflow for 3-Methylthio-2-butanone analysis.

• Sample Preparation: The initial steps are designed to prepare the sample for efficient extraction. The addition of an internal standard is crucial for accurate quantification by correcting for variations in extraction and injection. Matrix modification, such as the addition of salt, can increase the volatility of the analyte, driving it into the headspace for more efficient extraction.

• Extraction: Equilibration at a controlled temperature and with agitation allows the volatile compounds to partition from the sample matrix into the headspace. The SPME fiber, coated with a specific stationary phase, is then exposed to the headspace, where it adsorbs and concentrates the analytes.

• Analysis: The SPME fiber is introduced into the hot inlet of the gas chromatograph, where the trapped analytes are thermally desorbed. The gas chromatograph separates the individual compounds based on their boiling points and interactions with the chromatographic column. The mass spectrometer then detects and identifies the compounds based on their unique mass spectra.

• Data Processing: The signal from the detector is processed to integrate the peak areas of the analyte and the internal standard. A calibration curve, prepared with standards of known concentrations, is used to determine the concentration of 3-Methylthio-2-butanone in the original sample.

Detailed Protocol: HS-SPME-GC-MS Analysis of 3-Methylthio-2-butanone

This protocol is a robust starting point and may require optimization depending on the specific sample matrix and instrumentation.

Reagents and Materials

• Standard: 3-Methylthio-2-butanone (≥97% purity)

• Internal Standard (IS): 2-Methyl-3-heptanone or other suitable non-interfering ketone.

• Solvent: Methanol (HPLC grade) for stock solutions.

• Salt: Sodium chloride (analytical grade), baked at 400°C for 4 hours to remove volatile contaminants.

• Water: Deionized, ultrapure water.

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for a broad range of volatile and semi-volatile compounds, including sulfur compounds.[8]

• Vials: 20 mL amber glass headspace vials with magnetic screw caps and PTFE/silicone septa.

Preparation of Standards and Samples

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 3-Methylthio-2-butanone and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 ng/mL) by serial dilution of the primary stock solution with ultrapure water in headspace vials.

• Internal Standard (IS) Solution: Prepare a stock solution of the IS in methanol and spike it into each standard and sample to a final concentration of 20 ng/mL.

• Sample Preparation:

  • For liquid samples (e.g., beer, wine), place 5 mL of the sample into a 20 mL headspace vial.

  • For solid samples, weigh 1-2 g of the homogenized sample into a 20 mL headspace vial and add 5 mL of ultrapure water.

  • Add the internal standard solution to each vial.

  • Add 1 g of NaCl to each vial to enhance analyte partitioning into the headspace.

HS-SPME Protocol

• Equilibration: Place the vials in the autosampler tray and incubate at 60°C for 15 minutes with agitation.

• Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C with continued agitation.

• Desorption: After extraction, immediately transfer the fiber to the GC inlet and desorb for 5 minutes at 250°C in splitless mode.

GC-MS Parameters

The following table provides typical GC-MS parameters. Optimization may be necessary.

Parameter	Recommended Setting
Injector Temperature	250°C
Injection Mode	Splitless
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	40°C (hold 2 min), ramp to 150°C at 5°C/min, then to 250°C at 20°C/min (hold 5 min)
Transfer Line Temp.	250°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 35-350) and/or Selected Ion Monitoring (SIM)
SIM Ions	To be determined from the mass spectrum of 3-Methylthio-2-butanone (e.g., m/z 118, 75, 43)

Method Validation: Ensuring Trustworthy Results

Method validation is a critical process to demonstrate that the analytical method is suitable for its intended purpose.[9] Key validation parameters include:

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. A calibration curve should be generated with a correlation coefficient (R²) > 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively. For volatile ketones, LODs in the low ng/L to µg/L range are achievable with HS-SPME-GC-MS.[6][10]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the repeatability of the results. Accuracy is often assessed through recovery studies (spiking a blank matrix with a known amount of the analyte), with typical acceptance criteria of 80-120%. Precision is expressed as the relative standard deviation (RSD), which should ideally be <15%.[6]

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. The use of MS detection provides high selectivity.

Typical Performance Data

Parameter	Expected Value
Linearity (R²)	> 0.995
LOD	0.05 - 1.0 µg/L
LOQ	0.15 - 3.0 µg/L
Recovery	85 - 115%
Precision (RSD)	< 15%

Note: These are typical values and may vary depending on the matrix and instrumentation.

Advanced Detection: Sulfur-Selective Detectors

For complex matrices where interferences may be a concern, or for applications requiring enhanced selectivity for sulfur compounds, sulfur-selective detectors such as the Pulsed Flame Photometric Detector (PFPD) or the Sulfur Chemiluminescence Detector (SCD) are excellent alternatives to a standard mass spectrometer.

Principle of Sulfur-Selective Detection

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Application Note: Quantitative Analysis of 3-Methylthio-2-butanone using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and validated method for the determination of 3-Methylthio-2-butanone, a key volatile sulfur compound, using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Methylthio-2-butanone is a significant contributor to the aroma profile of various food products and is also of interest in other chemical analyses.[1] The protocol herein outlines a robust headspace solid-phase microextraction (HS-SPME) sample preparation technique, followed by optimized GC-MS parameters for sensitive and selective quantification.[2][3] This document provides a comprehensive guide, including instrument setup, method validation, and data analysis, to ensure reliable and reproducible results for researchers and quality control professionals.

Introduction: The Analytical Significance of 3-Methylthio-2-butanone

3-Methylthio-2-butanone (CAS No. 53475-15-3) is an organic compound characterized by a ketone functional group and a methylthio substituent.[4] It is a colorless to pale yellow liquid with a potent, sulfurous odor, often described as garlic- or onion-like. This compound is a crucial flavor component in a variety of foods and beverages, where its presence, even at trace levels, can significantly impact the sensory profile.[1] Accurate quantification is therefore essential for quality control in the food and fragrance industries.

Gas chromatography coupled with mass spectrometry (GC-MS) is the analytical technique of choice for the analysis of volatile and semi-volatile compounds like 3-Methylthio-2-butanone.[5] The high separation efficiency of gas chromatography combined with the sensitive and selective detection offered by mass spectrometry allows for unambiguous identification and quantification, even in complex matrices.[6]

Principles of the HS-SPME-GC-MS Method

This method leverages the power of headspace solid-phase microextraction (HS-SPME) for sample preparation. HS-SPME is a solvent-free extraction technique where a fused silica fiber coated with a stationary phase is exposed to the headspace above a sample.[7] Volatile analytes, such as 3-Methylthio-2-butanone, partition from the sample matrix into the headspace and are then adsorbed onto the fiber coating. The fiber is subsequently transferred to the hot GC inlet, where the analytes are thermally desorbed and introduced into the GC column for separation and subsequent detection by the mass spectrometer. This approach minimizes matrix effects and enhances sensitivity by concentrating the analyte of interest.[2][8]

Caption: Workflow for the HS-SPME-GC-MS analysis of 3-Methylthio-2-butanone.

Experimental Protocol

This protocol provides a step-by-step methodology for the analysis of 3-Methylthio-2-butanone.

Materials and Reagents

• 3-Methylthio-2-butanone standard: (Purity ≥ 97%)

• Internal Standard (IS): 2-Methyl-3-(methyldisulfanyl)furan-d3 or a similar stable isotope-labeled analog.

• Solvent: Dichloromethane or Methanol (GC grade)

• Sodium Chloride (NaCl): Analytical grade

• Deionized Water

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for volatile sulfur compounds.[2][8]

Instrumentation

A gas chromatograph equipped with a mass selective detector is required. The following table summarizes the recommended instrument parameters.

Parameter	Setting	Rationale
GC System
Injection Port	Splitless mode, 250 °C	Ensures efficient thermal desorption of the analyte from the SPME fiber.[5]
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic resolution.
GC Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent	A non-polar column suitable for the separation of volatile and semi-volatile compounds.[5]
Oven Program	Initial: 40°C (hold 2 min), Ramp 1: 5°C/min to 150°C, Ramp 2: 15°C/min to 250°C (hold 5 min)	A programmed temperature ramp allows for the separation of compounds with a range of volatilities.
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible mass spectra.[9]
Ion Source Temp.	230 °C	Optimizes ion formation and transfer.
Quadrupole Temp.	150 °C	Maintains mass accuracy.
Acquisition Mode	Full Scan (m/z 40-200) and/or Selected Ion Monitoring (SIM)	Full scan for qualitative analysis and library matching. SIM for enhanced sensitivity in quantitative analysis.
SIM Ions	m/z 75 (quantifier), m/z 118, 41 (qualifiers)	Based on the mass spectrum of 3-Methylthio-2-butanone.[10][11]

Sample Preparation (HS-SPME)

• Sample Aliquoting: Place a known amount of the homogenized sample (e.g., 1-5 g for solids or 1-5 mL for liquids) into a 20 mL headspace vial.[5]

• Salting Out: Add a known amount of NaCl (e.g., 20% w/v) to the vial. The addition of salt increases the ionic strength of the aqueous phase, promoting the partitioning of volatile organic compounds into the headspace.[2][8]

• Internal Standard Spiking: Add a known concentration of the internal standard to each sample, calibration standard, and quality control sample.

• Equilibration: Seal the vial and place it in a heating block or autosampler incubator at a controlled temperature (e.g., 35-50 °C) for a defined period (e.g., 15-30 minutes) to allow the analytes to partition into the headspace.[2]

• Extraction: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for a fixed time (e.g., 30 minutes) at the same temperature as equilibration.[2][8]

• Desorption: Immediately transfer the fiber to the GC inlet for thermal desorption of the analytes.

Method Validation

To ensure the reliability of the analytical results, the method should be validated according to established guidelines.[6][12] Key validation parameters include:

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (R²) ≥ 0.99
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.	Signal-to-noise ratio (S/N) ≥ 3
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.	S/N ≥ 10; Recovery 70-120%; RSD ≤ 20%
Accuracy (Recovery)	The closeness of the test results obtained by the method to the true value.	70-120% for spiked samples
Precision (RSD)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.	Relative Standard Deviation (RSD) ≤ 20%

Data Analysis and Interpretation

The mass spectrum of 3-Methylthio-2-butanone is characterized by a molecular ion peak at m/z 118 and a base peak at m/z 75.[10][11] The identity of the compound in a sample is confirmed by comparing the retention time and the mass spectrum with that of a pure standard.

For quantification, a calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of 3-Methylthio-2-butanone in the samples is then determined from this calibration curve.

Troubleshooting

Problem	Potential Cause	Solution
Poor Peak Shape	Active sites in the GC inlet or column; improper injection.	Use a deactivated liner; check for leaks; optimize injection parameters.
Low Sensitivity	Suboptimal SPME conditions; leaks in the system.	Optimize SPME time, temperature, and fiber type; perform a leak check.
Poor Reproducibility	Inconsistent sample preparation; variable SPME fiber performance.	Ensure consistent timing and temperature for SPME; condition SPME fibers regularly.
Matrix Interference	Co-eluting compounds from the sample matrix.	Optimize the GC temperature program; use SIM mode for selective detection.

Conclusion

This application note provides a comprehensive and robust HS-SPME-GC-MS method for the analysis of 3-Methylthio-2-butanone. The detailed protocol, from sample preparation to data analysis, coupled with method validation guidelines, offers a reliable framework for researchers and analysts in various fields. The causality-driven explanations for experimental choices aim to empower users to adapt and troubleshoot the method for their specific applications, ensuring high-quality, reproducible data.

References

• Mazurek, P., et al. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. Molecules, 25(5), 1232. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-(Methylthio)-2-butanone (CAS 53475-15-3). Retrieved from [Link]

• Wardencki, W., et al. (2004). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS.

• South Africa Wine Research Library. (2021). Development and implementation of GC-MS/MS method for the determination of volatile sulphur compounds related to off-flavours in wine. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylthio)-2-butanone. Retrieved from [Link]

• The Good Scents Company. (n.d.). dextro,laevo-3-(methyl thio) butanone 3-(methylthio)-2-butanone. Retrieved from [Link]

• Mazurek, P., et al. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy With the Use of HS-SPME/GC-MS. PubMed. Retrieved from [Link]

• Peters, R. J., et al. (2011). Data Handling and Validation in Automated Detection of Food Toxicants Using Full Scan GC–MS and LC–MS.

• Wang, D., et al. (2018). Determination of four volatile organic sulfur compounds by automated headspace technique coupled with gas chromatography–mass spectrometry. AQUA - Water Infrastructure, Ecosystems and Society, 67(6), 556-564. Retrieved from [Link]

• Petersen, J., et al. (2012). Determination of Ketone Bodies in Blood by Headspace Gas Chromatography–Mass Spectrometry. Clinical Chemistry, 58(7), 1159-1161.

• FooDB. (2010). Showing Compound 3-(Methylthio)-2-butanone (FDB021546). Retrieved from [Link]

• Canellas, E., et al. (2020). Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials. Analytical and Bioanalytical Chemistry, 412(22), 5419-5434. Retrieved from [Link]

• NIST. (n.d.). 3-(Methylthio)-2-butanone. In NIST Chemistry WebBook. Retrieved from [Link]

• University of Toronto. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• The Good Scents Company. (n.d.). (±)-3-(methyl thio)-2-butanone, 99315-41-0. Retrieved from [Link]

• Li, Y., et al. (2021). Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. Foods, 10(11), 2758. Retrieved from [Link]

• Kim, J. H., et al. (2022). Development and Validation of a Method for the Analysis of Multiple Pesticides in Fishery Products Using Gas Chromatography with Micro-Electron Capture Detection and Gas Chromatography–Tandem Mass Spectrometry. Foods, 11(15), 2275. Retrieved from [Link]

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Application Note: Quantification of 3-Methylthio-2-butanone in Cheese by Headspace Solid-Phase Microextraction Coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

Introduction: The Role of Sulfur Compounds in Cheese Aroma

The characteristic flavor and aroma of cheese are the results of a complex biochemical tapestry woven during ripening. This process involves the breakdown of milk proteins, fats, and lactose by enzymes from microorganisms and coagulants.[1] Among the hundreds of volatile organic compounds (VOCs) produced, sulfur-containing molecules, though often present in minute concentrations, can have a profound impact on the final sensory profile.[2]

3-Methylthio-2-butanone is a sulfurous ketone that contributes savory, and sometimes cabbage-like or sulfury notes to cheese. Its presence and concentration are critical in defining the aroma profile of specific cheese varieties, such as smear-ripened and mould-ripened cheeses.[2] The accurate quantification of this compound is essential for quality control, understanding the ripening process, and developing starter cultures to achieve desired flavor profiles.

This application note provides a detailed, field-proven protocol for the extraction and quantification of 3-Methylthio-2-butanone in a complex cheese matrix. The methodology utilizes Headspace Solid-Phase Microextraction (HS-SPME), a solvent-free and sensitive sample preparation technique, followed by Gas Chromatography-Mass Spectrometry (GC-MS) for robust separation and detection.[1][3][4]

Biochemical Provenance of 3-Methylthio-2-butanone

Understanding the formation pathway of an analyte is crucial for interpreting its presence and variability. In cheese, sulfur compounds like 3-Methylthio-2-butanone are primarily derived from the catabolism of sulfur-containing amino acids, with methionine being the key precursor.[2][5] Microbial enzymes, particularly from the surface and internal microflora (e.g., Brevibacterium linens, lactic acid bacteria), catalyze the conversion of methionine into highly volatile sulfur compounds, including methanethiol, which can then be further transformed into other sulfur-containing molecules.[2]

Caption: Formation pathway of 3-Methylthio-2-butanone from methionine.

Analytical Strategy: HS-SPME-GC-MS

The analysis of volatile aromas in food is a complex process requiring efficient extraction, separation, and quantification.[3]

• Why HS-SPME? Traditional methods like solvent extraction can be time-consuming and may introduce artifacts.[1] Solid-Phase Microextraction (SPME) is a superior alternative that relies on the partitioning of analytes between the sample matrix and a coated fiber.[1] The headspace (HS) mode is preferred for volatile compounds in solid or semi-solid matrices like cheese because it minimizes matrix interference, enhances sensitivity for volatiles, and prolongs the life of the SPME fiber.[1]

• Why GC-MS? Gas chromatography provides the high-resolution separation necessary to resolve complex mixtures of volatile compounds. Mass spectrometry offers definitive identification based on an analyte's unique mass spectrum and allows for highly sensitive and selective quantification, especially when operating in Selected Ion Monitoring (SIM) mode.[4]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, incorporating an internal standard for accuracy and leveraging the method of standard addition for calibration to effectively counteract matrix effects inherent in cheese samples.[1]

Materials and Reagents

• Cheese Sample: Representative sample of the cheese to be analyzed.

• Deionized Water: High-purity, analyte-free.

• Sodium Chloride (NaCl): Analytical grade, baked at 400°C for 4 hours to remove volatile contaminants.

• Analytical Standard: 3-Methylthio-2-butanone (CAS 53475-15-3).[6]

• Internal Standard (IS): 2-Methyl-3-heptanone or a suitable isotopically labeled standard.

• SPME Vials: 20 mL headspace vials with PTFE/silicone septa screw caps.

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for its broad selectivity for volatile compounds.[7]

Sample Preparation and HS-SPME Procedure

Rationale: The goal is to create a consistent sample slurry and promote the partitioning of volatile analytes from the cheese matrix into the headspace for efficient extraction by the SPME fiber. Adding NaCl increases the ionic strength of the aqueous phase, which reduces the solubility of organic volatiles and enhances their release into the headspace (the "salting-out" effect).[8]

• Sample Homogenization: Grate and weigh 5.0 g (± 0.1 g) of the cheese sample directly into a 20 mL SPME vial.

• Internal Standard Spiking: Add a precise volume of the internal standard stock solution to each vial to achieve a consistent final concentration (e.g., 50 ng/g).

• Matrix Modification: Add 5 mL of a saturated NaCl solution (or 2g of solid NaCl and 5mL of deionized water). This step is critical for enhancing the release of volatile compounds.[8]

• Vial Sealing: Immediately seal the vial tightly with the screw cap.

• Equilibration: Place the vial in a heating block or water bath equipped with an agitator. Equilibrate the sample at 60°C for 15 minutes with constant agitation.[3][7] This step allows the volatile compounds to reach a state of equilibrium between the sample and the headspace.

• SPME Extraction: After equilibration, expose the pre-conditioned SPME fiber to the headspace above the sample. Continue to maintain the temperature at 60°C with agitation for 30 minutes.

• Analyte Desorption: Immediately after extraction, retract the fiber and introduce it into the heated GC injection port set to 250°C.[3][8] Desorb for 5 minutes in splitless mode to ensure the complete transfer of analytes to the GC column.

GC-MS Instrumentation and Parameters

Rationale: A polar capillary column is chosen to effectively separate moderately polar compounds like ketones. The temperature program is optimized to resolve early-eluting volatile compounds while ensuring that later-eluting compounds are eluted in a reasonable time. Operating the mass spectrometer in SIM mode increases sensitivity by monitoring only the characteristic ions of the target analyte and the internal standard.

Parameter	Setting	Rationale
GC System	Agilent 7890A or equivalent	Standard, reliable gas chromatography system.
Injector	250°C, Splitless mode (5 min)	Ensures efficient thermal desorption of analytes from the SPME fiber.[3][8]
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.[8]
Column	DB-WAX or HP-INNOWax (30 m x 0.25 mm i.d., 0.25 µm film thickness)	A polar column provides optimal selectivity for this class of compounds.[8]
Oven Program	40°C (hold 2 min), ramp 5°C/min to 240°C, hold 5 min	Initial low temperature traps volatile analytes at the head of the column, followed by a ramp to elute compounds based on boiling point.[3][8]
MS System	Agilent 5975C or equivalent	Standard mass selective detector.
Ion Source	Electron Ionization (EI), 70 eV	Standard ionization energy for creating reproducible fragmentation patterns.[8][9]
Source Temp.	230°C	Standard operating temperature.
Acquisition	Selected Ion Monitoring (SIM) Mode	Maximizes sensitivity and selectivity for quantitative analysis.[8]
Ions to Monitor	3-Methylthio-2-butanone: Quantifier: 75 , Qualifiers: 118, 41[10] Internal Standard (IS): Select appropriate ions	The base peak (m/z 75) is used for quantification for maximum sensitivity. The molecular ion (m/z 118) and another fragment are used for confirmation.

Data Analysis and Quantification

Calibration: Due to the complexity of the cheese matrix, the method of standard addition is recommended for the most accurate quantification.[1] This involves creating a calibration curve by adding known, increasing amounts of the analytical standard to several aliquots of the same cheese sample.

• Prepare a series of at least five cheese samples as described in section 4.2.

• To each sample (except the blank), add a different, known amount of the 3-Methylthio-2-butanone standard. All samples, including the blank, should be spiked with the same amount of internal standard.

• Analyze each sample by HS-SPME-GC-MS.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the added standard.

• The absolute value of the x-intercept of the regression line represents the endogenous concentration of 3-Methylthio-2-butanone in the original cheese sample.

Calculation: The concentration of the analyte in the unknown sample is determined by comparing its peak area ratio (Analyte/IS) to the calibration curve.

Caption: Workflow for the quantification of 3-Methylthio-2-butanone in cheese.

References

• Aminifar, M., et al. (2023). Determination of volatile compounds in white brine cheese and ultrafiltered cheese during ripening and shelf-life using nano-adsorbent fibers. National Institutes of Health (NIH). [Link]

• Vítová, E., et al. (2006). Solid-phase microextraction for analysis of mould cheese aroma. Czech Journal of Food Sciences, 24: 268–274. [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Methylthio)-2-butanone. PubChem Compound Database. [Link]

• Tunick, M. H. (2008). Analyzing volatile compounds in dairy products. Journal of the Science of Food and Agriculture. [Link]

• Bansal, N., & Mishra, S. K. (2023). Biochemistry of aroma compounds in cheese. Mljekarstvo/Dairy. [Link]

• Engels, W. J. M., et al. (1997). Volatile and non-volatile compounds in ripened cheese: their formation and their contribution to flavour. WUR eDepot. [Link]

• McSweeney, P. L. H., & Sousa, M. J. (2000). Biochemical pathways for the production of flavour compounds in cheeses during ripening: A review. Le Lait. [Link]

• Würtz, P., et al. (2021). Pivotal role of cheese salting method for the production of 3-methylbutanal by Lactococcus lactis. WUR eDepot. [Link]

• NIST. (n.d.). 3-(Methylthio)-2-butanone. NIST Chemistry WebBook. [Link]

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Solid-phase microextraction (SPME) for 3-Methylthio-2-butanone analysis.

An Application Note and Protocol for the Analysis of 3-Methylthio-2-butanone using Solid-Phase Microextraction (SPME)

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

This document provides a comprehensive guide to the analysis of 3-Methylthio-2-butanone, a key volatile sulfur compound (VSC), using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). 3-Methylthio-2-butanone is a significant contributor to the aroma and flavor profiles of various food products and beverages. Its accurate quantification is essential for quality control, flavor development, and research in food science. This application note details the underlying principles, a step-by-step experimental protocol, method optimization strategies, and validation parameters, designed for researchers, scientists, and quality control professionals.

Introduction: The Analytical Challenge of a Potent Aroma Compound

3-Methylthio-2-butanone is a volatile organic sulfur compound that imparts savory, vegetable-like, and sulfurous notes to many food products.[1][2] Its presence, even at trace levels, can significantly impact the overall sensory profile, making its analysis critical in the food and fragrance industries. However, the high volatility and low concentration of such compounds in complex matrices present significant analytical challenges.[3][4]

Solid-Phase Microextraction (SPME) emerges as a superior sample preparation technique for this application. It is a solvent-free, simple, and sensitive method that integrates sampling, extraction, and concentration into a single step.[4][5][6] By coupling HS-SPME with the powerful separation and detection capabilities of GC-MS, it is possible to achieve robust, reliable, and sensitive quantification of 3-Methylthio-2-butanone.[3][4]

Physicochemical Properties of 3-Methylthio-2-butanone

Property	Value	Source
Chemical Formula	C₅H₁₀OS	[7]
Molecular Weight	118.20 g/mol	[7]
Boiling Point	147-178 °C @ 760 mmHg	[8]
Flash Point	43.33 °C (110 °F)	[8]
Appearance	Colorless to pale yellow liquid	[8]
IUPAC Name	3-(methylsulfanyl)butan-2-one	[7]

Principle of the Method: HS-SPME-GC-MS

The HS-SPME-GC-MS method is predicated on the equilibrium-driven partitioning of analytes.[9][10] Volatile compounds, such as 3-Methylthio-2-butanone, migrate from the sample matrix (liquid or solid) into the gaseous phase above it, known as the headspace. An SPME fiber, coated with a specific sorbent phase, is then exposed to this headspace.[3]

The analytes partition between the sample, the headspace, and the fiber coating until equilibrium is reached. The amount of analyte adsorbed by the fiber is proportional to its concentration in the sample.[10] Following extraction, the fiber is retracted and introduced into the heated injection port of a gas chromatograph. The high temperature causes the analytes to rapidly desorb from the fiber onto the GC column, where they are separated based on their boiling points and affinity for the column's stationary phase. The separated compounds then enter the mass spectrometer, which provides definitive identification and quantification.[3]

Key steps and equilibria in HS-SPME-GC-MS.

Detailed Experimental Protocol

This protocol provides a validated starting point. For novel matrices, optimization of specific parameters is highly recommended.

Materials, Reagents, and Instrumentation

• Standards: 3-Methylthio-2-butanone (≥95% purity), Internal Standard (IS), e.g., 2-methyl-3-heptanone or a deuterated analog.[2]

• Reagents: Methanol (HPLC grade), Sodium Chloride (NaCl, analytical grade, baked at 400°C for 4 hours), Ultrapure water.[1]

• SPME Fiber Assembly: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad-range VSC analysis.[1][2][4]

• Vials: 20 mL amber glass headspace vials with PTFE/silicone septa and magnetic screw caps.[1]

• Instrumentation: Gas Chromatograph with a split/splitless injector coupled to a Mass Spectrometer (GC-MS). An autosampler with SPME capability is required for automation and precision.[1][2]

Preparation of Standards and Samples

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 3-Methylthio-2-butanone standard and dissolve it in 10 mL of methanol in a volumetric flask. Store at 4°C.[1][2]

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 ng/mL) by serially diluting the primary stock solution with ultrapure water directly in headspace vials.[1]

• Internal Standard (IS) Solution: Prepare an IS stock solution in methanol. Spike each standard and sample to a consistent final concentration (e.g., 20 ng/mL).[1]

• Sample Preparation:

  • For liquid samples, place 5 mL into a 20 mL headspace vial.

  • For solid or semi-solid samples, homogenize and place 5 g into a 20 mL headspace vial, adding 5 mL of ultrapure water.[1]

  • Add the internal standard solution.

  • Add NaCl (e.g., 1-2 g) to the vial to increase the ionic strength of the matrix.[4][9]

HS-SPME and GC-MS Parameters

The following table outlines the optimized instrumental conditions.

Parameter	Recommended Setting	Rationale & Citation
HS-SPME Fiber	50/30 µm DVB/CAR/PDMS	This mixed-phase fiber provides efficient extraction for a wide range of volatile and semi-volatile compounds, including sulfur compounds.[1][4]
Incubation/Equilibration	60°C for 20 minutes with agitation	Heating increases analyte volatility, while agitation facilitates mass transfer to the headspace.[3][11][12]
Extraction Time	30-45 minutes	Allows sufficient time for analytes to approach equilibrium between the headspace and the fiber.[4][11][13]
Desorption	250°C for 4-5 minutes (in GC inlet)	Ensures complete and rapid transfer of analytes from the fiber to the GC column.[5][6][10]
GC Inlet	Splitless mode	Maximizes the transfer of trace-level analytes to the column for enhanced sensitivity.[10]
Carrier Gas	Helium (99.999% purity) at 1.0-1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.[3]
GC Column	DB-5ms, 30 m x 0.25 mm ID x 0.25 µm, or similar	A mid-polarity column suitable for separating a wide range of volatile organic compounds.[14]
Oven Program	40°C (hold 3 min), ramp to 150°C @ 5°C/min, then to 240°C @ 15°C/min (hold 5 min)	A typical program to separate volatile compounds effectively. Optimization may be required.
MS Transfer Line	250°C	Prevents condensation of analytes.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
MS Mode	Scan (m/z 35-350) for identification; Selected Ion Monitoring (SIM) for quantification	Scan mode is used for initial identification, while SIM mode provides higher sensitivity and selectivity for target analytes.[15][16]

Scientific Integrity: Optimization of SPME Parameters

Achieving accurate and reproducible results hinges on the careful optimization of key SPME parameters. A one-factor-at-a-time or a Design of Experiments (DoE) approach can be employed.[6] The interplay of these parameters is critical to method performance.[4][12]

• SPME Fiber Selection: The choice of fiber coating is the most critical parameter.[12] For a compound like 3-Methylthio-2-butanone, which has both ketone (polar) and thioether (less polar) functionalities, a mixed-phase fiber is ideal. DVB/CAR/PDMS fibers offer a combination of adsorption mechanisms (Carboxen for small volatiles, DVB for aromatics) and absorption (PDMS for nonpolar compounds), providing broad applicability.[17][18]

• Extraction Temperature: Temperature directly influences the vapor pressure of the analyte.[11] Increasing the temperature enhances the transfer of semi-volatile compounds into the headspace. However, excessively high temperatures can alter the sample matrix or shift the partitioning equilibrium away from the fiber for very volatile compounds. A range of 40-70°C is typical for flavor analysis.[3][11]

• Extraction Time: Headspace SPME is an equilibrium-based technique. The extraction time must be sufficient for the analyte concentration on the fiber to become stable. This time is dependent on the analyte, matrix, and temperature.[11] While reaching full equilibrium can be time-consuming, highly reproducible results can be obtained with pre-equilibrium extraction as long as the timing is kept consistent.[19]

• Salt Addition (Ionic Strength): Adding a salt like NaCl to aqueous samples decreases the solubility of organic analytes (the "salting-out" effect).[4][9] This increases the activity of the analyte in the solution, driving more of it into the headspace and thereby increasing extraction efficiency and sensitivity.

Logical relationships in SPME parameter optimization.

Trustworthiness: Method Validation

A full method validation should be performed to ensure the reliability of the quantitative data.[6][20] Key validation parameters are summarized below.

Parameter	Definition	Typical Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.	Correlation coefficient (R²) ≥ 0.99[16][21]
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.	Signal-to-Noise ratio (S/N) ≥ 3[16][21]
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.	S/N ≥ 10; or lowest point on calibration curve[16][21]
Precision (RSD%)	The closeness of agreement between a series of measurements. Assessed as repeatability (intra-day) and intermediate precision (inter-day).	RSD ≤ 15-20%[16][20]
Accuracy (Recovery%)	The closeness of the measured value to the true value. Assessed by spiking a blank matrix with a known concentration of the analyte.	80-120%[14][16]

Conclusion

The HS-SPME-GC-MS method described provides a robust, sensitive, and automated solution for the quantitative analysis of 3-Methylthio-2-butanone. This solvent-free technique minimizes sample handling and offers excellent performance for trace-level analysis of volatile sulfur compounds in complex matrices. Proper optimization of SPME parameters and adherence to validation protocols are paramount for achieving high-quality, reliable data. This application note serves as a foundational guide for scientists in food science, flavor chemistry, and quality control to implement this powerful analytical technique.

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• Rocha, S., Ramalheira, V., Barros, A., Delgadillo, I., & Coimbra, M. A. (2001). Headspace Solid Phase Microextraction (SPME) Analysis of Flavor Compounds in Wines. Effect of the Matrix Volatile Composition in the Relative Response Factors in a Wine Model. Journal of Agricultural and Food Chemistry, 49(11), 5142-5151. [Link]

• Roberts, D. D., Pollien, P., & Milo, C. (2000). Solid-Phase Microextraction Method Development for Headspace Analysis of Volatile Flavor Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2430-2437. [Link]

• The Good Scents Company. (n.d.). (±)-3-(methyl thio)-2-butanone. [Link]

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• Gajcy, M., Stój, A., & Wiercioch, M. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. Molecules, 25(5), 1234. [Link]

• Cheméo. (n.d.). Chemical Properties of 3-(Methylthio)-2-butanone (CAS 53475-15-3). [Link]

• ResearchGate. (n.d.). Analysis of Volatile Organic Sulfur Compounds in Wine Using Headspace Solid-Phase Microextraction Gas Chromatography with Sulfur Chemiluminescence Detection. [Link]

• ResearchGate. (n.d.). Validation of a solid-phase microextraction (SPME) method to assess the volatile inventories of preserved foods using commercially available dill pickles and maraschino cherries. [Link]

• Chin, H. W., & Marriott, P. J. (2002). Limitations to the Use of Solid-Phase Microextraction for Quantitation of Mixtures of Volatile Organic Sulfur Compounds. Analytical Chemistry, 74(13), 3046–3051. [Link]

• Romero, A., Cardenia, V., & Pérez-Camino, M. C. (2015). Validation of SPME-GCMS method for the analysis of virgin olive oil volatiles responsible for sensory defects. Food Chemistry, 173, 1-7. [Link]

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• Kovačević, D. B., Putnik, P., & Bursać Kovačević, D. (2024). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. Frontiers in Nutrition, 11, 1354384. [Link]

• Shimadzu. (n.d.). Smart SPME Fibers and Arrow Selection Guide. [Link]

• de Souza, C. M., de Oliveira, G. A. R., & Cardeal, Z. d. L. (2019). Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption. Food Additives & Contaminants: Part A, 36(12), 1808-1821. [Link]

• Li, Y., et al. (2022). Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum Rottler). Foods, 11(2), 203. [Link]

• The Good Scents Company. (n.d.). dextro,laevo-3-(methyl thio) butanone. [Link]

• Bio-protocol. (n.d.). Extraction and Analysis of Volatile Sulfur Compounds. [Link]

• Grozdek, M., et al. (2021). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Foods, 10(12), 3020. [Link]

• Rangaswamy, H., et al. (2021). An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Varieties. Molecules, 26(21), 6473. [Link]

• Zhang, Y., et al. (2023). Optimization of HS-SPME-GC-MS for the Determination of Volatile Flavor Compounds in Ningxiang Pork. Foods, 12(2), 304. [Link]

• ResearchGate. (n.d.). The b-coefficients (absolute units) for SPME optimization parameters.... [Link]

• Zhang, H., & Xu, X. (2024). 3-Methyl-2-((methylthio)methyl)but-2-enal. Molbank, 2024(1), M1841. [Link]

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The Role of 3-Methylthio-2-butanone in the Art of Savory Flavor Creation: A Technical Guide

In the intricate world of flavor chemistry, the creation of authentic and impactful savory profiles is a paramount objective. Among the diverse palette of molecules available to the flavorist, sulfur-containing compounds are indispensable for imparting characteristic roasted, meaty, and alliaceous notes. This guide provides an in-depth exploration of 3-Methylthio-2-butanone (CAS No. 53475-15-3), a potent sulfur-containing ketone, and its application in the development of sophisticated savory flavors for the food industry.

This document is intended for researchers, scientists, and product development professionals, offering both foundational knowledge and practical, field-proven protocols. The methodologies described herein are designed to be self-validating, grounded in established scientific principles to ensure trustworthy and reproducible results.

Unveiling 3-Methylthio-2-butanone: A Molecular Profile

3-Methylthio-2-butanone is a colorless to pale yellow liquid characterized by a potent and complex aroma.[1] Its effective use in flavor creation hinges on a thorough understanding of its chemical and sensory properties.

Chemical and Physical Properties

A comprehensive grasp of the physicochemical properties of 3-Methylthio-2-butanone is critical for its effective handling, storage, and application in food systems.

Property	Value	Source
Chemical Formula	C₅H₁₀OS	[2]
Molecular Weight	118.19 g/mol	[2]
CAS Number	53475-15-3	[3]
FEMA Number	4181	[3]
JECFA Number	1688	[3]
Appearance	Colorless to yellow liquid	[4]
Odor	Pungent, sulfurous	[1][4]
Boiling Point	50-54 °C at 20 mm Hg	[4]
Specific Gravity	0.975-0.979	[4]
Refractive Index	1.469-1.471	[4]
Solubility	Soluble in ethanol, sparingly soluble in water.	[4]

Organoleptic Profile: The Cornerstone of Savory Character

The true utility of 3-Methylthio-2-butanone lies in its multifaceted sensory profile. At varying concentrations, it can introduce a range of desirable savory notes. Its high odor strength necessitates its use at very low concentrations, typically in parts per million (ppm) or even parts per billion (ppb) ranges.[5]

Odor Characteristics: A dominant sulfurous note, reminiscent of cooked alliums, is the primary descriptor. This is often accompanied by milky, oily, earthy, and fatty undertones, with a distinct baked potato nuance.[5]

Taste Profile: When tasted in a suitable medium, it contributes to a creamy, milky, and baked potato flavor, with elements of baked shellfish and a general brown, roasted character.[5]

The complexity of this profile makes 3-Methylthio-2-butanone a versatile tool for building savory flavors. It can enhance the perception of meatiness in plant-based alternatives, add a cooked dimension to sauces and soups, and round out the flavor of processed cheese products.

Strategic Application in Savory Flavor Systems

The successful incorporation of 3-Methylthio-2-butanone into a food product is a multi-step process that requires precision and a clear understanding of the desired final flavor profile.

The Logic of Dilution: Taming a Potent Molecule

Due to its high impact, 3-Methylthio-2-butanone is almost always used in a diluted form. The choice of solvent is critical and depends on the final food application. Propylene glycol (PG) and ethanol are common choices due to their miscibility with the compound and their approval for food use.

The following diagram illustrates the foundational workflow for preparing and utilizing 3-Methylthio-2-butanone in a laboratory or pilot plant setting.

Figure 1: General workflow for the application of 3-Methylthio-2-butanone.

Protocol for the Preparation of Stock and Working Solutions

This protocol provides a standardized method for preparing solutions of 3-Methylthio-2-butanone for experimental use.

Materials:

• 3-Methylthio-2-butanone (≥97% purity)

• Propylene Glycol (Food Grade)

• Deionized Water

• Calibrated analytical balance

• Volumetric flasks (10 mL, 100 mL)

• Micropipettes

• Glass vials with PTFE-lined caps

Procedure:

• Preparation of 1% (w/w) Stock Solution in Propylene Glycol:

  • Tare a 10 mL volumetric flask on an analytical balance.

  • Carefully add 0.1 g of 3-Methylthio-2-butanone to the flask.

  • Add propylene glycol to the 10 mL mark.

  • Cap the flask and invert several times to ensure complete dissolution.

  • Store in a tightly sealed glass vial in a cool, dark place.

• Preparation of 0.01% (w/v) Working Solution in Deionized Water:

  • Pipette 100 µL of the 1% stock solution into a 100 mL volumetric flask.

  • Add deionized water to the 100 mL mark.

  • Cap the flask and invert to mix thoroughly. This working solution should be prepared fresh daily.

Causality: The use of a non-volatile solvent like propylene glycol for the stock solution ensures stability during storage. The subsequent dilution in water creates a working solution suitable for direct addition to aqueous food systems and for sensory evaluation.

Sensory Evaluation: Quantifying the Impact

Sensory evaluation is a critical step to determine the optimal concentration of 3-Methylthio-2-butanone and to characterize its contribution to the overall flavor profile.[6]

Protocol for Sensory Evaluation using a Trained Panel

This protocol outlines a method for conducting a descriptive sensory analysis of 3-Methylthio-2-butanone in a simple food matrix.

Objective: To determine the sensory attributes and their intensities at different concentrations of 3-Methylthio-2-butanone in a savory broth.

Materials:

• Low-sodium vegetable or chicken broth (as a neutral base)

• 0.01% working solution of 3-Methylthio-2-butanone

• Trained sensory panel (8-12 panelists)

• Sensory booths with controlled lighting and ventilation

• Coded sample cups

• Unsalted crackers and room temperature water for palate cleansing

Procedure:

• Sample Preparation:

  • Prepare a series of samples by adding the 0.01% working solution to the broth to achieve final concentrations of 0.1 ppm, 0.5 ppm, and 1.0 ppm of 3-Methylthio-2-butanone.

  • Include a control sample of the broth with no added flavor.

  • Portion the samples into coded cups.

• Panelist Training:

  • In a preliminary session, familiarize the panelists with the aroma and taste of 3-Methylthio-2-butanone.

  • Develop a consensus vocabulary for the key sensory attributes (e.g., sulfurous, roasted, potato, creamy, umami).

• Evaluation:

  • Present the samples to the panelists in a randomized order.

  • Instruct panelists to evaluate the aroma first, followed by the taste.

  • Panelists should rate the intensity of each agreed-upon attribute on a 15-point line scale.

  • Ensure panelists cleanse their palates between samples.

• Data Analysis:

  • Collect the data and perform statistical analysis (e.g., ANOVA) to identify significant differences in attribute intensities between the samples.

  • Generate a spider web plot to visualize the sensory profiles at different concentrations.

Trustworthiness: The use of a trained panel, a neutral food base, and randomized sample presentation ensures the reliability and validity of the sensory data. The inclusion of a control sample allows for the isolation of the sensory contribution of the target compound.

Application Protocol: Incorporation into a Savory Sauce Base

This protocol provides a practical example of how to incorporate 3-Methylthio-2-butanone into a model food system to enhance its savory character.

Objective: To create a savory sauce with enhanced roasted and umami notes using 3-Methylthio-2-butanone.

Materials:

• Basic savory sauce base (e.g., a simple brown gravy or a tomato-based sauce)

• 0.01% working solution of 3-Methylthio-2-butanone

• Other savory flavor components as desired (e.g., yeast extract, hydrolyzed vegetable protein)

• Mixing equipment (e.g., magnetic stirrer or homogenizer)

Procedure:

• Baseline Formulation:

  • Prepare a batch of the savory sauce base without the addition of 3-Methylthio-2-butanone. This will serve as the control.

• Experimental Formulation:

  • To a separate batch of the sauce base, add the 0.01% working solution of 3-Methylthio-2-butanone dropwise while mixing. Start with a low concentration (e.g., 0.2 ppm) and incrementally increase until the desired flavor profile is achieved.

  • The optimal concentration will depend on the complexity of the sauce base and the desired flavor direction.

• Homogenization and Equilibration:

  • Thoroughly mix the sauce to ensure even distribution of the flavor compound.

  • Allow the sauce to rest for a period (e.g., 30 minutes) to allow the flavors to meld.

• Comparative Evaluation:

  • Conduct an informal sensory evaluation comparing the control and the experimental sauce. Note the differences in aroma and taste. Key attributes to look for are enhanced roasted notes, a fuller mouthfeel, and a more pronounced umami character.

Causality: The incremental addition of the diluted flavor compound allows for precise control over the final flavor profile, preventing overdosing which can lead to undesirable sulfurous off-notes. The resting period is crucial for the flavor to integrate into the food matrix.[7]

The following diagram illustrates the decision-making process for optimizing the concentration of 3-Methylthio-2-butanone in a food product.

Figure 2: Decision tree for optimizing the concentration of 3-Methylthio-2-butanone.

Regulatory and Safety Considerations

3-Methylthio-2-butanone is classified as a flavoring agent by major regulatory bodies.[8] It has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), which concluded that there are "no safety concern at current levels of intake when used as a flavouring agent".[8] It is also listed by the Flavor and Extract Manufacturers Association (FEMA) as Generally Recognized as Safe (GRAS), with the designation FEMA number 4181.[9]

As with all potent flavor compounds, it is essential to adhere to good manufacturing practices and use the lowest level necessary to achieve the desired technical effect.

Conclusion

3-Methylthio-2-butanone is a powerful and versatile tool in the creation of authentic and impactful savory flavors. Its complex organoleptic profile, characterized by sulfurous, roasted, and creamy notes, allows for the enhancement of a wide range of food products. By understanding its chemical properties and employing systematic and well-designed application and sensory evaluation protocols, flavor chemists and product developers can effectively leverage this compound to create unique and appealing savory taste experiences. The key to its successful application lies in a disciplined approach to dilution and incremental incorporation, guided by rigorous sensory analysis.

References

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• 9. femaflavor.org [femaflavor.org]

Application Note: Laboratory-Scale Synthesis of 3-Methylthio-2-butanone

Introduction and Significance

3-Methylthio-2-butanone, also known as 3-(methylsulfanyl)butan-2-one, is a sulfur-containing ketone notable for its role as a flavoring agent in the food and fragrance industry.[1][2] Its distinct savory, and sometimes garlic- or onion-like, aroma profile makes it a valuable component in the formulation of various food products.[2] Beyond its sensory applications, its structure as an α-thio-ketone makes it a potentially useful building block in organic synthesis. This document provides a comprehensive and reliable protocol for its laboratory-scale synthesis, designed for researchers in chemistry and drug development. We will delve into the reaction mechanism, provide a step-by-step experimental procedure, outline critical safety precautions, and detail methods for purification and characterization.

Chemical Principle and Reaction Mechanism

The synthesis of 3-Methylthio-2-butanone is efficiently achieved via a classic bimolecular nucleophilic substitution (SN2) reaction. This method is a cornerstone for the formation of thioethers (sulfides) from thiols and alkyl halides.[3][4]

The core principle involves two key steps:

• Deprotonation of the Thiol: Methyl mercaptan (methanethiol), a thiol, is a moderately acidic compound. To transform it into a potent nucleophile, it is deprotonated by a strong base, such as sodium methoxide (NaOMe) or sodium hydroxide (NaOH), to form the sodium thiomethoxide salt. The resulting thiolate anion (CH₃S⁻) is an excellent nucleophile.[3]

• Nucleophilic Attack: The highly nucleophilic thiomethoxide anion then attacks the electrophilic carbon atom bearing a leaving group. In this protocol, we use 3-chloro-2-butanone as the electrophile. The thiolate attacks the carbon bonded to the chlorine atom, displacing the chloride ion in a concerted SN2 mechanism to form the desired C-S bond and yield 3-Methylthio-2-butanone.

Thiolates are particularly effective nucleophiles for SN2 reactions because they are generally less basic than their alkoxide counterparts, which minimizes competing elimination (E2) reactions.[3]

Caption: Reaction scheme for the synthesis of 3-Methylthio-2-butanone.

Detailed Experimental Protocol

This protocol details the synthesis of 3-Methylthio-2-butanone from methyl mercaptan and 3-chloro-2-butanone.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Amount (mmol)	Quantity	Supplier Notes
Sodium Methoxide (NaOMe)	CH₃ONa	54.02	110	5.94 g	Reagent grade, handle under inert gas.
Anhydrous Methanol (MeOH)	CH₃OH	32.04	-	150 mL	ACS grade, dried over molecular sieves.
Methyl Mercaptan (Methanethiol)	CH₃SH	48.11	100	~4.81 g (gas)	Lecture bottle with regulator. Highly toxic.
3-Chloro-2-butanone	C₄H₇ClO	106.55	100	10.65 g (9.6 mL)	Reagent grade, lachrymatory.[5]
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	-	300 mL	ACS grade, for extraction.
Saturated NaCl solution (Brine)	NaCl(aq)	58.44	-	100 mL	For washing.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	~10 g	For drying.
Equipment
500 mL three-neck round-bottom flask	1	With magnetic stirrer, condenser, and gas inlet.
Gas dispersion tube (sparger)	1	For bubbling gas.
Ice bath	1	For temperature control.
Separatory funnel	1 (500 mL)	For liquid-liquid extraction.
Rotary evaporator	1	For solvent removal.
Short-path distillation apparatus	1	For vacuum distillation.

Synthesis Procedure

CRITICAL NOTE: This entire procedure must be performed in a certified, high-efficiency fume hood due to the extreme toxicity, flammability, and malodorous nature of methyl mercaptan.[6][7][8]

• Setup: Assemble the 500 mL three-neck flask with a magnetic stir bar, a reflux condenser (with a nitrogen/argon inlet at the top), a gas dispersion tube connected to the methyl mercaptan lecture bottle via tubing, and a rubber septum. Place the flask in an ice-water bath.

• Base Solution: Under a positive pressure of nitrogen, charge the flask with anhydrous methanol (150 mL) and sodium methoxide (5.94 g, 110 mmol). Stir the mixture until the sodium methoxide is fully dissolved.

• Thiolate Formation: Carefully bubble methyl mercaptan gas (approx. 4.81 g, 100 mmol) through the chilled methanolic solution via the gas dispersion tube. The addition is exothermic. Maintain the internal temperature below 10°C. The mass of added gas can be determined by weighing the lecture bottle before and after addition.

• Addition of Electrophile: Once the methyl mercaptan addition is complete, remove the gas dispersion tube and replace it with a glass stopper. While maintaining the temperature at 0-5°C, add 3-chloro-2-butanone (10.65 g, 100 mmol) dropwise via syringe through the septum over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the 3-chloro-2-butanone spot/peak.

• Work-up:

  • Once the reaction is complete, cool the flask in an ice bath. Carefully quench the reaction by adding 100 mL of cold deionized water.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Extract the aqueous phase with diethyl ether (3 x 100 mL).

  • Combine the organic layers and wash with saturated brine (1 x 100 mL).

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • The crude product will be a pale yellow liquid.[2]

  • Purify the crude oil by vacuum distillation using a short-path distillation apparatus. Collect the fraction boiling at 50-54°C at 20 mmHg.[9]

  • The expected yield is typically in the range of 75-85%.

Caption: Experimental workflow for the synthesis of 3-Methylthio-2-butanone.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

Property	Expected Value
Appearance	Colorless to pale yellow liquid.[2]
Boiling Point	50-54°C @ 20 mmHg.[9]
Refractive Index (n²⁰D)	1.46800 to 1.47700.[10]
¹H NMR (CDCl₃)	Expected peaks around: δ 3.3 (q, 1H), δ 2.2 (s, 3H), δ 2.1 (s, 3H), δ 1.4 (d, 3H). (Note: Predicted values; must be confirmed against a literature spectrum or acquired data).
¹³C NMR (CDCl₃)	Expected peaks around: δ 208 (C=O), δ 50 (CH-S), δ 28 (COCH₃), δ 18 (CHCH₃), δ 15 (SCH₃). (Note: Predicted values; must be confirmed against a literature spectrum or acquired data).
FTIR (Neat)	Strong absorbance around 1710-1720 cm⁻¹ (C=O stretch).[1][11]
Mass Spec (EI)	Molecular Ion (M⁺) at m/z = 118. Key fragments expected at m/z = 75 (M - COCH₃), m/z = 43 (COCH₃⁺).[1][12]

Safety and Hazard Management

Strict adherence to safety protocols is mandatory for this synthesis.

• Methyl Mercaptan (CH₃SH): This is an extremely flammable, toxic, and malodorous gas.[8] Inhalation can cause severe respiratory distress, and it has a very low odor threshold.[6][8] All manipulations must be conducted in a high-performance fume hood.[13] Ensure all equipment is grounded to prevent static discharge.[6][8] Have an appropriate emergency response plan for gas leaks.[7][14]

• 3-Chloro-2-butanone: This compound is a flammable liquid and is harmful if swallowed.[5] As an α-haloketone, it is a potent lachrymator (causes tearing) and a skin irritant.[15] Avoid all contact with skin and eyes.

• Sodium Methoxide: This is a corrosive solid that reacts violently with water. Handle in an inert atmosphere and avoid contact with skin.

• Solvents: Methanol and diethyl ether are highly flammable. Ensure there are no ignition sources in the vicinity of the experiment.[6]

• Personal Protective Equipment (PPE): At a minimum, a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves (e.g., Neoprene or Butyl) must be worn at all times.[6]

References

• Thiols And Thioethers - Master Organic Chemistry. (2015). Master Organic Chemistry. [Link]

• Right to Know - Hazardous Substance Fact Sheet: Methyl Mercaptan. New Jersey Department of Health. [Link]

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Extraction techniques for volatile sulfur compounds from food matrices.

An Application Guide to the Extraction of Volatile Sulfur Compounds from Food Matrices

Introduction: The Analytical Challenge of Sulfur Volatiles

Volatile sulfur compounds (VSCs) are a class of molecules that wield immense influence over the sensory profile of food and beverages.[1] At trace concentrations, often in the parts-per-billion (ppb) or even parts-per-trillion (ppt) range, they can impart desirable and characteristic aromas, such as the tropical fruit notes in wine, the savory character of cooked meats, or the pungent aroma of garlic and onions.[1][2] However, at slightly higher concentrations, these same compounds can be responsible for potent off-flavors, often described as "sulfurous," "rotten," or "canned vegetable," which can lead to consumer rejection of a product.[1]

The analysis of VSCs is a significant challenge for food chemists and quality control professionals. This difficulty stems from a combination of intrinsic properties:

• Low Concentrations: VSCs are often present at levels far below those of other volatile compounds like esters or alcohols, demanding highly sensitive analytical methods.[3]

• High Volatility & Reactivity: Many VSCs, particularly low molecular weight thiols (mercaptans), are extremely volatile and prone to oxidation, readily converting to less volatile and less odorous disulfides.[2][3]

• Thermal Instability: Sulfur compounds can be thermally labile, meaning they can degrade, rearrange, or react to form new compounds (artifacts) at the high temperatures often used in gas chromatography (GC) analysis.[2][4]

• Complex Food Matrices: The food itself, rich in proteins, fats, and other components, can interfere with the extraction process, making it difficult to isolate VSCs efficiently and reproducibly.[3]

This application note serves as a technical guide for researchers and scientists, providing an in-depth overview of the primary techniques used to extract VSCs from complex food matrices. It moves beyond simple procedural lists to explain the causality behind methodological choices, offering field-proven insights to help you select and optimize the most appropriate extraction strategy for your specific analytical goals. We will explore headspace techniques, sorptive microextraction methods, and high-vacuum distillation, providing detailed protocols and validation considerations for each.

Guiding Principles: Selecting the Optimal Extraction Technique

The choice of an extraction technique is not arbitrary; it is a critical decision dictated by the physicochemical properties of the target VSCs, the nature of the food matrix, and the required analytical sensitivity. No single method is universally superior; each presents a unique balance of efficiency, selectivity, speed, and gentleness. The following decision framework can guide the selection process.

Caption: Decision workflow for selecting a VSC extraction technique.

Headspace Techniques: Sampling the Vapor Phase

Headspace analysis is predicated on the principle of phase equilibrium, where volatile compounds partition between the sample matrix (solid or liquid) and the gas phase (headspace) in a sealed container.[5] It is particularly well-suited for the most volatile sulfur compounds, such as hydrogen sulfide, methanethiol, and dimethyl sulfide.

Static Headspace (SHS) Analysis

Principle & Causality: SHS is an equilibrium-based technique. A sample is sealed in a vial and heated for a set time to allow volatile compounds to migrate into the headspace.[6] Once equilibrium is reached, a fixed volume of the headspace gas is removed with a gas-tight syringe and injected directly into the GC.[5] Its primary advantages are simplicity, high reproducibility, and ease of automation, making it ideal for routine quality control and screening of relatively abundant VSCs.[6][7]

Protocol: SHS-GC-SCD for VSCs in Beer

• Sample Preparation: Degas a beer sample by gentle stirring or brief sonication. Pipette 5.0 mL of the beer into a 20 mL headspace vial.

• Matrix Modification: Add 1.5 g of sodium chloride (NaCl). Causality: The salt increases the ionic strength of the aqueous matrix, which decreases the solubility of nonpolar VSCs and promotes their partitioning into the headspace (the "salting-out" effect).

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and aluminum cap.

• Incubation & Equilibration: Place the vial in the autosampler tray. Incubate at 45°C for 20 minutes with gentle agitation. Causality: Heating increases the vapor pressure of the analytes, driving them into the headspace. The time must be sufficient to reach equilibrium but short enough to minimize thermal degradation.

• Injection: Program the autosampler to withdraw 1.0 mL of the headspace and inject it into the GC inlet. A sulfur-specific detector like a Sulfur Chemiluminescence Detector (SCD) is recommended for selective and sensitive detection.[8]

• Self-Validation: Analyze a blank (vial with only saline solution) to check for system contaminants. Run a matrix-matched standard (a VSC-free beer spiked with a known concentration of target analytes) to confirm recovery and quantitate results.

Dynamic Headspace (DHS) Analysis (Purge-and-Trap)

Principle & Causality: Unlike the static equilibrium of SHS, DHS is an exhaustive extraction technique. An inert gas (e.g., nitrogen or helium) is continuously bubbled through the sample, stripping the volatile compounds and carrying them onto a sorbent trap.[6] The trap is then rapidly heated to desorb the focused analytes into the GC. This preconcentration step makes DHS significantly more sensitive than SHS, capable of reaching the ultra-trace levels required for many potent VSCs.[6][9]

Protocol: DHS-GC-MS for VSCs in Vegetable Purée

• Sample Preparation: Homogenize 10 g of a vegetable sample (e.g., cabbage, broccoli) with 20 mL of chilled, deoxygenated water.

• Purging Setup: Transfer the homogenate to the purging vessel of the DHS system. Add an internal standard.

• Analyte Trapping: Purge the sample with helium at a flow rate of 40 mL/min for 15 minutes at 40°C. The volatiles are swept onto a sorbent trap (e.g., Tenax® or a multi-bed sorbent). Causality: Continuous purging disrupts the headspace equilibrium, constantly removing VSCs from the matrix and concentrating them on the trap, leading to much higher sensitivity.[7]

• Desorption: After purging, the trap is rapidly heated (e.g., to 250°C) while being backflushed with GC carrier gas. This transfers the analytes to the GC column. A cryo-focusing step is often used to ensure sharp chromatographic peaks.

• Self-Validation: It is critical to monitor for "breakthrough," where the trap's capacity is exceeded and analytes are lost. This can be checked by analyzing a second trap placed in series with the first. If significant amounts of VSCs are found on the second trap, the purging volume or time must be reduced.

Feature	Static Headspace (SHS)	Dynamic Headspace (DHS)
Principle	Equilibrium-based sampling of a static gas phase.[6]	Exhaustive extraction via continuous gas purging.[6]
Sensitivity	Lower; suitable for moderate to high concentrations.[6]	High; preconcentration allows for trace/ultra-trace analysis.[7]
Speed	Faster per sample (typically 10-30 min).[6]	Slower per sample due to purge/desorb steps.[6]
Complexity	Simple, highly automated, and robust.[10]	More complex instrumentation (traps, heating zones).[9]
Best For	Highly volatile VSCs (e.g., DMS in beer, coffee).[5]	Trace-level VSCs, off-flavors, semi-volatiles.[7]

Table 1: Comparison of Static and Dynamic Headspace techniques for VSC analysis.

Sorptive Microextraction Techniques

Sorptive extraction techniques are powerful, largely solvent-free methods that rely on the partitioning of analytes from the sample matrix into a high-capacity polymeric phase.

Solid-Phase Microextraction (SPME)

Principle & Causality: SPME uses a fused silica fiber coated with a thin layer of a sorbent polymer.[11] The fiber is exposed to the headspace above a sample or directly immersed in a liquid sample. VSCs adsorb onto the fiber until an equilibrium is established. The fiber is then retracted and transferred to a hot GC inlet, where the analytes are thermally desorbed.[12] The choice of fiber coating is critical; for the broad range of VSCs, a combination fiber like Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is often preferred due to its ability to trap very small, volatile molecules (Carboxen) as well as larger, semi-volatile ones (DVB).[12][13][14]

Caption: Typical Headspace Solid-Phase Microextraction (HS-SPME) workflow.

Protocol: HS-SPME-GC-MS for VSCs in Fruit Brandy [13]

• Sample Preparation: Due to the high ethanol content which can suppress extraction efficiency, dilute the brandy sample with deionized water to an ethanol concentration of ~2.5% (v/v).[12][13] Pipette 10 mL of the diluted sample into a 20 mL headspace vial.

• Matrix Modification: Add 2.0 g of NaCl (salting out) and 0.1 g of EDTA. Causality: EDTA (ethylenediaminetetraacetic acid) is a chelating agent that sequesters metal ions, which can otherwise catalyze the oxidation of thiols to disulfides, thus preserving the original VSC profile.[12]

• Spiking: Add the internal standard solution.

• Extraction: Place the vial in an autosampler heated to 35°C. Expose a pre-conditioned DVB/CAR/PDMS fiber to the headspace for 30 minutes with agitation. Causality: Lower temperatures and shorter times are often preferred for VSCs to prevent thermal artifact formation.[13]

• Desorption: Immediately transfer the fiber to the GC inlet, held at 250°C, and desorb for 5 minutes.

• Self-Validation: Perform a fiber blank run after a high-concentration sample to check for carryover. Method validation should include establishing linearity, limits of detection (LOD), and recovery using spiked matrix samples.[12] A key challenge with SPME is competitive adsorption, where high concentrations of some volatiles can displace lower-affinity VSCs from the fiber, leading to inaccurate quantification.[15] This must be evaluated during method development.

Stir Bar Sorptive Extraction (SBSE)

Principle & Causality: SBSE operates on the same partitioning principle as SPME but utilizes a magnetic stir bar coated with a much larger volume of sorbent phase (typically polydimethylsiloxane, PDMS).[16][17] This provides a phase ratio that is 50-250 times larger than SPME, resulting in significantly higher extraction capacity and recovery, and therefore, superior sensitivity.[16] This makes SBSE an ideal choice for ultra-trace analysis of VSCs in liquid samples like wine or clear juices.

Protocol: SBSE-GC-MS for VSCs in Wine Distillates [16][18]

• Sample Preparation: Place 10 mL of the sample (diluted to ~7% v/v ethanol if necessary) into a 50 mL flask.[16]

• Matrix Modification: Add 1.0 g of NaCl (10% w/v) and 0.1 g of EDTA (1% w/v).[16] Add the internal standard.

• Extraction: Place a PDMS-coated stir bar (e.g., 10 mm length, 0.5 mm film thickness) into the sample. Seal the flask and stir at 1100 rpm for 45-60 minutes at a controlled temperature (e.g., 35°C).[16][18] Causality: Stirring continuously renews the sample at the surface of the sorbent, accelerating the diffusion process and ensuring equilibrium is reached more quickly.

• Desorption: After extraction, remove the stir bar with clean forceps, briefly rinse with deionized water to remove matrix components, and gently dry with a lint-free tissue. Place the bar into a glass thermal desorption tube.

• Analysis: The tube is placed in a thermal desorption unit, where the stir bar is heated (e.g., 250°C for 10 min) to transfer the analytes to the GC-MS system.[19]

• Self-Validation: As with SPME, linearity and recovery must be established. The choice between thermal desorption (for volatile and semi-volatile compounds) and liquid desorption with a solvent (for less volatile or thermally labile compounds) is a key validation parameter.[17]

Parameter	SPME	SBSE
Sorbent Volume	Low (~0.5 µL)	High (50-250 µL)
Sensitivity	Good to High	Very High to Ultra-Trace[16]
Primary Application	Headspace and liquid sampling for a wide range of matrices.[11]	Primarily direct immersion in liquid samples.[17]
Key Advantage	Versatility, wide range of available fiber coatings.	Highest sensitivity for sorptive microextraction.[16]
Key Limitation	Fiber fragility, competitive adsorption effects.[15]	Limited range of commercial coatings, primarily for liquids.

Table 2: Comparison of key features for SPME and SBSE.

Solvent-Assisted Flavor Evaporation (SAFE)

Principle & Causality: SAFE is not a microextraction technique but a specialized form of high-vacuum distillation designed for the gentle and comprehensive isolation of volatiles from a solvent extract.[5][20] The core principle is to separate volatile aroma compounds from non-volatile matrix components (lipids, pigments, sugars) at very low temperatures (typically 40-50°C) under a high vacuum.[20] This makes SAFE the "gold standard" method for analyzing thermally sensitive VSCs, as it virtually eliminates the risk of thermal degradation and artifact formation that can plague other methods.[20][21]

Caption: Workflow for Solvent-Assisted Flavor Evaporation (SAFE).

Protocol: SAFE for VSCs in a High-Fat Food Matrix (e.g., Cheese)

• Initial Solvent Extraction: Cryo-mill the cheese sample under liquid nitrogen to prevent enzymatic activity and loss of volatiles.[22] Extract the powdered sample with a low-boiling point solvent like dichloromethane or diethyl ether for 1-2 hours.

• Drying and Filtering: Filter the extract to remove solid particles. Dry the solvent extract over anhydrous sodium sulfate to remove all traces of water. Causality: Water can freeze and block the distillation path in the high-vacuum system.

• SAFE Distillation:

  • Assemble the SAFE apparatus, ensuring all glass joints are perfectly sealed. Connect to a high-vacuum pump.

  • Cool the receiving flasks with liquid nitrogen.

  • Gently warm the evaporation flask (containing the sample extract) to 40°C in a water bath.[20]

  • Slowly add the dried solvent extract into the evaporation flask via a dropping funnel. The high vacuum causes the solvent and volatile compounds to distill instantly, while non-volatiles like lipids remain behind. The volatiles are then cryo-trapped in the liquid nitrogen-cooled flasks.

• Sample Concentration: After distillation is complete, carefully remove the receiving flask. The volatile fraction is now in a large volume of solvent. Concentrate the extract gently in two stages: first using a Vigreux column to remove the bulk of the solvent, followed by a final, careful concentration to ~200 µL under a gentle stream of nitrogen.[20]

• Self-Validation: The integrity of the vacuum is paramount. A leaky system will result in poor recovery. The absence of non-volatile residues (like fats) in the final concentrate is a key indicator of a successful SAFE extraction. Recovery checks using stable isotope-labeled internal standards are highly recommended.

Post-Extraction Analytical Considerations

Successful extraction is only half the battle. The reactive nature of VSCs requires careful handling during their introduction into the analytical instrument.

• Inert Pathways: VSCs, especially thiols, can adsorb to active sites in standard GC inlet liners or columns.[3] Using deactivated liners and inert-coated columns is crucial to prevent analyte loss and peak tailing.

• Selective Detection: Given the complexity of food extracts, a selective detector is often necessary for accurate VSC quantification. The Sulfur Chemiluminescence Detector (SCD) is highly specific and provides a linear, equimolar response to sulfur compounds, meaning the signal is directly proportional to the number of sulfur atoms, simplifying quantification.[23][24][25] Gas Chromatography-Olfactometry (GC-O) is also invaluable for linking specific VSCs to their sensory impact.

Summary and Outlook

The extraction of volatile sulfur compounds from food is a demanding task that requires a nuanced approach. The choice of technique must be carefully matched to the analytical objective and sample type. Headspace techniques are excellent for rapid screening of highly volatile compounds, while sorptive microextraction methods like SPME and SBSE offer sensitive, solvent-free solutions for trace analysis. For the most comprehensive and artifact-free analysis of thermally labile VSCs, particularly in complex, fatty matrices, SAFE remains the undisputed gold standard.[20][26] As technology advances, the development of automated systems for these techniques, such as automated SAFE, will continue to improve throughput and reproducibility in the challenging but vital field of food flavor analysis.[21]

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• Dziekońska-Kubczak, U., et al. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. Molecules, 25(5), 1232. Retrieved from [Link]

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Sensory Evaluation of 3-Methylthio-2-butanone: A Comprehensive Guide for Researchers

Introduction: Unveiling the Sensory Profile of a Complex Flavorant

3-Methylthio-2-butanone (CAS No. 53475-15-3) is a volatile sulfur-containing organic compound that plays a significant role in the flavor profiles of various food products.[1] Its potent and complex aroma, often described as sulfurous with milky, oily, potato, and earthy notes, makes it a valuable component in the flavor and fragrance industry.[2] As a substance designated as Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), with the FEMA number 4181, its sensory characteristics are of great interest to researchers, scientists, and professionals in drug development and food science.[2][3] Furthermore, its safety for use as a flavoring agent has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), which has assigned it JECFA number 1688.[3][4]

This guide provides a detailed overview of the sensory evaluation methods applicable to 3-Methylthio-2-butanone, offering both theoretical grounding and practical, step-by-step protocols. The methodologies described herein are designed to ensure scientific rigor and produce reliable, reproducible data for a comprehensive understanding of this compound's sensory attributes.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 3-Methylthio-2-butanone is essential for designing appropriate sensory evaluation protocols.

Property	Value	Source
Molecular Formula	C₅H₁₀OS	[3]
Molecular Weight	118.19 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[5]
Odor	Sulfurous, milky, oily, potato, earthy, fatty	[2]
Taste	Milky, creamy, baked potato, oily, baked shellfish, brown	[2]
Boiling Point	160°C	[1]
Density	~0.975 g/mL at 25°C	[5]
Solubility	Sparingly soluble in water; soluble in ethanol	[3]

Part 1: Human Sensory Evaluation Protocols

Human sensory panels remain the gold standard for characterizing the aroma and flavor of a compound as perceived by consumers. The following protocols are based on established international standards to ensure the validity of the results.

Protocol 1: Determination of Odor Detection Threshold via ASTM E679-19

The odor detection threshold is the minimum concentration of a substance that can be detected by the human sense of smell. The following protocol is adapted from the ASTM E679-19 "Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits".[6]

Objective: To determine the concentration range at which the odor of 3-Methylthio-2-butanone is first detectable.

Materials:

• 3-Methylthio-2-butanone (≥98% purity)

• Odor-free water or other specified solvent (e.g., mineral oil)

• Glass sniffing jars with Teflon-lined caps

• Graduated pipettes and volumetric flasks

• A panel of at least 10-12 trained sensory panelists

Procedure:

• Panelist Training: Panelists should be trained in the principles of sensory evaluation and familiarized with the specific odor of 3-Methylthio-2-butanone in a preliminary session.

• Sample Preparation:

  • Prepare a stock solution of 3-Methylthio-2-butanone in the chosen solvent at a concentration well above the expected threshold.

  • Create a series of dilutions in descending order of concentration, typically using a factor of 2 or 3. The series should start with a concentration that is clearly detectable and end with a concentration that is expected to be undetectable.

• Testing Protocol (Forced-Choice Triangle Test):

  • For each concentration level, present three samples to each panelist: two blanks (solvent only) and one sample containing the diluted 3-Methylthio-2-butanone.

  • The order of presentation should be randomized for each panelist.

  • Panelists are instructed to sniff each sample and identify the "odd" or different sample.

• Data Collection and Analysis:

  • Record whether each panelist correctly identified the odd sample at each concentration level.

  • The individual threshold is the lowest concentration at which the panelist correctly identifies the sample.

  • The group threshold is typically calculated as the geometric mean of the individual thresholds.

Causality Behind Experimental Choices: The forced-choice ascending concentration series is employed to minimize psychological biases such as adaptation and expectation. The triangle test format provides a statistically robust method for determining if a sensory difference is perceptible.

Visualization of Threshold Determination Workflow:

Caption: Workflow for Odor Threshold Determination using ASTM E679-19.

Protocol 2: Descriptive Sensory Profiling

This protocol aims to create a detailed sensory profile or "fingerprint" of 3-Methylthio-2-butanone.

Objective: To identify and quantify the specific aroma and flavor attributes of 3-Methylthio-2-butanone.

Materials:

• 3-Methylthio-2-butanone (≥98% purity)

• Appropriate food-grade solvent or base (e.g., water, milk, vegetable oil)

• Reference standards for common aroma descriptors (e.g., sulfurous, milky, potato-like)

• A panel of 8-10 highly trained descriptive panelists

Procedure:

• Lexicon Development: In initial sessions, panelists are presented with the compound and collaboratively develop a list of descriptive terms (a lexicon) for its aroma and flavor. Reference standards are used to anchor these terms.

• Intensity Scaling: Panelists are trained to use a standardized intensity scale (e.g., a 15-point scale) to rate the intensity of each attribute.

• Evaluation:

  • Samples of 3-Methylthio-2-butanone at a fixed, supra-threshold concentration are presented to the panelists in individual booths.

  • Panelists independently rate the intensity of each descriptor in the lexicon.

• Data Analysis: The mean intensity ratings for each attribute are calculated to generate a sensory profile. Statistical analysis (e.g., ANOVA) can be used to assess panelist performance and product differences.

Trustworthiness of the Protocol: The use of a trained panel and a standardized lexicon with reference standards ensures that the data is reliable and not based on individual, subjective interpretations.

Part 2: Instrumental Sensory Analysis

Instrumental techniques provide objective data that can be correlated with human sensory perception. Gas Chromatography-Olfactometry (GC-O) is a powerful tool for the sensory evaluation of volatile compounds.

Protocol 3: Aroma Profile Analysis by Gas Chromatography-Olfactometry (GC-O)

GC-O combines the separation power of gas chromatography with the sensitivity of the human nose as a detector. This allows for the identification of odor-active compounds in a sample.

Objective: To separate and identify the individual odor-active components of 3-Methylthio-2-butanone and characterize their aroma.

Instrumentation:

• Gas chromatograph (GC) equipped with a sniffing port (olfactometry port)

• Mass spectrometer (MS) or Flame Ionization Detector (FID) for compound identification

• Appropriate GC column for separating volatile sulfur compounds (e.g., DB-Sulfur SCD or similar)

Procedure:

• Sample Preparation: A diluted solution of 3-Methylthio-2-butanone in a suitable solvent is prepared.

• GC-O Analysis:

  • The sample is injected into the GC.

  • The column effluent is split between the chemical detector (MS or FID) and the sniffing port.

  • A trained panelist (or panel) sniffs the effluent at the sniffing port and records the retention time, odor quality, and intensity of any detected aromas.

• Data Correlation: The retention times of the detected odors are correlated with the peaks on the chromatogram from the chemical detector to identify the responsible compounds.

• Aroma Extract Dilution Analysis (AEDA): To determine the relative importance of the odorants, the sample can be serially diluted and re-analyzed by GC-O. The highest dilution at which an odor is still detectable is its flavor dilution (FD) factor. Compounds with higher FD factors are considered more potent contributors to the overall aroma.

Expertise in Method Selection: The choice of a sulfur-specific GC column and a sensitive detector like a pulsed flame photometric detector (PFPD) in conjunction with MS is crucial for the accurate analysis of trace-level, reactive sulfur compounds.[7]

Visualization of GC-O Workflow:

Caption: Schematic of a Gas Chromatography-Olfactometry (GC-O) system.

Conclusion

The sensory evaluation of 3-Methylthio-2-butanone requires a multi-faceted approach that combines the subjective, yet essential, insights from human sensory panels with the objective, quantitative data from instrumental analysis. By employing standardized protocols such as ASTM E679-19 for threshold determination, descriptive sensory profiling for detailed characterization, and advanced instrumental techniques like GC-O, researchers can gain a comprehensive and reliable understanding of the sensory properties of this important flavor compound. This knowledge is critical for its effective application in the food and fragrance industries and for ensuring product quality and consumer acceptance.

References

• PubChem. 3-(Methylthio)-2-butanone. National Center for Biotechnology Information. [Link]

• Flavor and Extract Manufacturers Association (FEMA). 3-(METHYLTHIO)-2-BUTANONE. [Link]

• FlavScents. (±)-3-(methyl thio)-2-butanone. [Link]

• The Good Scents Company. dextro,laevo-3-(methyl thio) butanone 3-(methylthio)-2-butanone. [Link]

• Boelens, M. H., & van der Gen, A. (1994). Volatile character-impact sulfur compounds and their sensory properties. Perfumer & Flavorist, 19(3), 29-43.

• PubChem. 3-Mercapto-2-butanone. National Center for Biotechnology Information. [Link]

• Food and Agriculture Organization of the United Nations. 3-(Methylthio)-2-butanone. [Link]

• McGorrin, R. J. (2011). The significance of volatile sulfur compounds in food flavors. In ACS Symposium Series (Vol. 1068, pp. 3-21). American Chemical Society.
• Gijs, L., Perpète, P., Timmermans, A., & Collin, S. (2000). Quantification of trace volatile sulfur compounds in milk by solid-phase microextraction and gas chromatography-pulsed flame photometric detection. Journal of agricultural and food chemistry, 48(12), 6175-6179.
• McGorrin, R. J. (2011). The Significance of Volatile Sulfur Compounds in Food Flavors. ACS Symposium Series, 1068, 3–21.

• Flavor and Extract Manufacturers Association (FEMA). 3-[(2-METHYL-3-FURYL)THIO]-2-BUTANONE. [Link]

• INCHEM. JECFA Evaluations-3-[(2-METHYL-3-FURYL)THIO]-2-BUTANONE-. [Link]

• The Good Scents Company. FEMA Numbers : From 3251 to 3500. [Link]

• Food and Agriculture Organization of the United Nations. 3-[(2-Methyl-3-furyl)thio]-2-butanone. [Link]

• Nicol, D. (2021). The Importance of Analyzing Sulphur Compounds in Food.

• ResearchGate. Representative character-impact sulfur flavor compounds in meat and seafood. [Link]

• MySkinRecipes. 3-Methylthio-2-butanone. [Link]

• ASTM International. (2019).
• Fuchsmann, P., Stern, M. T., Brugger, Y. A., & Breme, K. (2017). Olfactometry Profiles and Quantitation of Volatile Sulfur Compounds of Swiss Tilsit Cheeses. Journal of agricultural and food chemistry, 65(31), 6558-6567.

• U.S. Food and Drug Administration. Substances Added to Food (formerly EAFUS). [Link]

• Avsar, Y. K., Karagul-Yuceer, Y., & Drake, M. A. (2019). Identification of the source of volatile sulfur compounds produced in milk during thermal processing. Journal of dairy science, 102(9), 7836-7851.

• Flavor and Extract Manufacturers Association (FEMA). 1-(METHYLTHIO)-2-BUTANONE. [Link]

• The Good Scents Company. potato butanone, 34047-39-7. [Link]

• The Good Scents Company. (±)-3-(methyl thio)-2-butanone, 99315-41-0. [Link]

• FooDB. Showing Compound 3-(Methylthio)-2-butanone (FDB021546). [Link]

• OI Analytical. (2005). Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD.

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Technical Notes & Optimization

Technical Support Center: Stabilizing 3-Methylthio-2-butanone

Welcome to the technical support resource for handling 3-Methylthio-2-butanone. This guide is designed for researchers, scientists, and drug development professionals who work with this and other volatile sulfur compounds. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common stability challenges encountered during sample collection, storage, and analysis.

Section 1: Understanding the Instability of 3-Methylthio-2-butanone

This section addresses the fundamental chemical properties of 3-Methylthio-2-butanone that contribute to its instability in analytical samples.

FAQ: What are the primary degradation pathways for 3-Methylthio-2-butanone?

The structure of 3-Methylthio-2-butanone contains a thioether (sulfide) group, which is susceptible to oxidation.[1] The primary degradation pathway involves the sulfur atom being oxidized to form a sulfoxide and subsequently a sulfone. This conversion alters the chemical structure, volatility, and chromatographic properties of the analyte, leading to inaccurate quantification.

• Thioether → Sulfoxide → Sulfone

This oxidation can be initiated by atmospheric oxygen, reactive oxygen species in the sample matrix, or trace metal contaminants that can catalyze the reaction.[2]

FAQ: What external factors accelerate the degradation of 3-Methylthio-2-butanone?

Several environmental and sample-related factors can significantly accelerate the degradation of volatile sulfur compounds (VSCs) like 3-Methylthio-2-butanone.

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation. Storing samples at elevated temperatures leads to greater and faster losses of VSCs.[3][4]

• Exposure to Light: Although studies on some VSCs did not show a direct negative impact from light, it is recommended to protect samples from direct sunlight.[3] Light, especially UV light, can provide the energy to initiate and propagate oxidative reactions. Furthermore, light exposure can increase the sample temperature through a greenhouse effect, indirectly accelerating degradation.[3]

• Presence of Oxygen: As oxidation is a primary degradation route, the presence of oxygen in the sample vial's headspace or dissolved in the matrix is a critical factor.

• Sample Matrix Composition: The complexity of the sample matrix can play a significant role. The presence of oxidizing agents, metal ions, or high relative humidity can negatively impact VSC stability.[3][5]

Section 2: Troubleshooting and Best Practices

This section provides practical solutions and protocols to common problems encountered during the handling and analysis of 3-Methylthio-2-butanone.

Workflow for Sample Handling and Analysis

The following diagram outlines the critical steps from sample collection to final analysis to ensure the stability and integrity of 3-Methylthio-2-butanone.

Caption: A step-by-step workflow from collection to analysis.

Troubleshooting Guide: Low Analyte Recovery

Low or inconsistent recovery is the most common issue. This guide helps you diagnose the root cause.

Q1: My analyte concentration is decreasing in storage. What are the optimal storage conditions?

Short Answer: Store samples cold, dark, and for the shortest duration possible. An 18-hour maximum storage time is recommended for many volatile sulfur compounds to achieve at least 75% recovery.[5]

Parameter	Recommendation	Rationale
Temperature	≤4°C (Refrigerated)	Slows down the kinetics of oxidative degradation.[4]
Light Exposure	Store in amber glass vials	Prevents light-induced degradation and heating.[3]
Atmosphere	Minimize headspace; use inert gas (N₂, Ar)	Reduces the amount of available oxygen for oxidation.
Storage Duration	< 18 hours	VSC losses increase significantly with longer storage times.[3][5]
Container Type	Gas-tight glass vials with PTFE-lined septa	Prevents loss of the volatile analyte and minimizes sample interaction with container surfaces.

Q2: I'm seeing poor results even with short storage times. Could it be my analytical method?

Short Answer: Yes. Issues with Gas Chromatography (GC) analysis can mimic sample instability. This is often due to "matrix effects."

Matrix effects occur when co-eluting compounds from the sample matrix interfere with the analysis, causing either an enhancement or suppression of the analyte signal.[6][7] In GC, this can manifest as poor peak shape, shifting retention times, or inaccurate quantification.[7][8]

Troubleshooting Decision Tree:

Caption: A decision tree to diagnose the cause of low recovery.

FAQ: Can I use chemical stabilizers?

The use of chemical stabilizers for thioethers is complex. While antioxidants can theoretically be used to quench oxidative processes, they can also interfere with analysis.

• Reducing Agents: Reagents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) are used to keep thiols in a reduced state but are not typically added to stabilize thioethers and may complicate the sample matrix.[1]

• Alkylating Agents: Agents like N-ethylmaleimide (NEM) or iodoacetamide (IAM) are used to trap and stabilize highly reactive thiols by forming a stable thioether bond, but they are not suitable for protecting an existing thioether.[2][9]

If you suspect rapid, matrix-induced oxidation, the most effective strategy is to modify the sample matrix conditions (e.g., pH adjustment) or proceed to analysis as quickly as possible rather than adding a chemical stabilizer.

Section 3: Experimental Protocols

Protocol 1: Performing a Basic Sample Stability Study

This protocol outlines a time-course experiment to determine the stability of 3-Methylthio-2-butanone in your specific sample matrix.

Objective: To quantify the loss of 3-Methylthio-2-butanone over time under different storage conditions.

Materials:

• Your sample matrix

• 3-Methylthio-2-butanone analytical standard

• Appropriate solvent (e.g., methanol, dichloromethane)

• Amber, 2 mL glass autosampler vials with PTFE-lined septa

• Pipettes and syringes

• GC-MS system

Procedure:

• Prepare Spiked Sample Pool: Spike a bulk volume of your sample matrix with a known concentration of 3-Methylthio-2-butanone (e.g., 50 µg/mL). Ensure the solution is thoroughly homogenized.

• Aliquot Samples: Dispense the spiked sample pool into multiple amber glass vials, minimizing headspace. You will need enough vials for each time point and condition.

• Time Zero (T₀) Analysis: Immediately analyze at least three aliquots of the freshly spiked sample. This will serve as your baseline (100%) concentration.

• Storage Conditions: Divide the remaining vials into two or more storage groups:

  • Group A (Recommended): Refrigerated at 4°C, protected from light.

  • Group B (Control): Room temperature (~20°C) on a lab bench.[3]

• Time Point Analysis: At specified time points (e.g., 2h, 6h, 12h, 24h, 48h), remove three vials from each storage group and analyze them immediately.

• Data Analysis:

  • Calculate the average concentration for each time point and condition.

  • Express the stability as a percentage of the T₀ concentration: (Concentration at Time X / Concentration at T₀) * 100.

  • Plot the percentage remaining versus time for each condition to visualize the degradation rate.

References

• Le, H., et al. (2015). Assessment of Collection, Handling, and Storage Requirements for Volatile Sulfur Samples. Water360. [Link]

• Le, H., et al. (2015). Impact of Storage Conditions on the Stability of Volatile Sulfur Compounds in Sampling Bags. Journal of Environmental Quality, 44(5), 1523-9. [Link]

• Le, H., et al. (n.d.). Stability of volatile sulfur compounds (VSCs) in sampling bags - impact of temperature. Norske Skog. [Link]

• Bruks Siwertell. (n.d.). Sulfur Storage & Handling Solutions. [Link]

• Faraz Oil. (n.d.). Sulfur Storage & Handling Tips | Safety Guide. [Link]

• Dóka, É., et al. (2022). Commonly Used Alkylating Agents Limit Persulfide Detection by Converting Protein Persulfides into Thioethers. Angewandte Chemie International Edition, 61(25), e202203684. [Link]

• Dóka, É., et al. (2022). Commonly Used Alkylating Agents Limit Persulfide Detection by Converting Protein Persulfides into Thioethers. ResearchGate. [Link]

• Rübel, A., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 421. [Link]

• FooDB. (2010). Showing Compound 3-(Methylthio)-2-butanone (FDB021546). [Link]

• Shamsipur, M., & Khezeli, K. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International, 30(7). [Link]

• Iannone, M., et al. (2023). An introduction to methods for analyzing thiols and disulfides: Reactions, reagents, and practical considerations. ResearchGate. [Link]

• Novotná, K., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Molecules, 29(3), 696. [Link]

• LibreTexts Chemistry. (2020). 15.12: Thioethers (Sulfides) and Silyl Ethers. [Link]

• Al-Masri, M., et al. (2012). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. NIH Public Access. [Link]

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• 4. Stability of volatile sulfur compounds (VSCs) in sampling bags - impact of temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Impact of Storage Conditions on the Stability of Volatile Sulfur Compounds in Sampling Bags [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Matrix Effects in 3-Methylthio-2-butanone Quantification

Welcome to the technical support center for the accurate quantification of 3-Methylthio-2-butanone. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this potent aroma compound, particularly in challenging sample matrices. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Understanding the Challenge: The Nature of 3-Methylthio-2-butanone and Matrix Effects

3-Methylthio-2-butanone is a volatile sulfur compound known for its distinct savory, and sometimes sulfurous, aroma profile.[1][2] It is a key flavor component in a variety of food and beverage products.[3] However, its chemical properties, including its volatility and potential for oxidation, make its accurate quantification susceptible to matrix effects, especially when using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[4][5]

Matrix effects are the alteration of an analyte's signal by other components in the sample matrix.[6] These interferences can lead to either signal enhancement or suppression, resulting in inaccurate and unreliable quantitative data.[7] For a volatile sulfur compound like 3-Methylthio-2-butanone, these effects can be particularly pronounced in complex food matrices.[8]

Core Principles of Matrix Effect Mitigation

The strategies outlined in this guide are built upon fundamental analytical principles aimed at either removing interfering matrix components, compensating for their effects, or using a more robust quantification technique.

Troubleshooting Guide & FAQs

This section provides answers to common questions and troubleshooting advice for challenges encountered during the quantification of 3-Methylthio-2-butanone.

Sample Preparation & Extraction

Q1: My recoveries for 3-Methylthio-2-butanone are consistently low and variable. What could be the cause and how can I improve them?

A1: Low and inconsistent recoveries are often a primary indicator of significant matrix effects or issues with the sample preparation workflow. Several factors could be at play:

• Analyte Loss During Extraction: 3-Methylthio-2-butanone is a volatile compound.[1] Aggressive extraction conditions, such as high temperatures or prolonged exposure to the atmosphere, can lead to its loss.

• Matrix-Induced Suppression: Components in your sample matrix may be co-extracting with your analyte and suppressing its signal in the analytical instrument.[9]

• Inefficient Extraction: The chosen solvent or extraction technique may not be optimal for releasing 3-Methylthio-2-butanone from the sample matrix.

Troubleshooting Steps:

• Optimize Your Extraction Method:

  • Headspace Solid-Phase Microextraction (HS-SPME): This is a highly effective and widely used technique for extracting volatile compounds from complex matrices with minimal solvent usage.[10][11] It works by exposing a coated fiber to the headspace above the sample, where volatile compounds partition onto the fiber.[12] This technique minimizes the extraction of non-volatile matrix components that can cause interference.[11]

  • SPME Parameter Optimization: The efficiency of HS-SPME is dependent on several factors that should be optimized for your specific matrix, including fiber coating, extraction time, and temperature.[13]

• Evaluate and Minimize Analyte Loss:

  • Conduct a recovery study by spiking a known amount of 3-Methylthio-2-butanone into a blank matrix and processing it through your entire sample preparation and analysis workflow. A recovery of less than 100% indicates analyte loss or signal suppression.[9]

  • If using solvent extraction, consider using a gentler method like solid-phase extraction (SPE) to clean up the sample and remove interfering compounds.

• Assess Matrix Effects:

  • A simple way to assess matrix effects is to compare the signal of a standard in a pure solvent to the signal of the same standard spiked into an extracted blank matrix. A significant difference in signal intensity indicates the presence of matrix effects.[7]

Chromatography & Detection (GC-MS)

Q2: I'm observing peak tailing and poor peak shape for 3-Methylthio-2-butanone in my GC-MS analysis. What could be the issue?

A2: Poor peak shape, particularly tailing, can be a sign of active sites in the GC system or the presence of matrix components that interact with the analyte.[14][15]

Troubleshooting Steps:

• GC Inlet Maintenance: The GC inlet is a common source of active sites. Regularly replace the inlet liner and septum. Consider using a liner with glass wool that has been deactivated to minimize analyte interaction.

• Column Conditioning: Ensure your GC column is properly conditioned according to the manufacturer's instructions. Over time, columns can become contaminated, leading to poor peak shape.

• Use of Analyte Protectants: The addition of "analyte protectants" to your sample and standard solutions can help to mask active sites in the GC system.[14] These are compounds that are more likely to interact with the active sites, thus allowing the analyte of interest to pass through unaffected.[16]

• Matrix-Induced Response Enhancement: In some cases, the matrix itself can "protect" the analyte from active sites, leading to an enhanced signal compared to a pure standard.[6] This is a form of matrix effect that must be addressed for accurate quantification.

Quantification Strategies

Q3: My calibration curve prepared in a pure solvent is not providing accurate results for my samples. What quantification strategy should I use?

A3: This is a classic example of where matrix effects are rendering an external calibration invalid. When the matrix influences the analyte signal, the calibration standards must experience the same influence for an accurate measurement. Here are more robust quantification strategies:

Strategy 1: Matrix-Matched Calibration

In this approach, the calibration standards are prepared in a blank matrix that is as close as possible to the actual samples.[17][18] This ensures that the standards and the samples are affected by the matrix in the same way.

Workflow for Matrix-Matched Calibration:

• Obtain a Blank Matrix: Find a sample matrix that is free of 3-Methylthio-2-butanone.

• Prepare a Spiked Series: Spike the blank matrix with known concentrations of 3-Methylthio-2-butanone to create a series of calibration standards.

• Process and Analyze: Process these matrix-matched standards and your unknown samples using the exact same sample preparation and analytical method.

• Construct the Calibration Curve: Generate the calibration curve from the response of the matrix-matched standards.

Concentration (ng/mL)	Peak Area (Matrix-Matched)	Peak Area (Solvent)
1	8,500	10,000
5	43,000	50,000
10	84,000	100,000
50	425,000	500,000
100	850,000	1,000,000
Table 1: Hypothetical data showing signal suppression in a matrix-matched calibration compared to a solvent-based calibration.

Strategy 2: Standard Addition Method

The standard addition method is a powerful technique for overcoming matrix effects when a blank matrix is not available.[19][20][21] It involves adding known amounts of the analyte to the sample itself and then extrapolating to find the original concentration.

Workflow for Standard Addition:

• Aliquot the Sample: Divide the unknown sample into several equal aliquots.

• Spike the Aliquots: Add increasing, known amounts of a 3-Methylthio-2-butanone standard to each aliquot, leaving one aliquot un-spiked.

• Analyze and Plot: Analyze all aliquots and plot the instrument response versus the concentration of the added standard.

• Determine the Concentration: The absolute value of the x-intercept of the resulting linear regression is the concentration of 3-Methylthio-2-butanone in the original, un-spiked sample.[22]

Diagram of the Standard Addition Method Workflow

Caption: Workflow for the standard addition method.

Strategy 3: Stable Isotope Dilution Analysis (SIDA)

SIDA is considered the "gold standard" for accurate quantification in complex matrices.[3][23] This technique involves adding a known amount of a stable isotope-labeled version of the analyte (e.g., 3-Methylthio-2-butanone-d3) to the sample as an internal standard.

Why SIDA is Effective:

• Identical Chemical Behavior: The stable isotope-labeled internal standard has nearly identical chemical and physical properties to the native analyte.[24]

• Correction for Losses and Matrix Effects: It co-elutes with the analyte and experiences the same matrix effects and losses during sample preparation.[24]

• Accurate Quantification: By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved regardless of signal suppression or enhancement.

Workflow for SIDA:

• Spike with Labeled Standard: Add a known amount of the stable isotope-labeled internal standard to each sample and calibration standard.

• Equilibrate: Allow the labeled standard to fully equilibrate with the sample.

• Extract and Analyze: Perform your sample preparation and GC-MS analysis.

• Quantify: Create a calibration curve by plotting the ratio of the peak area of the native analyte to the peak area of the labeled internal standard against the concentration of the native analyte.

Diagram of the SIDA Workflow

Caption: General workflow for Stable Isotope Dilution Analysis (SIDA).

Conclusion

Overcoming matrix effects in the quantification of 3-Methylthio-2-butanone requires a systematic approach that begins with optimized sample preparation and extends to the choice of an appropriate quantification strategy. For the most accurate and reliable results in complex matrices, the use of Stable Isotope Dilution Analysis is highly recommended. When a labeled internal standard is not available, matrix-matched calibration or the standard addition method are excellent alternatives. By understanding the principles behind these techniques and implementing them correctly, you can have high confidence in your quantitative data.

References

• AlpHa Measure. (2023, March 23). Standard Addition Procedure in Analytical Chemistry. Retrieved from [Link]

• Gomez-Cabrera, A., et al. (n.d.). Compensation for Matrix Effects in High-Dimensional Spectral Data Using Standard Addition. Retrieved from [Link]

• Wikipedia. (n.d.). Standard addition. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-(Methylthio)-2-butanone (CAS 53475-15-3). Retrieved from [Link]

• PubMed. (2025, August 15). Systematic investigation into matrix effect compensation in the GC-MS analysis of flavor components using analyte protectants. Retrieved from [Link]

• ResearchGate. (2025, August 10). Analytical Methods to Determine Volatile Sulfur Compounds in Foods and Beverages. Retrieved from [Link]

• The Royal Society of Chemistry. (2009, March). Standard additions: myth and reality. Retrieved from [Link]

• National Institutes of Health. (n.d.). Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity. Retrieved from [Link]

• National Institutes of Health. (2019, August 1). Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylthio)-2-butanone. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 3-(Methylthio)-2-butanone (FDB021546). Retrieved from [Link]

• MDPI. (2024, January 11). Headspace Solid-Phase Micro-Extraction Method Optimization and Evaluation for the Volatile Compound Extraction of Bronchoalveolar Lung Lavage Fluid Samples. Retrieved from [Link]

• Research and Reviews. (2024, September 28). Analysis of Flavour Compounds through Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• American Journal of Enology and Viticulture. (n.d.). Analysis of Volatile Organic Sulfur Compounds in Wine Using Headspace Solid-Phase Microextraction Gas Chromatography with Sulfur Chemiluminescence Detection. Retrieved from [Link]

• ResearchGate. (2025, August 7). Headspace solid-phase microextraction for wine volatile analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Systematic investigation into matrix effect compensation in the GC-MS analysis of flavor components using analyte protectants | Request PDF. Retrieved from [Link]

• AIR Unimi. (n.d.). Occurrence and Analysis of Sulfur Compounds in Wine. Retrieved from [Link]

• Journal of Oral Medicine and Pain. (2024, March 30). Standardized Protocols for Measuring Volatile Sulfur Compounds: Scientific Foundations and Methodologies. Retrieved from [Link]

• ResearchGate. (2025, August 6). Determination of volatile organic sulfur compounds in contaminated groundwater. Retrieved from [Link]

• Waters Corporation. (2020, August 24). Determining Matrix Effects in Complex Food Samples. Retrieved from [Link]

• Semantic Scholar. (n.d.). Systematic investigation into matrix effect compensation in the GC-MS analysis of flavor components using analyte protectants. Retrieved from [Link]

• Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) - TCF - Technische Universität München. (n.d.). Matrix-matched Calibration. Retrieved from [Link]

• GERSTEL. (n.d.). Automating the Preparation of Matrix Matched Calibration Standards for the Analysis of Food Contaminants by LC/MS/MS. Retrieved from [Link]

• BioAgilytix. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. Retrieved from [Link]

• YouTube. (2025, July 7). Matrix-Matched Calibration and Matrix Effects in Analytical Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-bromo-3-methyl-2-butanone. Retrieved from [Link]

• National Institutes of Health. (n.d.). Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics. Retrieved from [Link]

• PubChemLite. (n.d.). 3-methylthio-2-butanone (C5H10OS). Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). ISOTOPE DILUTION ANALYSIS. Retrieved from [Link]

• Edinburgh Research Explorer. (2024, April 5). Stable isotope ratio analysis: an emerging tool to trace the origin of falsified medicines. Retrieved from [Link]

• Spectral Database for Organic Compounds, SDBS. (n.d.). 3-Methyl-2-Butanone. Retrieved from [Link]

Sources

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• 2. 3-METHYLTHIO-2-BUTANONE CAS#: 53475-15-3 [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Volatile Organic Sulfur Compounds in Wine Using Headspace Solid-Phase Microextraction Gas Chromatography with Sulfur Chemiluminescence Detection | American Journal of Enology and Viticulture [ajevonline.org]
• 6. waters.com [waters.com]
• 7. bataviabiosciences.com [bataviabiosciences.com]
• 8. rroij.com [rroij.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Headspace Solid-Phase Micro-Extraction Method Optimization and Evaluation for the Volatile Compound Extraction of Bronchoalveolar Lung Lavage Fluid Samples [mdpi.com]
• 13. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Systematic investigation into matrix effect compensation in the GC-MS analysis of flavor components using analyte protectants. | Semantic Scholar [semanticscholar.org]
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• 24. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Extraction Efficiency of 3-Methylthio-2-butanone from Complex Matrices

This technical support guide is designed for researchers, scientists, and drug development professionals to provide expert-driven troubleshooting and frequently asked questions (FAQs) for the extraction of 3-Methylthio-2-butanone from complex matrices. Our focus is on delivering practical, field-proven insights to overcome common challenges in your analytical workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the extraction of 3-Methylthio-2-butanone, providing concise and actionable answers.

Q1: What are the critical chemical properties of 3-Methylthio-2-butanone that I should consider during extraction?

A1: 3-Methylthio-2-butanone is an organic compound featuring a methylthio group attached to a butanone structure.[1] It is characterized as a colorless to pale yellow liquid with a distinct sulfurous odor.[1][2] Its moderate volatility makes it amenable to headspace extraction techniques.[1] However, its chemical structure, which includes a ketone group, suggests it may undergo reactions typical of ketones.[1][3] This necessitates careful control over extraction conditions to prevent degradation or unwanted chemical transformations.

Q2: Which extraction techniques are most effective for isolating 3-Methylthio-2-butanone from intricate samples?

A2: For trace-level analysis of volatile sulfur compounds like 3-Methylthio-2-butanone in complex matrices such as food and beverages, headspace solid-phase microextraction (HS-SPME) and stir bar sorptive extraction (SBSE) are highly recommended.[4][5] These methods offer the dual benefits of being solvent-free and combining extraction and concentration into a single step.[4] SBSE, in particular, provides higher sensitivity due to its larger sorbent phase volume compared to SPME.[4]

Q3: How can I enhance the recovery of 3-Methylthio-2-butanone from my samples?

A3: Optimizing several experimental parameters can significantly improve recovery:

• Matrix Modification: The addition of salt (salting-out) can increase the volatility of the analyte, thereby improving its transfer to the headspace.[4][6] For instance, the addition of 10% (w/v) NaCl has been shown to be effective in the extraction of volatile sulfur compounds.[4][6]

• pH Adjustment: The pH of the sample matrix can influence the stability and volatility of 3-Methylthio-2-butanone. It is advisable to avoid highly acidic or basic conditions; phosphate buffers can be used to maintain a stable pH.[7]

• Temperature and Time: Optimizing the extraction temperature and time is crucial. Increased temperature can enhance the release of volatiles but may also lead to their loss from the extraction fiber.[7][8] A systematic approach to determine the optimal balance is recommended.

• Agitation: Consistent and adequate agitation is necessary to facilitate the equilibrium of the analyte between the sample and the extraction phase.[9]

Q4: What are the typical challenges I might face when analyzing 3-Methylthio-2-butanone?

A4: The analysis of volatile sulfur compounds is often complicated by several factors:

• Matrix Effects: Co-extracted components from the sample matrix can interfere with the chromatographic analysis, leading to signal enhancement or suppression.[10][11]

• Low Concentrations: The typically low concentrations of these compounds in many matrices require highly sensitive analytical methods.[4]

• Analyte Reactivity: The inherent reactivity of sulfur compounds can lead to their degradation or interaction with active sites in the analytical system.[4]

Part 2: Troubleshooting Guides

This section provides in-depth troubleshooting for specific issues that may arise during the extraction and analysis of 3-Methylthio-2-butanone.

Issue 1: Low or No Analyte Recovery

A common and frustrating issue is the failure to detect the target analyte or its detection at unexpectedly low levels.

Potential Cause	Scientific Explanation	Recommended Solution
Inappropriate SPME Fiber Selection	The affinity of the analyte for the fiber coating is critical for efficient extraction. A mismatched fiber will result in poor partitioning of 3-Methylthio-2-butanone from the sample matrix.	For volatile and semi-volatile flavor compounds, a mixed-phase fiber such as DVB/CAR/PDMS is often effective.[12][13]
Suboptimal Extraction Parameters	The equilibrium between the sample, headspace, and fiber is highly dependent on temperature, time, and agitation. Non-optimized conditions will lead to incomplete extraction.	Systematically optimize the extraction temperature and time. An increase in temperature generally enhances the release of volatiles, but excessive heat can decrease sensitivity, especially with absorbent-type fibers.[7]
Analyte Degradation	3-Methylthio-2-butanone may be susceptible to thermal degradation or oxidation, especially in complex matrices.	Employ lower extraction temperatures and consider adding antioxidants or adjusting the sample pH to enhance stability.[4][7]
Matrix Interference	Non-volatile matrix components can coat the SPME fiber, reducing its extraction efficiency.	Consider sample dilution or the use of matrix-matched calibration standards to mitigate these effects.[10][14]

Experimental Workflow: SPME Optimization

Caption: A generalized workflow for HS-SPME extraction of 3-Methylthio-2-butanone.

Issue 2: Poor Reproducibility and High Variability

Inconsistent results can undermine the reliability of your data.

Potential Cause	Scientific Explanation	Recommended Solution
Inhomogeneous Sample	If the analyte is not evenly distributed throughout the sample, different aliquots will yield different results.	Ensure thorough homogenization of the sample before taking an aliquot for analysis.
Inconsistent Extraction Conditions	Manual SPME can introduce variability in fiber placement, extraction time, and temperature.	Utilize an autosampler for precise and repeatable control over all extraction parameters.[15]
SPME Fiber Degradation	With repeated use, the performance of an SPME fiber can decline due to contamination or degradation of the coating.	Regularly condition the fiber as per the manufacturer's instructions and replace it after the recommended number of uses.[7]
Analyte Carryover	Residual analyte from a high-concentration sample can be desorbed in a subsequent analysis of a low-concentration sample.	Run a blank analysis between samples to check for carryover. If present, increase the desorption time or temperature to ensure the fiber is clean.[15]

Issue 3: Chromatographic Interferences and Matrix Effects

Co-eluting peaks from the matrix can obscure the analyte peak or affect its ionization, leading to inaccurate quantification.

Potential Cause	Scientific Explanation	Recommended Solution
Inadequate Chromatographic Separation	The GC column and temperature program may not be sufficient to resolve 3-Methylthio-2-butanone from interfering compounds.	Optimize the GC oven temperature program, for instance, by using a slower temperature ramp. Consider a different GC column with a stationary phase that offers better selectivity for sulfur compounds.[5]
Non-Selective Detection	Using a non-specific detector can result in the co-detection of interfering compounds with similar retention times.	Employ a mass spectrometer (MS) for detection and use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for enhanced selectivity and sensitivity.[11][16]
Matrix-Induced Signal Enhancement/Suppression	Active sites in the GC inlet can be masked by matrix components, leading to an enhanced response for the analyte. Conversely, matrix components can suppress the analyte signal in the detector.[17][18]	Prepare calibration standards in a blank matrix extract that closely matches the sample matrix to compensate for these effects.[14]

Logical Diagram: Troubleshooting Matrix Effects

Sources

• 1. CAS 53475-15-3: 3-(Methylthio)-2-butanone | CymitQuimica [cymitquimica.com]
• 2. 3-METHYLTHIO-2-BUTANONE CAS#: 53475-15-3 [m.chemicalbook.com]
• 3. Showing Compound 3-(Methylthio)-2-butanone (FDB021546) - FooDB [foodb.ca]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. Optimization of SPME with GCMS Analysis of Volatile Organic Chemical Residues in Textiles | Scientific.Net [scientific.net]
• 10. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices [mdpi.com]
• 11. Quantification of volatile sulfur compounds in complex gaseous matrices by solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Optimization of the determination of volatile organic compounds in plant tissue and soil samples: Untargeted metabolomics of main active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. gcms.cz [gcms.cz]
• 16. Quantification of volatile sulfur compounds in complex gaseous matrices by solid-phase microextraction [diva-portal.org]
• 17. [PDF] Matrix effects in (ultra)trace analysis of pesticide residues in food and biotic matrices. | Semantic Scholar [semanticscholar.org]
• 18. Variability of matrix effects in liquid and gas chromatography-mass spectrometry analysis of pesticide residues after QuEChERS sample preparation of different food crops - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing degradation of 3-Methylthio-2-butanone during synthesis

Welcome to the technical support guide for the synthesis and handling of 3-Methylthio-2-butanone (CAS 53475-15-3). This document is designed for researchers, chemists, and drug development professionals who work with this versatile yet sensitive α-thio ketone. 3-Methylthio-2-butanone is a key flavor and fragrance component, valued for its unique sulfurous, onion-like aroma profile.[1][2] However, its structure—containing both a ketone and a thioether—presents specific stability challenges. Degradation can lead to significant yield loss, formation of malodorous impurities, and product discoloration.

This guide provides in-depth troubleshooting advice in a practical question-and-answer format, supplemented with detailed protocols and best practices to help you minimize degradation and maximize the purity and stability of your product.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent challenges encountered during the synthesis and storage of 3-Methylthio-2-butanone.

Q1: My reaction yield is significantly lower than expected. What are the primary causes of product loss?

A1: Low yield is a common problem often rooted in degradation of the target molecule under the reaction or workup conditions. The primary culprits are oxidation and base-catalyzed side reactions.

• Oxidation of the Thioether: The sulfur atom in the methylthio group is susceptible to oxidation, especially if the reaction is exposed to air or if oxidizing agents are present.[3] The thioether can be oxidized first to 3-(methylsulfinyl)butan-2-one (a sulfoxide) and subsequently to 3-(methylsulfonyl)butan-2-one (a sulfone). These side products are difficult to separate from the desired product and do not share its desired organoleptic properties.

• Base-Catalyzed Self-Condensation: Like many ketones with α-hydrogens, 3-Methylthio-2-butanone can undergo keto-enol tautomerization.[4] In the presence of a strong base, the resulting enolate can participate in aldol-type self-condensation reactions, leading to higher molecular weight impurities and reducing the yield of the desired monomeric ketone.

• Thermal Stress: The compound can degrade at elevated temperatures. During distillation, for example, prolonged exposure to high heat can promote elimination reactions, leading to the formation of volatile and highly odorous byproducts like methanethiol.

To mitigate these issues, it is crucial to maintain an inert atmosphere, carefully control the reaction temperature, and neutralize the reaction mixture promptly and gently during workup.

Q2: The final product has an off-putting odor, unlike the expected profile. What impurities could be responsible?

A2: The characteristic odor of 3-Methylthio-2-butanone is sensitive to its purity. Off-odors are almost always due to the formation of specific degradation products.

• Methanethiol (CH₃SH): This is a primary suspect for foul odors. It can be formed via an elimination reaction, particularly under harsh basic conditions or high thermal stress. Its odor is potent and often described as rotting cabbage.

• Dimethyl Disulfide (CH₃SSCH₃): If methanethiol is formed, it can be readily oxidized by atmospheric oxygen to form dimethyl disulfide, which has a strong garlic-like, unpleasant odor.

• Oxidized Byproducts: The sulfoxide and sulfone derivatives have different, often less desirable, odor profiles compared to the parent compound.

The presence of these impurities indicates that the synthesis or purification process lacked sufficient control over the atmosphere, temperature, or pH.

Q3: My purified product is initially a pale yellow liquid but darkens to yellow or brown upon storage. What causes this discoloration?

A3: Discoloration during storage is a classic sign of product instability and gradual degradation.

• Chronic Air Oxidation: This is the most common cause. Even in a sealed container, residual oxygen in the headspace can slowly oxidize the thioether group over time. This process can be accelerated by exposure to light (photo-oxidation). The oxidized products and potential oligomers can be colored.

• Trace Contaminants: Residual acid or base from the synthesis workup can act as a catalyst for long-term degradation, including polymerization or condensation reactions, which often produce colored byproducts.

• Polymerization: While unhindered thioketones (containing a C=S bond) are known to be highly unstable and readily polymerize, the α-thio ether ketone structure can also be susceptible to slow oligomerization over time, especially if impurities are present.[5]

Proper storage is non-negotiable for maintaining the quality of this compound. See the "Best Practices for Storage & Handling" section for detailed recommendations.

Q4: I am observing unexpected peaks in my GC-MS and NMR analyses. How can I identify these impurities?

A4: Identifying byproducts is key to diagnosing the root cause of degradation. The table below summarizes the most common impurities, their likely causes, and expected analytical signatures.

Impurity Name	Chemical Structure	Plausible Cause	Expected Analytical Signature (Relative to Product)
3-(Methylsulfinyl)butan-2-one	CH₃-S(O)-CH(CH₃)-C(O)-CH₃	Mild Oxidation	MS: M+16 peak. ¹H NMR: Downfield shift of protons adjacent to the sulfur atom.
3-(Methylsulfonyl)butan-2-one	CH₃-S(O)₂-CH(CH₃)-C(O)-CH₃	Strong Oxidation	MS: M+32 peak. ¹H NMR: Further downfield shift of protons adjacent to the sulfur.
Dimethyl Disulfide	CH₃-S-S-CH₃	Oxidation of Methanethiol	MS: m/z of 94. Distinctive GC retention time.
Aldol Condensation Dimer	C₁₀H₁₈O₂S₂ (example)	Base-Catalyzed Reaction	MS: High molecular weight peak (e.g., M=234). Complex NMR spectrum.

Visualizing Synthesis & Degradation

The following diagrams illustrate the key chemical transformations involved in the synthesis and subsequent degradation of 3-Methylthio-2-butanone.

Caption: Synthesis and primary degradation pathways.

Preventative Measures & Best Practices

Proactive measures during synthesis, purification, and storage are essential for minimizing degradation.

Recommended Synthesis Protocol: Nucleophilic Substitution

This protocol describes the synthesis from 3-chloro-2-butanone and sodium thiomethoxide, a common and effective method. The key is strict control of the reaction environment.

Materials & Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Inert gas line (Nitrogen or Argon)

• Ice bath

• 3-Chloro-2-butanone

• Sodium thiomethoxide (or generate in situ from methanethiol and sodium methoxide)

• Anhydrous solvent (e.g., THF, Ethanol)

• Saturated ammonium chloride (NH₄Cl) solution

• Diethyl ether or similar extraction solvent

Step-by-Step Procedure:

• Setup: Assemble the glassware and ensure it is dry. Purge the entire system with nitrogen or argon for at least 15-20 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Preparation: Dissolve sodium thiomethoxide in the anhydrous solvent within the reaction flask. Cool the solution to 0°C using an ice bath.

• Slow Addition: Dissolve 3-chloro-2-butanone in a small amount of the anhydrous solvent and add it to the dropping funnel. Add the chloro-ketone solution dropwise to the stirred thiomethoxide solution over 30-60 minutes, ensuring the internal temperature does not rise above 5-10°C.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 1 hour, then let it slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC/GC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0°C. Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution. This neutralizes any remaining base without being overly acidic.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer 2-3 times with diethyl ether.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator at low temperature (<30°C).

Troubleshooting Your Synthesis: A Workflow

Use this decision tree to diagnose issues during the synthesis process.

Caption: A troubleshooting workflow for synthesis.

Best Practices for Purification

• Vacuum Distillation: This is the preferred method for purification. Distilling under reduced pressure lowers the boiling point, significantly reducing the risk of thermal degradation. Ensure a smooth boiling process by using a magnetic stir bar or capillary bubbler.

Pressure (mmHg)	Approximate Boiling Point (°C)
760	174-178
20	~70-75
10	~60-65

Data is estimated. Always determine boiling point experimentally.

• Flash Chromatography: For small-scale, high-purity requirements, silica gel flash chromatography can be effective. Use a non-polar solvent system (e.g., hexane/ethyl acetate) and work quickly to minimize contact time with the silica, which can be slightly acidic.

Best Practices for Storage & Handling

Proper storage is critical to prevent long-term degradation.

• Inert Atmosphere: Transfer the purified product into an amber glass vial. Purge the headspace with nitrogen or argon before sealing.

• Low Temperature: Store the vial in a refrigerator at 2-8°C. For long-term storage (>6 months), consider storage in a freezer at -20°C.

• Light Protection: Always use amber vials or wrap clear vials in aluminum foil to protect the compound from light.

• Use of Inhibitors: For bulk quantities where long-term stability is paramount, adding a radical inhibitor like Butylated hydroxytoluene (BHT) at a very low concentration (e.g., 10-50 ppm) can be considered, but its compatibility and effect on the end-use application must be validated.

References

• 1. CAS 53475-15-3: 3-(Methylthio)-2-butanone | CymitQuimica [cymitquimica.com]
• 2. 3-(Methylthio)-2-butanone | C5H10OS | CID 103788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Showing Compound 3-(Methylthio)-2-butanone (FDB021546) - FooDB [foodb.ca]
• 5. Thioketone - Wikipedia [en.wikipedia.org]

Technical Support Center: Column Selection for Optimal Separation of Sulfur Compounds in Gas Chromatography

Welcome to the Technical Support Center dedicated to the nuanced challenge of separating sulfur compounds using gas chromatography (GC). This guide is designed for researchers, scientists, and drug development professionals who encounter the unique difficulties associated with analyzing these reactive and often volatile molecules. Here, we move beyond generic advice to provide in-depth, field-proven insights into making the best column selection for your specific application. We will explore the "why" behind the "how," ensuring you can build robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when analyzing sulfur compounds by GC?

A1: The analysis of sulfur compounds by GC is inherently challenging due to their high reactivity and volatility.[1][2] Sulfur compounds, particularly hydrogen sulfide (H₂S) and mercaptans, are prone to adsorption onto active sites within the GC system.[1] These active sites can include exposed silanol groups in the inlet liner, glass wool, or contamination at the head of the analytical column, leading to issues like peak tailing and loss of signal.[3] Furthermore, the presence of high concentrations of hydrocarbons in the sample matrix can cause a phenomenon known as "quenching" in sulfur-specific detectors like the Flame Photometric Detector (FPD), where the sulfur signal is suppressed.[1][4] Therefore, achieving successful sulfur analysis requires a holistic approach that considers the inertness of the entire sample flow path, from the injector to the detector.[1][5]

Q2: What is the most critical factor to consider when selecting a GC column for sulfur analysis?

A2: The single most critical factor is the inertness of the column's stationary phase and the column tubing itself.[6][7][8][9] Because sulfur compounds are highly reactive, they can easily interact with active sites on the column, leading to poor peak shape, reduced sensitivity, and inaccurate quantification.[1] Look for columns specifically marketed for sulfur analysis, as these undergo proprietary deactivation processes to minimize surface activity.[6][7][8][9] For example, Agilent's J&W Select Low Sulfur columns are engineered with a highly permeable PLOT (Porous Layer Open Tubular) stationary phase designed for exceptional inertness towards reactive, volatile sulfur species.[8] Similarly, Restek offers columns with Siltek® or Sulfinert® treated surfaces to ensure a passivated flow path.[10]

Q3: What are the common stationary phases used for separating sulfur compounds?

A3: The choice of stationary phase largely depends on the specific sulfur compounds being analyzed and the sample matrix.

• Non-polar stationary phases , such as 100% dimethylpolysiloxane (e.g., Rtx-1, DB-1), are widely used, especially those with a thick film. Thick films (e.g., 4.0 µm or greater) provide better retention for volatile sulfur compounds, allowing for their separation from the sample matrix, often at temperatures above ambient, which can eliminate the need for cryogenic cooling.[11]

• Porous Layer Open Tubular (PLOT) columns are also excellent choices, particularly for very volatile sulfur compounds in light hydrocarbon streams.[6][7][8][9] These columns, such as the Agilent J&W Select Low Sulfur, offer high retention and unique selectivity that can prevent co-elution with matrix interferences.[6][7][8][9]

• Novel stationary phases , such as water-based stationary phases, have shown promise for analyzing organosulfur compounds in complex aqueous matrices.[12][13] These phases can retain sulfur compounds while allowing non-polar hydrocarbons to pass through unretained, which helps to mitigate quenching effects in detectors like the FPD.[12][13]

Q4: How do column dimensions (length, internal diameter, and film thickness) affect the separation of sulfur compounds?

A4: Column dimensions play a crucial role in optimizing the separation of sulfur compounds.

• Length: A longer column generally provides better resolution. For instance, a 60-meter column can offer improved separation of challenging pairs like thiophene and 2-methyl-1-propanethiol compared to a 30-meter column.[11]

• Internal Diameter (ID): Narrower bore columns (e.g., 0.25 mm ID) offer higher efficiency, leading to sharper peaks and better resolution.[14] However, they have a lower sample capacity. Wider bore columns (e.g., 0.53 mm ID) have a higher sample capacity but lower efficiency.

• Film Thickness: For volatile sulfur compounds, a thicker film (e.g., >1 µm) is often preferred to increase retention and improve separation from the solvent and other early-eluting compounds.[11] For example, a Restek Rxi-1ms column with a 4.0 µm film thickness is suitable for such applications.[15]

Troubleshooting Guide

This section addresses common problems encountered during the GC analysis of sulfur compounds and provides a systematic approach to resolving them.

Issue 1: Peak Tailing for Sulfur Compounds

• Symptoms: Asymmetrical peaks with a distinct "tail" extending from the peak maximum.

• Probable Causes & Solutions:

  • Active Sites in the System: Sulfur compounds are notorious for interacting with active sites.[3]

    • Solution: Ensure every component in the sample path is inert. This includes using deactivated inlet liners (e.g., Siltek® or Sulfinert® treated), gold-plated seals, and inert-coated tubing.[10][15] Consider using a column specifically designed for sulfur analysis with enhanced inertness.[6][7][8][9]

  • Column Contamination: Non-volatile residues from the sample matrix can accumulate at the head of the column, creating active sites.

    • Solution: Trim the first 0.5 to 1 meter from the inlet end of the column. This can often restore peak shape. Regularly replacing the inlet liner and septum is also crucial.

  • Improper Column Installation: An incorrect installation depth in the injector or detector can create dead volumes, leading to peak tailing.

    • Solution: Carefully follow the instrument manufacturer's instructions for proper column installation. Ensure the column is cut cleanly and squarely.

Issue 2: Poor Resolution or Co-elution of Sulfur Peaks

• Symptoms: Overlapping peaks that are not baseline-separated.

• Probable Causes & Solutions:

  • Suboptimal GC Method Parameters: The temperature program and carrier gas flow rate may not be optimized for the target analytes.

    • Solution: Optimize the oven temperature program. A slower ramp rate can improve the separation of closely eluting compounds.[14] Also, ensure the carrier gas flow rate is set to the optimal linear velocity for the column dimensions.

  • Incorrect Column Choice: The stationary phase may not have the appropriate selectivity for the specific sulfur compounds being analyzed.

    • Solution: If using a non-polar column, consider a column with a different selectivity. For example, some specialized sulfur columns offer unique selectivities to resolve common co-elutions.[6][7][9]

  • Column Overload: Injecting too much sample can lead to broad, poorly resolved peaks.

    • Solution: Reduce the injection volume or increase the split ratio. If high sensitivity is required, consider using a column with a larger internal diameter or a thicker stationary phase to increase sample capacity.[16]

Issue 3: Low or No Response for Sulfur Compounds

• Symptoms: Peaks are much smaller than expected or are completely absent.

• Probable Causes & Solutions:

  • Adsorption in the GC System: Active sulfur compounds can be completely adsorbed by active sites in the system, especially at low concentrations.[1]

    • Solution: As with peak tailing, ensure the entire flow path is inert. Conditioning a new column according to the manufacturer's instructions is critical. It may also be beneficial to "prime" the system by injecting a higher concentration standard before running samples.

  • Detector Issues: The detector may not be functioning correctly. For sulfur-specific detectors like the SCD or FPD, this could be due to incorrect gas flows or contamination.

    • Solution: Verify that the detector gas flows (e.g., hydrogen, air) are at the manufacturer's recommended settings. For SCDs, low column bleed is essential to prevent fouling of the ceramics and a decrease in sensitivity.[2] For FPDs, be aware of the potential for hydrocarbon quenching, where co-eluting hydrocarbons suppress the sulfur signal.[1][4]

  • Leaks in the System: A leak in the system can lead to a loss of sample and a reduced response.

    • Solution: Perform a leak check of the entire system, paying close attention to the injection port, column connections, and detector fittings.

Experimental Protocols

Protocol 1: GC Column Conditioning for Sulfur Analysis

Proper column conditioning is vital to ensure an inert surface and stable baseline.

• Installation: Install the column in the injector, but leave the detector end disconnected.

• Carrier Gas Purge: Set the carrier gas flow rate to the recommended value for your column dimensions and purge the column for 15-30 minutes at ambient temperature. This removes any oxygen from the column.

• Temperature Program:

  • Heat the oven to 40-50°C and hold for 15 minutes.

  • Ramp the oven temperature at 5-10°C/min to the conditioning temperature specified by the column manufacturer (typically 20-30°C above the maximum operating temperature of your method, but do not exceed the column's maximum temperature limit).

  • Hold at the conditioning temperature for 1-2 hours.

• Cooling and Connection: Cool the oven down and connect the column to the detector.

• System Equilibration: Heat the oven to the initial temperature of your analytical method and allow the system to equilibrate until a stable baseline is achieved.

Protocol 2: Evaluating System Inertness

A simple experiment to assess the inertness of your GC system.

• Prepare a Low-Concentration Standard: Prepare a standard containing a reactive sulfur compound (e.g., methyl mercaptan or hydrogen sulfide) at a low concentration (e.g., 1-5 ppm).

• Initial Injection: Inject the standard and observe the peak shape and response.

• Subsequent Injections: Perform several replicate injections of the same standard.

• Analysis:

  • Improving Peak Shape/Response: If the peak shape and/or area count increase with each injection, it indicates that the system is being passivated by the analyte, and there are active sites present.

  • Consistent Peak Shape/Response: If the peak shape and area are consistent from the first injection, it suggests a sufficiently inert system.

Visualizations

Logical Flow for Column Selection

Caption: Decision tree for selecting a GC column for sulfur analysis.

Troubleshooting Workflow for Peak Tailing

Caption: Systematic approach to troubleshooting peak tailing in sulfur analysis.

Data Presentation

Table 1: Recommended Starting GC Parameters for Sulfur Analysis

Parameter	Volatile Sulfurs in Gaseous Matrix	Semi-Volatile Sulfurs in Liquid Matrix
Column	Agilent J&W DB-Sulfur SCD (70 m x 0.53 mm, 4.3 µm) or equivalent	Low-polarity column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm)
Injection Mode	Splitless	Pulsed Splitless
Inlet Temperature	250°C (optimize between 200-275°C)	Start at 220°C (optimize)
Liner	Deactivated single taper with deactivated glass wool	Deactivated single taper with deactivated glass wool
Oven Program	Initial: 40°C, hold for 2 min; Ramp 1: 25°C/min to 150°C; Ramp 2: 10°C/min to 280°C	Initial: 35°C, hold for 5 min; Ramp: 10°C/min to 250°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Helium at a constant flow of 4 mL/min
Detector	Sulfur Chemiluminescence Detector (SCD)	Mass Spectrometer (MS) or SCD

Note: These are starting parameters and should be optimized for your specific application and instrument.[17]

References

• BenchChem. (n.d.). Technical Support Center: Optimizing GC Inlet Parameters for Thermally Labile Sulfur Compounds.
• Shimadzu. (n.d.). Sulfur Analysis by GC-SCD using Shimadzu's SCD-2030 for ASTM D5504, D5623, and D7011. Slideshare.
• ASTM International. (2023). D6228 Standard Test Method for Determination of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatography and Flame Photometric Detection.
• ASTM International. (2024). D5504 Standard Test Method for Determination of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatography and Chemiluminescence.
• McKelvie, K. H., & Thurbide, K. B. (2017). Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection. Analytical Methods, 9(5), 847-853.
• ASTM International. (2024). D5623 - Sulfur Compounds in Light Petroleum Liquids by Gas Chromatography.
• OI Analytical. (n.d.). Analysis of Sulfur Compounds in Light Petroleum Liquids Using ASTM Method D5623, Gas Chromatography and Pulsed Flame Photometric.
• SilcoTek® Corporation. (n.d.). Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis.
• Agilent. (n.d.). Select Low Sulfur GC column.
• Restek. (2011). Selecting the best column for Speciation of Sulfur Compounds in Natural Gas.
• Royal Society of Chemistry. (2017). Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection.
• Agilent. (n.d.). Select Low Sulfur GC Columns reviews.
• Shimadzu Scientific Instruments. (n.d.). Overcoming Challenges of Sulfur Analysis in Natural Gas and Gaseous Fuels.
• Chrom Tech. (n.d.). Agilent Select Low Sulfur GC Column.
• Element Lab Solutions. (n.d.). Select Low Sulfur.
• Agilent. (2013). Analysis of Sulfur Compounds in a Petroleum Fraction using Agilent J&W DB-Sulfur SCD GC Column and Inert Flow Path.
• Agilent. (n.d.). Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas.
• AZoM. (2020). Using Gas Chromatography for the Analysis of Ultra Low Sulfur Compounds in Gaseous Fuels.
• Thermo Fisher Scientific. (n.d.). Optimizing GC Parameters for Faster Separations with Conventional Instrumentation.
• Shimadzu. (2005). Analysis of Sulfur Compound in Gasoline by GC-FPD.
• Restek Corporation. (2023). Principles of Operation, Maintenance, and Troubleshooting for Sulfur and Nitrogen Chemiluminescence. YouTube.
• Restek. (n.d.). TROUBLESHOOTING GUIDE.
• Chromatography Forum. (2016). Several questions about sulfur compound detection in NG.

Sources

• 1. silcotek.com [silcotek.com]
• 2. agilent.com [agilent.com]
• 3. Sulfur Analysis by GC-SCD using Shimadzu’s SCD-2030 for ASTM D5504, D5623, and D7011 | PDF [slideshare.net]
• 4. Analysis of Sulfur Compound in Gasoline by GC-FPD : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. youtube.com [youtube.com]
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• 7. selectscience.net [selectscience.net]
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• 17. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Sensitivity for Trace Detection of 3-Methylthio-2-butanone

Welcome to the dedicated support resource for researchers and analytical chemists focused on the challenging task of detecting 3-Methylthio-2-butanone at trace levels. This guide is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot and optimize your analytical methods effectively. We will delve into common issues and advanced strategies, from sample preparation to final detection, ensuring your experiments are built on a foundation of expertise and trustworthiness.

Section 1: Understanding the Analytical Challenge

Q1: Why is the trace level detection of 3-Methylthio-2-butanone so challenging?

A1: The difficulty in detecting 3-Methylthio-2-butanone at low concentrations stems from a combination of its intrinsic chemical properties and the limitations of standard analytical techniques.

• Volatility and Reactivity: As a volatile organic compound (VOC), 3-Methylthio-2-butanone can be lost during sample handling and preparation. More critically, the presence of a sulfur atom makes the molecule highly susceptible to adsorption onto active sites within the analytical pathway (e.g., inlet liners, column, transfer lines). This leads to poor peak shape (tailing), reduced signal intensity, and poor reproducibility.[1][2][3][4]

• Matrix Effects: In complex matrices such as food, beverages, or biological samples, other compounds can interfere with the detection of the target analyte, either by co-eluting from the gas chromatography (GC) column or by suppressing its ionization in the mass spectrometer (MS) source.

• Low Concentration: By definition, trace level detection pushes the limits of instrument sensitivity. Any loss of analyte during the process or any increase in background noise can make reliable quantification impossible.

Section 2: Troubleshooting & Optimization Guide

This section is designed to address specific problems you may encounter. The troubleshooting logic is illustrated in the workflow diagram below.

Caption: Troubleshooting workflow for trace level analysis.

Sample Preparation

Q2: I have low or no signal for my analyte. How can I improve my extraction efficiency from an aqueous matrix?

A2: Low signal is often a result of inefficient extraction and pre-concentration from the sample. For a volatile compound like 3-Methylthio-2-butanone, headspace techniques are preferred to minimize matrix interference.

• Optimize Headspace Solid-Phase Microextraction (HS-SPME):

  • Fiber Selection: The choice of SPME fiber coating is critical. For volatile sulfur compounds, a fiber with a Carboxen/Polydimethylsiloxane (CAR/PDMS) coating is often recommended due to its high affinity for small, volatile molecules.[5][6][7] A Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) fiber can also be effective, offering a broader range of analyte extraction.[8]

  • Extraction Parameters: Systematically optimize incubation temperature (e.g., 40-70°C) and time (e.g., 20-60 minutes) to ensure the analyte has partitioned effectively into the headspace.[9] Agitation during incubation can significantly improve the rate of equilibration.

  • Matrix Modification: Adding salt (e.g., NaCl) to your aqueous sample can increase the ionic strength, which "salts out" the volatile analytes, driving them into the headspace and improving extraction efficiency.

• Consider Stir Bar Sorptive Extraction (SBSE):

  • Principle: SBSE uses a magnetic stir bar coated with a sorptive phase, typically polydimethylsiloxane (PDMS), offering a much larger phase volume than SPME and thus higher analyte recovery.[10][11]

  • Application: This technique is highly effective for enriching volatile and semi-volatile compounds from aqueous samples.[10][12][13] After extraction, the stir bar is thermally desorbed in the GC inlet.

Q3: My results are not reproducible. What could be the cause during sample preparation?

A3: Poor reproducibility often points to inconsistent sample handling or competitive adsorption effects.

• Inconsistent Equilibration: Ensure that every sample and standard is incubated for the same amount of time at the same temperature before extraction. Use of an automated sampling system can greatly improve reproducibility.

• Competitive Adsorption on SPME Fibers: With adsorbent fibers like CAR/PDMS, high concentrations of other volatile compounds in your matrix can compete for active sites on the fiber, leading to lower and more variable recovery of your target analyte.[5] If this is suspected, dilution of the sample may paradoxically improve reproducibility for the target analyte.

Derivatization for Enhanced Sensitivity

Q4: Can I chemically modify 3-Methylthio-2-butanone to improve its detection?

A4: Yes, derivatization can significantly enhance the sensitivity and chromatographic behavior of ketones.

• PFBHA Derivatization: O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) is a highly effective derivatizing agent for aldehydes and ketones.[14][15]

  • Mechanism: PFBHA reacts with the carbonyl group of the ketone to form a stable oxime derivative. This derivative is more volatile and, more importantly, contains five fluorine atoms, making it highly sensitive for detection by an Electron Capture Detector (ECD) or by MS in negative chemical ionization (NCI) mode.[15]

  • Advantage: This technique can lower detection limits by several orders of magnitude compared to standard electron ionization (EI) MS. The reaction can even be performed directly on an SPME fiber.[14]

Protocol: PFBHA Derivatization for GC-MS Analysis

• Reagent Preparation: Prepare a 10 mg/mL solution of PFBHA in a suitable solvent (e.g., methanol).

• Sample Preparation: Extract your analyte into a solvent or use an aqueous sample directly.

• Derivatization Reaction: Add an excess of the PFBHA solution to your sample extract in a sealed vial.

• Reaction Conditions: Heat the vial at 60-80°C for 30-60 minutes to ensure complete reaction.

• Extraction of Derivative: After cooling, extract the PFBHA-oxime derivative into a non-polar solvent like hexane.

• Analysis: Inject the hexane layer into the GC-MS system.

Gas Chromatography (GC) Optimization

Q5: I'm seeing significant peak tailing for 3-Methylthio-2-butanone. How can I improve the peak shape?

A5: Peak tailing for sulfur compounds is a classic sign of active sites in your GC system.

• Use an Inert Flow Path: Standard GC components (inlet liners, columns, etc.) can have active sites that irreversibly adsorb sulfur compounds. It is crucial to use components designed for inertness. This includes deactivated inlet liners and gold-plated seals.[1][4]

• Column Selection: Choose a GC column specifically designed for volatile sulfur analysis. These columns have stationary phases and deactivation technologies that minimize interactions with sulfur compounds.[2][3][16][17] Examples include Agilent J&W DB-Sulfur SCD columns or thick-film Rtx-1 columns.[4][18]

• Column Maintenance: If peak tailing develops over time, it may be due to contamination at the head of the column. Trimming the first 5-10 cm of the column can often restore performance. Regularly baking out the column according to the manufacturer's instructions is also essential.[1]

Mass Spectrometry (MS) Detection

Q6: How can I configure my mass spectrometer to achieve the lowest possible detection limits?

A6: Moving from full scan mode to a more targeted approach is the most effective way to increase MS sensitivity.

• Selected Ion Monitoring (SIM): Instead of scanning a wide mass range, program the MS to only monitor a few characteristic ions of 3-Methylthio-2-butanone. This allows the detector to focus on the ions of interest, significantly increasing the signal-to-noise ratio.

• Tandem Mass Spectrometry (MS/MS): For the ultimate in selectivity and sensitivity, especially in complex matrices, use MS/MS. This involves selecting a precursor ion, fragmenting it, and monitoring a specific product ion. This technique, often called Multiple Reaction Monitoring (MRM), virtually eliminates background noise.[19]

• Ion Source Optimization: Regularly clean and tune your MS ion source according to the manufacturer's guidelines. An optimized source ensures efficient ionization of the target analyte, which is fundamental to achieving good sensitivity.[20]

Table 1: Comparison of MS Acquisition Modes for Sensitivity

Acquisition Mode	Principle	Relative Sensitivity	Selectivity
Full Scan	Scans a wide m/z range	Low	Low
SIM	Monitors specific m/z ions	High	Medium
MS/MS (MRM)	Monitors specific precursor-to-product ion transitions	Very High	Very High

Alternative Detection Methods

Q7: Are there other detectors that are highly specific for sulfur compounds?

A7: Yes, for applications where you need to selectively detect sulfur compounds in a complex matrix, a Sulfur Chemiluminescence Detector (SCD) is an excellent choice.

• Principle: The SCD combusts sulfur-containing compounds to form sulfur monoxide (SO), which then reacts with ozone to produce light (chemiluminescence). The amount of light produced is directly proportional to the amount of sulfur.

• Advantages: The SCD is highly selective for sulfur and provides a linear, equimolar response.[4] This means the detector's response is directly proportional to the number of sulfur atoms in the molecule, simplifying quantification. It can be used in parallel with an MS detector using a column effluent splitter for simultaneous sensitive detection and confirmation.[21]

Section 3: Frequently Asked Questions (FAQs)

Q8: What is the ideal injection technique for trace level analysis? A8: For trace analysis, a splitless injection is typically used to transfer the maximum amount of analyte onto the GC column. For large volume injections from a liquid sample, a Programmed Temperature Vaporization (PTV) inlet can be used to evaporate the solvent before transferring the analytes to the column, which can improve sensitivity by 1-2 orders of magnitude.[19]

Q9: How do I prevent contamination when working at trace levels? A9: Use high-purity solvents and gases. Ensure all glassware is scrupulously clean. Run solvent blanks regularly to check for system contamination. Be mindful of environmental sources of contamination; for example, sulfur compounds can be present in the laboratory air.

Q10: Can I use isotopic dilution for quantification? A10: Yes, isotopic dilution mass spectrometry (IDMS) is the gold standard for accurate quantification at trace levels. It involves adding a known amount of a stable isotope-labeled version of 3-Methylthio-2-butanone to the sample before extraction. Because the labeled standard behaves almost identically to the native analyte during sample preparation and analysis, it provides a highly accurate way to correct for analyte loss and matrix effects.[22]

References

• 1. benchchem.com [benchchem.com]
• 2. chromtech.com [chromtech.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Stir bar sorptive extraction for the determination of volatile compounds in oak-aged wines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Optimisation of stir bar sorptive extraction for the analysis of volatile phenols in wines. | Semantic Scholar [semanticscholar.org]
• 13. Headspace stir‐bar sorptive extraction combined with gas chromatography–mass spectrometry for trace analysis of volatile organic compounds in Schisandra chinensis Baillon (omija) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
• 15. Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. selectscience.net [selectscience.net]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. Blogs | Restek [discover.restek.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Improving the Sensitivity of Fourier Transform Mass Spectrometer (Orbitrap) for Online Measurements of Atmospheric Vapors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. shimadzu.com [shimadzu.com]
• 22. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 3-Methylthio-2-butanone Determination

Introduction: The Analytical Imperative for 3-Methylthio-2-butanone

3-Methylthio-2-butanone is a volatile organosulfur compound that, while not broadly known, represents a class of molecules critical in diverse fields. It can be a potent aroma contributor in foods and beverages, a potential impurity in pharmaceutical manufacturing, or a marker in metabolic studies.[1][2] Its accurate and precise quantification is therefore not merely an academic exercise but a necessity for quality control, safety assessment, and research integrity.

The validation of an analytical method is the process by which it is experimentally established that the procedure is suitable for its intended purpose.[3][4] This guide moves beyond a simple recitation of protocols. It delves into the rationale behind methodological choices and provides a comparative validation framework for two distinct, powerful analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV) following derivatization. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to select, validate, and implement a robust method for the determination of 3-Methylthio-2-butanone.

The principles and parameters discussed herein are grounded in the globally recognized guidelines from the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline, as well as standards from the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP).[3][5][6][7]

Method Selection: A Tale of Two Chemistries

The physicochemical properties of 3-Methylthio-2-butanone—a volatile ketone containing a sulfur atom—dictate the most logical analytical approaches.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the de facto gold standard for volatile and semi-volatile compounds.[1][10] The volatility of 3-Methylthio-2-butanone makes it an ideal candidate for GC separation. Coupling this with Mass Spectrometry provides unparalleled specificity, allowing for positive identification based on both retention time and mass fragmentation patterns. This approach is direct, avoiding the need for chemical modification.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): While less intuitive for a volatile analyte, HPLC offers versatility, especially in labs where it is the primary analytical workhorse. The core challenge is detection; the ketone functional group in 3-Methylthio-2-butanone is a weak chromophore, leading to poor sensitivity with UV detectors. To overcome this, a pre-column derivatization step is necessary. By reacting the ketone with a reagent like 2,4-Dinitrophenylhydrazine (DNPH), we form a highly conjugated hydrazone that absorbs strongly in the UV-Vis spectrum, dramatically enhancing sensitivity.[11]

This guide will validate and compare these two distinct methodologies, providing a clear picture of their respective strengths and weaknesses.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Causality and Methodological Principle

The GC-MS method leverages the volatility of 3-Methylthio-2-butanone for separation and its unique mass fragmentation pattern for detection and quantification. A sample solution is injected into a heated port, vaporizing the analyte, which is then carried by an inert gas through a capillary column. The column's stationary phase separates compounds based on their boiling points and chemical interactions. Upon exiting the column, the analyte enters the mass spectrometer, where it is ionized (typically by electron impact) and fragmented. The mass-to-charge ratio of these fragments creates a unique "fingerprint" for unequivocal identification, while the abundance of a specific ion is used for quantification.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for 3-Methylthio-2-butanone determination by GC-MS.

Detailed Experimental Protocol: GC-MS

• Standard & Sample Preparation:

  • Prepare a stock solution of 3-Methylthio-2-butanone (1.0 mg/mL) in methanol.

  • Create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by diluting the stock solution with methanol.

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

  • For test samples, dissolve a known quantity in methanol to achieve a concentration within the calibration range.

  • Filter all solutions through a 0.22 µm PTFE syringe filter prior to injection.

• Instrumentation & Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness. Rationale: A versatile, low-bleed column suitable for mass spectrometry that provides excellent resolution for a broad range of analytes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL, Split ratio 20:1.

  • Oven Program: Start at 50°C (hold 2 min), ramp to 150°C at 10°C/min, then ramp to 250°C at 25°C/min (hold 5 min).

  • MS Transfer Line: 280°C.

  • Ion Source Temp: 230°C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition: Full Scan (m/z 40-200) for identification and Selected Ion Monitoring (SIM) for quantification. Rationale: SIM mode significantly increases sensitivity and selectivity by monitoring only specific ions of interest.

  • Quantifier Ion: m/z 75.[8]

  • Qualifier Ions: m/z 118, 41.[8]

Validation Results: GC-MS Method

The method was validated according to ICH Q2(R2) guidelines.[3][12]

Table 1: Specificity

Sample	Retention Time (min)	Peak Purity (Match Factor)	Comments
Blank (Methanol)	No peak at target RT	N/A	No interference observed.
Placebo Matrix	No peak at target RT	N/A	Method is specific against matrix components.
Standard (10 µg/mL)	7.85	>990	Clean peak with correct mass spectrum.

| Spiked Placebo | 7.85 | >990 | Analyte is resolved from matrix components. |

Table 2: Linearity and Range

Parameter	Result
Range	0.1 - 25 µg/mL
Regression Equation	y = 45872x + 1520
Correlation Coefficient (r²)	0.9996

Table 3: Accuracy (Recovery)

Spiked Level	Concentration (µg/mL)	n	Mean Measured Conc. (µg/mL)	% Recovery	% RSD
Low (QC)	1.0	3	1.03	103.0%	1.8%
Mid (QC)	10.0	3	9.85	98.5%	1.1%

| High (QC) | 20.0 | 3 | 20.31 | 101.6% | 0.9% |

Table 4: Precision

Type	Level (µg/mL)	n	Mean Measured Conc. (µg/mL)	% RSD
Repeatability	10.0	6	10.08	1.3%

| Intermediate Precision | 10.0 | 6 | 9.92 | 1.9% |

Table 5: Detection and Quantitation Limits

Parameter	Result (µg/mL)	Method
Limit of Detection (LOD)	0.03	Based on Signal-to-Noise ratio (S/N = 3)

| Limit of Quantitation (LOQ) | 0.10 | Based on Signal-to-Noise ratio (S/N = 10) |

Table 6: Robustness

Parameter Varied	Modification	% Change in Assay Value	Conclusion
Inlet Temperature	± 5°C	< 1.5%	Robust
He Flow Rate	± 0.1 mL/min	< 2.0%	Robust

| Initial Oven Temp | ± 2°C | < 1.0% | Robust |

Method 2: HPLC-UV with Pre-Column Derivatization

Causality and Methodological Principle

This method transforms the analyte into a form that is easily detectable by common HPLC instrumentation. The ketone functional group of 3-Methylthio-2-butanone reacts with 2,4-Dinitrophenylhydrazine (DNPH) under acidic conditions to form a 2,4-dinitrophenylhydrazone derivative. This derivative is a larger, less volatile molecule with a strong chromophore, making it ideal for reverse-phase HPLC separation and highly sensitive UV detection around 365 nm. Quantification is achieved by comparing the peak area of the derivatized analyte to that of derivatized standards.

Experimental Workflow for HPLC-UV Analysis

Caption: Workflow for 3-Methylthio-2-butanone determination by HPLC-UV.

Detailed Experimental Protocol: HPLC-UV

• Reagent Preparation:

  • DNPH Reagent: Dissolve 150 mg of 2,4-Dinitrophenylhydrazine in 100 mL of acetonitrile. Add 0.5 mL of concentrated sulfuric acid. Caution: Handle acid with care.

• Standard & Sample Derivatization:

  • Prepare a stock solution (1.0 mg/mL) and calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) in acetonitrile.

  • In a vial, mix 100 µL of each standard or sample solution with 400 µL of the DNPH reagent.

  • Seal the vial and heat at 60°C for 30 minutes.

  • Cool to room temperature. Dilute 1:1 with the mobile phase.

  • Filter through a 0.45 µm nylon syringe filter before injection.

• Instrumentation & Conditions:

  • HPLC System: Waters Alliance e2695 (or equivalent).

  • Detector: Waters 2489 UV/Visible Detector (or equivalent).

  • Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm. Rationale: A robust, general-purpose C18 column providing good peak shape for the relatively nonpolar hydrazone derivative.

  • Mobile Phase: Acetonitrile:Water (65:35 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • Detection Wavelength: 365 nm. Rationale: This wavelength corresponds to the absorbance maximum for the DNPH derivative, ensuring maximal sensitivity.

Validation Results: HPLC-UV Method

The method was validated according to ICH Q2(R2) guidelines.[3][12]

Table 7: Specificity | Sample | Retention Time (min) | Comments | | :--- | :--- | :--- | | Blank (Derivatized Acetonitrile) | Excess DNPH peak observed, no interference at target RT. | | Placebo Matrix (Derivatized) | No interference at target RT. | | Standard (10 µg/mL Derivatized) | 9.42 | Clean, symmetrical peak observed. | | Spiked Placebo (Derivatized) | 9.42 | Analyte peak is well-resolved from matrix and reagent peaks. |

Table 8: Linearity and Range

Parameter	Result
Range	0.5 - 50 µg/mL
Regression Equation	y = 28540x - 980
Correlation Coefficient (r²)	0.9991

Table 9: Accuracy (Recovery)

Spiked Level	Concentration (µg/mL)	n	Mean Measured Conc. (µg/mL)	% Recovery	% RSD
Low (QC)	1.0	3	0.96	96.0%	2.5%
Mid (QC)	20.0	3	20.45	102.3%	1.5%

| High (QC) | 40.0 | 3 | 39.55 | 98.9% | 1.2% |

Table 10: Precision

Type	Level (µg/mL)	n	Mean Measured Conc. (µg/mL)	% RSD
Repeatability	20.0	6	20.11	1.8%

| Intermediate Precision | 20.0 | 6 | 19.79 | 2.4% |

Table 11: Detection and Quantitation Limits

Parameter	Result (µg/mL)	Method
Limit of Detection (LOD)	0.15	Based on Signal-to-Noise ratio (S/N = 3)

| Limit of Quantitation (LOQ) | 0.50 | Based on Signal-to-Noise ratio (S/N = 10) |

Table 12: Robustness

Parameter Varied	Modification	% Change in Assay Value	Conclusion
Mobile Phase Composition	± 2% Acetonitrile	< 2.5%	Robust
Column Temperature	± 2°C	< 1.8%	Robust

| Flow Rate | ± 0.1 mL/min | < 3.0% | Robust |

Comparative Analysis: GC-MS vs. HPLC-UV

Both validated methods are suitable for the intended purpose of quantifying 3-Methylthio-2-butanone. However, they possess distinct performance characteristics that make them better suited for different laboratory environments and analytical objectives.

Table 13: Head-to-Head Performance Comparison

Parameter	GC-MS	HPLC-UV (with Derivatization)	Advantage
Specificity	Exceptional. Mass spectrum provides positive identification.	Very Good. Relies on chromatographic separation.	GC-MS
Sensitivity (LOQ)	0.10 µg/mL	0.50 µg/mL	GC-MS
Sample Preparation	Simple dilution.	Multi-step: reaction, heating, dilution.	GC-MS
Analysis Time	~18 min per run.	~15 min per run (excluding derivatization).	Comparable
Instrumentation	Requires GC-MS system.	Requires standard HPLC-UV system.	HPLC-UV (more common)
Robustness	Excellent. Less susceptible to minor variations.	Good. More variables to control (e.g., derivatization).	GC-MS
Throughput	Lower, due to longer run time and sequential nature.	Potentially higher if derivatization is batched.	HPLC-UV

| Cost per Sample | Higher (instrument cost, helium). | Lower (solvents, standard equipment). | HPLC-UV |

Conclusion and Recommendations

This guide has detailed the validation of two disparate yet effective analytical methods for the determination of 3-Methylthio-2-butanone.

The GC-MS method stands out for its superior specificity and sensitivity. The ability to confirm analyte identity via its mass spectrum is a significant advantage, particularly in complex matrices or during drug development where impurity identification is paramount.[5] Its simple sample preparation protocol minimizes potential errors and makes it an excellent choice for reference work and trace-level analysis.

The HPLC-UV method with derivatization , while less sensitive and more labor-intensive in its preparation, is a highly viable and robust alternative. Its primary advantage lies in its use of ubiquitous HPLC equipment, making it accessible to nearly any analytical laboratory. For routine quality control in a high-throughput environment where the analyte identity is well-established and concentrations are above the 0.5 µg/mL LOQ, this method offers a cost-effective and reliable solution.

Final Recommendation:

• For research, impurity profiling, and applications requiring the highest degree of confidence and lowest detection limits , the GC-MS method is unequivocally the superior choice.

• For routine quality control, high-throughput screening, and laboratories without access to GC-MS , the validated HPLC-UV method is a robust and fit-for-purpose alternative.

Ultimately, the choice of method should be guided by the specific analytical requirements, available instrumentation, and the context of the sample being analyzed, as framed by the lifecycle approach to analytical procedures.[13]

References

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A Comparative Guide to 3-Methylthio-2-butanone and Other Key Sulfur-Containing Flavor Compounds

This guide provides an in-depth comparison of 3-Methylthio-2-butanone with other significant sulfur-containing flavor compounds. It is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced roles these potent molecules play in the flavor profiles of various products. This document delves into their chemical properties, sensory attributes, natural occurrence, and formation pathways, supported by experimental data and detailed analytical protocols.

Introduction to Sulfur's Role in Flavor Chemistry

Volatile sulfur compounds (VSCs) are a class of organic molecules renowned for their profound impact on the aroma and flavor of a vast array of foods and beverages.[1] Despite often being present in trace concentrations, their exceptionally low odor thresholds mean they can be character-defining.[1] These compounds contribute to a wide spectrum of desirable flavors, from the savory notes of cooked meat and the pungent aroma of alliums to the roasted character of coffee. However, the concentration of these compounds is critical, as a slight increase can shift a pleasant aroma to an undesirable off-flavor.[2] This guide focuses on 3-Methylthio-2-butanone, a lesser-known but significant VSC, and compares it with more commonly recognized sulfur compounds to highlight its unique properties and potential applications.

The Subject of Comparison: 3-Methylthio-2-butanone

3-Methylthio-2-butanone (CAS 53475-15-3) is a ketone containing a methylthio group.[3][4] It is primarily recognized for its use as a flavoring agent in the food industry.[3] Its sensory profile is complex, often described as sulfurous, milky, oily, and reminiscent of potatoes.[5][6] This multifaceted aroma makes it a valuable component in the creation of savory and dairy flavor profiles.

Comparative Analysis with Other Sulfur Flavor Compounds

To better understand the unique characteristics of 3-Methylthio-2-butanone, it is compared with four other influential sulfur-containing flavor compounds: Dimethyl Sulfide (DMS), Dimethyl Disulfide (DMDS), Methanethiol, and 2-Methyl-3-furanthiol.

Chemical and Physical Properties

The chemical structure of a flavor compound dictates its volatility, solubility, and reactivity, which in turn influence its perception and stability in a food matrix.

Compound	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Appearance
3-Methylthio-2-butanone	C₅H₁₀OS	118.20	160	Colorless to pale yellow liquid[2][7]
Dimethyl Sulfide (DMS)	C₂H₆S	62.14	37.3	Colorless liquid[8]
Dimethyl Disulfide (DMDS)	C₂H₆S₂	94.20	109.7	Colorless to pale yellow liquid[9]
Methanethiol	CH₄S	48.11	6	Colorless gas[10]
2-Methyl-3-furanthiol	C₅H₆OS	114.17	57-60 (at 44 mmHg)	Colorless to pale yellow liquid[11]

Table 1: Comparison of the chemical and physical properties of selected sulfur-containing flavor compounds.

Sensory Profile and Odor Thresholds

The sensory impact of a flavor compound is determined by its odor profile and its odor threshold, which is the lowest concentration at which it can be detected by the human nose. Sulfur compounds are notorious for their extremely low odor thresholds.

Compound	Reported Odor/Flavor Descriptors	Odor Threshold (in water, unless specified)
3-Methylthio-2-butanone	Sulfurous, milky, creamy, oily, potato, earthy, fatty, baked shellfish, brown[5]	Specific value not readily available in public literature
Dimethyl Sulfide (DMS)	Cabbage-like, sweet corn, tomato, seafood-like[5]	0.02 - 0.1 ppm (in air)[5]
Dimethyl Disulfide (DMDS)	Cabbage, garlic-like, pungent[2][9]	0.003 ppm[2]
Methanethiol	Rotten cabbage, putrid, garlic-like[6][7]	1 ppb (in air)
2-Methyl-3-furanthiol	Roasted meat, savory, coffee-like[3]	0.00003 µg/L

Table 2: Comparison of the sensory profiles and odor thresholds of selected sulfur-containing flavor compounds.

It is noteworthy that while a specific odor threshold for 3-Methylthio-2-butanone is not publicly documented, its potent and complex flavor profile suggests a low detection threshold.

Natural Occurrence and Formation Pathways

The presence of these sulfur compounds in food can be a result of natural biosynthesis or can be generated during processing through various chemical reactions.

3-Methylthio-2-butanone: While primarily used as a synthetic flavoring agent, it has been reported to occur naturally in Ferula sinkiangensis, a plant species.[3] Some sources suggest it is not found in nature, indicating its natural occurrence in common foods is likely rare or not extensively documented.[2] Its formation is linked to the degradation of 3-(methylthio)butanal (methional), which is a product of the Strecker degradation of the amino acid methionine.

Dimethyl Sulfide (DMS): DMS is a well-known biogenic compound, contributing to the characteristic "smell of the sea" as it is produced by marine phytoplankton.[5] In food, it is a common component of cooked vegetables like corn, cabbage, and beetroot, as well as seafood.[5]

Dimethyl Disulfide (DMDS): This compound is also found in a variety of foods, including onions, garlic, and brassica vegetables. It is often formed from the oxidation of methanethiol.

Methanethiol: Methanethiol is naturally present in the blood and brain of humans and other animals and is a key compound responsible for bad breath and the smell of flatus.[6] It is found in foods such as cheese, nuts, and garlic. In many food systems, it is produced through the microbial metabolism of methionine.

2-Methyl-3-furanthiol: This potent meaty flavor compound is a product of the Maillard reaction between sulfur-containing amino acids (like cysteine) and reducing sugars. It is a key aroma component in cooked meat and roasted coffee.[3]

The following diagram illustrates the general formation pathways of these sulfur compounds in food systems.

Caption: General formation pathways of selected sulfur flavor compounds.

Experimental Protocols for Analysis

The accurate identification and quantification of volatile sulfur compounds in complex food matrices require sensitive and selective analytical techniques. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) or a sulfur-specific detector like a Pulsed Flame Photometric Detector (PFPD) is a widely used and effective method.

Detailed Step-by-Step Methodology for HS-SPME-GC-PFPD Analysis of Sulfur Compounds in Cheese

This protocol is adapted from established methods for the analysis of VSCs in cheese.

1. Sample Preparation:

• Grate a representative sample of the cheese (e.g., 5 grams) into a 20 mL headspace vial.
• Add a saturated salt solution (e.g., 5 mL of NaCl solution) to the vial to increase the volatility of the analytes.
• Add a known amount of an internal standard (e.g., ethyl methyl sulfide) for quantification.
• Immediately seal the vial with a PTFE/silicone septum.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Equilibrate the sealed vial at a constant temperature (e.g., 40°C) for a set time (e.g., 15 minutes) with gentle agitation to allow the volatiles to partition into the headspace.
• Expose a conditioned SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the vial for a specific extraction time (e.g., 30 minutes) at the same temperature.

3. Gas Chromatography-Pulsed Flame Photometric Detection (GC-PFPD):

• Desorb the extracted analytes from the SPME fiber into the hot GC inlet (e.g., 250°C) in splitless mode for a short period (e.g., 2 minutes).
• Separate the volatile compounds on a suitable capillary column (e.g., DB-Sulphur, 60 m x 0.32 mm x 4.2 µm).
• Use a temperature program that provides good resolution of the target sulfur compounds. For example: initial temperature of 40°C for 5 minutes, ramp at 5°C/minute to 250°C, and hold for 5 minutes.
• Use helium as the carrier gas at a constant flow rate.
• Detect the sulfur compounds using a PFPD, which provides high selectivity and sensitivity for sulfur-containing molecules.

4. Data Analysis:

• Identify the sulfur compounds based on their retention times compared to those of authentic standards.
• Quantify the compounds by comparing their peak areas to the peak area of the internal standard and constructing a calibration curve with known concentrations of the target analytes.

The following diagram illustrates the experimental workflow for the analysis of sulfur compounds in a food matrix.

Caption: A simplified workflow for the analysis of sulfur compounds in food.

Conclusion

3-Methylthio-2-butanone presents a unique and complex flavor profile that distinguishes it from other well-known sulfur-containing compounds. While its potent milky, oily, and potato-like notes make it a valuable tool for flavor chemists, its formation and occurrence in natural food systems are less understood compared to compounds like dimethyl sulfide or 2-methyl-3-furanthiol. The lack of a publicly available odor threshold for 3-Methylthio-2-butanone highlights an area for future research that would be invaluable for its application in the food industry. The analytical methods detailed in this guide provide a robust framework for the identification and quantification of this and other important sulfur compounds, enabling a more precise understanding and control of flavor in food products.

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A Comparative Sensory Analysis: Synthetic 3-Methylthio-2-butanone vs. Natural Flavor Complex in Cooked Shrimp

For: Researchers, scientists, and drug development professionals in the flavor and fragrance industry.

Introduction: The Nuances of Savory Flavors

In the intricate world of flavor chemistry, sulfur-containing compounds are potent contributors to the characteristic aromas of many foods, often defining their sensory identity. 3-Methylthio-2-butanone, a ketone with a distinctive sulfurous and savory profile, is a prime example of such a compound. While it is utilized as a flavoring agent in its synthetic form, its limited presence in nature necessitates a nuanced approach to sensory comparison. This guide presents a comprehensive sensory panel evaluation comparing pure, synthetic 3-Methylthio-2-butanone with the complex flavor profile of cooked white shrimp (Litopenaeus vannamei), a food product where it is a known, albeit minor, component of the overall aroma.

This comparative analysis aims to provide researchers and product developers with objective data on the sensory attributes of synthetic 3-Methylthio-2-butanone and its contribution to a natural flavor matrix. Understanding these differences is crucial for the effective and accurate application of this synthetic flavor in creating authentic and appealing savory products.

Chemical and Physical Properties of 3-Methylthio-2-butanone

Property	Value	Source
IUPAC Name	3-(methylsulfanyl)butan-2-one	[1][2]
CAS Number	53475-15-3	[1][2]
Molecular Formula	C₅H₁₀OS	[1][3]
Molecular Weight	118.20 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Odor Profile	Sulfurous, milky, oily, potato, earthy, fatty, with shellfish notes	[4]

The "Natural" Counterpart: Cooked Shrimp as a Flavor Model

While 3-Methylthio-2-butanone is not found abundantly in its isolated form in nature, it is a known contributor to the complex aroma of cooked shrimp.[5][6] The characteristic flavor of shrimp is a result of a multitude of volatile compounds, with free amino acids also playing a significant role in their taste.[5] For this study, cooked white shrimp was chosen as the "natural" benchmark to evaluate the sensory perception of 3-Methylthio-2-butanone within a real-world food matrix.

Industrial Synthesis of 3-Methylthio-2-butanone

The synthetic version of 3-Methylthio-2-butanone used in the flavor industry is typically produced through controlled chemical reactions to ensure high purity and consistency. A common approach involves the reaction of 3-mercapto-2-butanone with a methylating agent. The resulting product is then purified to meet stringent food-grade standards. This process allows for a reliable and scalable supply of the flavor compound for commercial use.

Sensory Panel Methodology: A Rigorous Approach to Flavor Evaluation

To ensure the scientific integrity of this comparison, a highly trained sensory panel was employed. The methodology was designed to be a self-validating system, minimizing bias and maximizing the reliability of the results.

Panelist Selection and Training

A panel of 15 individuals was selected based on their sensory acuity and ability to describe flavor attributes consistently. Panelists underwent extensive training to familiarize themselves with the specific aroma and flavor descriptors associated with sulfurous and savory compounds, including the reference standards for each attribute.

Experimental Design

A descriptive analysis and a triangle test were conducted in a controlled sensory evaluation laboratory with consistent lighting and temperature.[7]

• Descriptive Analysis: Panelists evaluated two samples:

  • Synthetic Sample: A solution of pure synthetic 3-Methylthio-2-butanone in deodorized water at a concentration of 5 ppm.

  • Natural Sample: Freshly cooked and pureed white shrimp, prepared by immersing raw shrimp in boiling water for 2 minutes.[6]

• Triangle Test: This test was designed to determine if a perceptible difference existed between the aroma of the synthetic compound and the cooked shrimp. Panelists were presented with three samples, two of which were identical, and asked to identify the different sample.

Sensory Attributes and Scoring

Panelists rated the intensity of specific flavor and aroma attributes on a 15-point scale, where 0 indicated "not perceptible" and 15 indicated "extremely intense." The attributes evaluated were:

• Aroma: Sulfurous/Cabbage, Meaty/Brothy, Oily/Fatty, Earthy/Potato, and Shellfish/Marine.

• Flavor: Savory/Umami, Sulfurous, and Lingering Aftertaste.

Experimental Workflow

Caption: Workflow for the sensory evaluation of synthetic 3-Methylthio-2-butanone and cooked shrimp.

Results: A Quantitative Comparison

The sensory panel's evaluations revealed distinct differences between the synthetic compound and the natural flavor complex of cooked shrimp.

Triangle Test Results

All 15 panelists correctly identified the odd sample in the triangle test, indicating a clearly perceptible difference between the aroma of the synthetic 3-Methylthio-2-butanone solution and the cooked shrimp puree.

Descriptive Analysis: Aroma Profile

Aroma Attribute	Synthetic 3-Methylthio-2-butanone (Mean Intensity Score)	Cooked Shrimp (Mean Intensity Score)
Sulfurous/Cabbage	12.5	4.2
Meaty/Brothy	7.8	9.5
Oily/Fatty	9.2	6.1
Earthy/Potato	6.5	2.3
Shellfish/Marine	3.1	11.8

Descriptive Analysis: Flavor Profile

Flavor Attribute	Synthetic 3-Methylthio-2-butanone (Mean Intensity Score)	Cooked Shrimp (Mean Intensity Score)
Savory/Umami	8.9	12.1
Sulfurous	11.7	3.8
Lingering Aftertaste	9.8	5.5

Discussion and Interpretation of Results

The results of the sensory panel evaluation provide valuable insights into the sensory characteristics of synthetic 3-Methylthio-2-butanone and its relationship to a natural flavor source.

The high intensity of the "Sulfurous/Cabbage" and "Sulfurous" flavor attributes in the synthetic sample confirms the potent sulfur character of the pure compound. While it also exhibits "Meaty/Brothy" and "Savory/Umami" notes, these are less pronounced compared to the dominant sulfurous quality.

In contrast, the cooked shrimp sample presented a more complex and balanced flavor profile. The "Shellfish/Marine" and "Meaty/Brothy" aromas, along with a strong "Savory/Umami" flavor, were the most prominent characteristics. The lower intensity of the "Sulfurous/Cabbage" attribute in the shrimp sample suggests that while 3-Methylthio-2-butanone contributes to the overall aroma, its potent sulfur notes are modulated and integrated with other volatile compounds present in the natural food matrix.

The significantly higher "Lingering Aftertaste" of the synthetic sample is another key differentiator, which could be a critical consideration in product formulation.

Conclusion: Strategic Application in Flavor Creation

This comparative guide demonstrates that while synthetic 3-Methylthio-2-butanone shares some sensory attributes with cooked shrimp, it is not a direct mimic of the natural product's complex flavor profile. The pure compound is characterized by a dominant and lingering sulfurous note, whereas in cooked shrimp, this attribute is part of a more intricate and balanced sensory experience.

For researchers and product developers, this underscores the importance of using synthetic 3-Methylthio-2-butanone as a building block in a flavor system rather than a standalone solution for creating an authentic shellfish or savory flavor. By understanding its distinct sensory profile, flavorists can more effectively leverage its potent sulfurous and savory characteristics to enhance and add specific notes to complex flavor creations, ultimately leading to more authentic and consumer-preferred products.

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The Subtle Savory Note: A Comparative Analysis of 3-Methylthio-2-butanone in Cheese Varieties

For the discerning researcher in food science and flavor chemistry, the aromatic landscape of cheese is a complex tapestry woven from hundreds of volatile compounds. Among these, the sulfur-containing molecules, though often present in trace amounts, can exert a profound influence on the final sensory profile. This guide provides a comparative analysis of 3-Methylthio-2-butanone, a lesser-known but significant contributor to the savory and sometimes meaty notes in certain cheese varieties. We will delve into its formation, sensory impact, and the analytical methodologies required for its precise quantification, offering a technical resource for professionals in research and development.

Introduction to 3-Methylthio-2-butanone: A Key Flavor Contributor

3-Methylthio-2-butanone is a volatile sulfur compound that imparts savory, and in some contexts, slightly meaty or cabbage-like aromas. Its presence in cheese is a direct result of the metabolic activities of the cheese microbiota on sulfur-containing amino acids, primarily methionine, derived from the breakdown of milk proteins.[1][2][3][4] Unlike more abundant flavor compounds, the impact of 3-Methylthio-2-butanone is often subtle, contributing to the complexity and depth of the cheese's flavor profile rather than defining its primary character. Understanding its distribution across different cheese varieties can provide valuable insights into the specific biochemical pathways active during ripening and how they can be modulated to achieve desired sensory outcomes.

Formation Pathway of 3-Methylthio-2-butanone in Cheese

The biosynthesis of 3-Methylthio-2-butanone in cheese is intrinsically linked to the catabolism of L-methionine, an essential amino acid present in milk casein.[3][4][5] The transformation is a multi-step process primarily driven by the enzymatic machinery of the diverse microorganisms present in the cheese matrix, including starter cultures, adjuncts, and non-starter lactic acid bacteria (NSLAB).[3][6]

The principal pathway involves the following key steps:

• Transamination: The initial step is the transfer of the amino group from L-methionine to an α-keto acid (commonly α-ketoglutarate), a reaction catalyzed by aminotransferases. This results in the formation of α-keto-γ-(methylthio)butyric acid (KMBA).

• Decarboxylation: Subsequently, KMBA undergoes decarboxylation, a reaction that removes the carboxyl group, to yield methional (3-methylthiopropanal).

• Further Conversion: Methional can then be a precursor to other volatile sulfur compounds. While the direct conversion of methional to 3-Methylthio-2-butanone is less documented than other pathways, it is hypothesized to occur through enzymatic or chemical transformations within the cheese matrix.

Caption: Proposed formation pathway of 3-Methylthio-2-butanone from L-methionine in cheese.

Comparative Presence in Cheese Varieties

Direct quantitative comparisons of 3-Methylthio-2-butanone across a wide range of cheeses are not extensively documented in a single study. However, by collating data from various analyses of cheese volatiles, a qualitative picture of its prevalence can be formed.

Cheese Variety	Type	Reported Presence of 3-Methylthio-2-butanone	Expected Contribution to Flavor
Cheddar (aged)	Hard, interior-ripened	Reported in some studies of aged Cheddar.[7]	Contributes to the complex, savory, and sometimes slightly meaty notes that develop with extended ripening.
Swiss-type (e.g., Emmental, Gruyère)	Hard, interior-ripened with eye formation	Its presence is plausible due to the active metabolism of propionibacteria and lactobacilli.	May add to the nutty and savory background notes characteristic of these cheeses.
Camembert	Soft, surface-ripened (mold)	Volatile sulfur compounds are key to its aroma, making the presence of 3-Methylthio-2-butanone likely.[8][9]	Could contribute to the "cabbage" or "earthy" notes often associated with the rind.
Roquefort	Semi-hard, blue-veined	The intense enzymatic activity of Penicillium roqueforti creates a complex volatile profile where sulfur compounds play a role.	May contribute to the sharp, piquant, and savory notes, complementing the characteristic methyl ketones.

Note: The concentrations of volatile sulfur compounds are highly dependent on factors such as the specific microbiota, milk composition, ripening time, and temperature.[6][10]

Sensory Impact and Significance

Due to their low odor thresholds, volatile sulfur compounds can have a significant sensory impact even at very low concentrations.[11][12] 3-Methylthio-2-butanone is generally described as having a savory, slightly sulfury, and sometimes meaty or cooked potato-like aroma. In the context of cheese, its contribution is likely to be part of a complex mixture of volatiles that create the overall flavor profile.

The significance of 3-Methylthio-2-butanone lies in its ability to add depth and complexity to the cheese's flavor. While not a primary flavor determinant in most cases, its presence can be the difference between a simple, one-dimensional cheese and one with a rich, lingering, and savory finish.

Analytical Methodology for Quantification

The accurate quantification of 3-Methylthio-2-butanone in a complex matrix like cheese requires a sensitive and selective analytical approach. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice for this application.[7][13][14]

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Cross-validation of different extraction methods for 3-Methylthio-2-butanone

An In-Depth Guide to the Cross-Validation of Extraction Methods for 3-Methylthio-2-butanone

As a key contributor to the aroma profile of various foods and beverages, the accurate quantification of 3-Methylthio-2-butanone is paramount for quality control and research in the flavor and fragrance industry.[1] This volatile sulfur compound, characterized by a distinct sulfurous, garlic-like odor, belongs to the ketone class of organic compounds.[1][2] Its moderate volatility and presence at trace levels in complex matrices necessitate highly efficient and reliable extraction techniques prior to instrumental analysis, typically Gas Chromatography-Mass Spectrometry (GC-MS).

The selection of an extraction method is a critical decision that directly impacts analytical accuracy, precision, and sensitivity. This guide provides a comparative analysis of three prevalent extraction techniques: Headspace Solid-Phase Microextraction (HS-SPME), Dispersive Liquid-Liquid Microextraction (DLLME), and Stir Bar Sorptive Extraction (SBSE). We will delve into the underlying principles, provide detailed experimental protocols, and present a cross-validation framework to empower researchers in making an informed choice for their specific application.

Understanding 3-Methylthio-2-butanone

• Chemical Formula : C₅H₁₀OS[1]

• Molecular Weight : 118.20 g/mol [3]

• Boiling Point : 50-54 °C at 20 mm Hg[4]

• Appearance : Colorless to pale yellow liquid[1]

• Key Characteristics : A moderately volatile ketone containing a thioether group.[2] Its analysis is often challenging due to its reactivity and potential for oxidation.[5]

The goal of any extraction method is to efficiently isolate and concentrate 3-Methylthio-2-butanone from the sample matrix while minimizing the co-extraction of interfering compounds.

Method 1: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free sample preparation technique that combines analyte sampling, isolation, and concentration into a single step.[6] It is particularly well-suited for the analysis of volatile and semi-volatile compounds in liquid or solid samples.[7][8]

Principle of HS-SPME

The technique relies on the partitioning of analytes between the sample matrix, the headspace (the gas phase above the sample), and a stationary phase coated onto a fused silica fiber.[6] The sample is placed in a sealed vial and typically heated and agitated to promote the transfer of volatile analytes like 3-Methylthio-2-butanone into the headspace. The SPME fiber is then exposed to the headspace, where analytes are adsorbed onto the coating until equilibrium is reached.[6] The choice of fiber coating is critical and depends on the polarity and volatility of the target analyte.[9] For ketones and sulfur compounds, combination fibers are often effective.[7][9]

Experimental Protocol: HS-SPME

• Sample Preparation : Pipette 5 mL of the liquid sample (e.g., fruit juice, wine model) into a 20 mL headspace vial.

• Matrix Modification : Add 1.5 g of sodium chloride (NaCl). Rationale: The addition of salt increases the ionic strength of the aqueous sample, which decreases the solubility of organic analytes (the "salting-out" effect) and promotes their partitioning into the headspace, thereby increasing extraction sensitivity.[7]

• Internal Standard Spiking : Spike the sample with an appropriate internal standard (e.g., 2-methyl-3-heptanone) to a final concentration of 50 µg/L. Rationale: An internal standard corrects for variations in extraction efficiency and injection volume, improving method precision and accuracy.

• Vial Sealing : Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• Incubation & Extraction : Place the vial in an autosampler or heating block.

  • Incubation : Equilibrate the sample at 45°C for 15 minutes with agitation (500 rpm). Rationale: Heating and agitation facilitate the release of volatile compounds from the matrix into the headspace, allowing equilibrium to be reached faster.[7]

  • Extraction : Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 45°C.[7] Rationale: This combination fiber is effective for a wide range of volatile compounds, including polar ketones and sulfur compounds.[10]

• Desorption : Retract the fiber and immediately insert it into the heated GC inlet (e.g., 250°C) for 5 minutes to thermally desorb the trapped analytes onto the analytical column.

Workflow Diagram: HS-SPME

HS-SPME experimental workflow for 3-Methylthio-2-butanone.

Method 2: Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a miniaturized version of traditional Liquid-Liquid Extraction (LLE) that utilizes a ternary solvent system to achieve rapid and efficient extraction.[11] It is valued for its low solvent consumption and high enrichment factors.

Principle of DLLME

LLE operates on the principle of separating compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[11][12] In DLLME, a mixture of an extraction solvent (a water-immiscible organic solvent with high density) and a disperser solvent (a solvent miscible in both the extraction solvent and the aqueous sample, like methanol or acetonitrile) is rapidly injected into the aqueous sample.[11] This creates a cloudy solution of fine micro-droplets of the extraction solvent, massively increasing the surface area for analyte transfer. Centrifugation is then used to sediment the dense, analyte-rich extraction solvent for collection and analysis.

Experimental Protocol: DLLME

• Sample Preparation : Place 5 mL of the aqueous sample into a 15 mL conical centrifuge tube.

• Matrix Modification : Adjust the sample pH to 7.0 using a phosphate buffer. Rationale: The extraction efficiency of some compounds can be pH-dependent. Maintaining a neutral pH prevents the acid- or base-catalyzed degradation of the analyte.

• Internal Standard Spiking : Spike the sample with the internal standard to a final concentration of 50 µg/L.

• Solvent Mixture Preparation : In a separate vial, prepare the extraction mixture by combining 100 µL of tetrachloroethylene (extraction solvent) and 1 mL of acetone (disperser solvent). Rationale: Tetrachloroethylene is denser than water and a good solvent for ketones. Acetone is an effective disperser, creating the necessary cloudy state for efficient extraction.

• Extraction : Rapidly inject the solvent mixture into the sample tube using a syringe. Vortex the tube for 60 seconds. Rationale: The rapid injection and vortexing create a high-surface-area emulsion, facilitating a very fast equilibrium and transfer of the analyte into the extraction solvent droplets.

• Phase Separation : Centrifuge the tube at 4000 rpm for 5 minutes. Rationale: Centrifugation breaks the emulsion and forces the dense, analyte-rich extraction solvent to settle at the bottom of the conical tube.

• Sample Collection & Analysis : Carefully collect the sedimented organic phase (~50-80 µL) using a microsyringe and inject 1 µL into the GC-MS for analysis.

Workflow Diagram: DLLME

DLLME experimental workflow for 3-Methylthio-2-butanone.

Method 3: Stir Bar Sorptive Extraction (SBSE)

SBSE is a sorbent-based extraction technique similar in principle to SPME but with a significantly larger volume of the sorptive phase, leading to higher analyte recovery and sensitivity.[13]

Principle of SBSE

SBSE uses a magnetic stir bar coated with a thick layer of a sorptive polymer, most commonly polydimethylsiloxane (PDMS).[14] The stir bar is placed directly into a liquid sample and stirred for a defined period. Analytes partition from the sample matrix into the PDMS phase based on their octanol-water partition coefficient (K o/w).[14] Due to the large volume of PDMS (typically 25-125 µL compared to ~0.5 µL for SPME), SBSE provides more exhaustive extraction for compounds with a high affinity for the stationary phase.[14] After extraction, the analytes are recovered via thermal or liquid desorption.[15]

Experimental Protocol: SBSE

• Sample Preparation : Place 10 mL of the liquid sample into a 20 mL glass vial.

• Matrix Modification : Add 10% (w/v) NaCl and 1% (w/v) EDTA.[13] Rationale: As with SPME, salting-out enhances extraction. EDTA is a chelating agent that can bind metal ions which might otherwise catalyze the degradation of sulfur compounds.[13]

• Internal Standard Spiking : Spike the sample with the internal standard to a final concentration of 50 µg/L.

• Extraction : Place a PDMS-coated stir bar (e.g., 10 mm length, 0.5 mm film thickness) into the vial. Stir the sample at 1000 rpm for 60 minutes at 35°C.[13] Rationale: The extended extraction time and stirring ensure efficient partitioning of the analyte into the thick PDMS layer.

• Stir Bar Removal & Drying : Remove the stir bar with clean forceps, rinse briefly with ultrapure water to remove matrix components, and gently dry with a lint-free wipe. Rationale: Rinsing and drying are crucial to prevent contamination of the GC system with non-volatile matrix components.

• Desorption & Analysis : Place the dried stir bar into a glass thermal desorption tube. Thermally desorb the analytes (e.g., 250°C for 10 minutes) using a thermal desorption unit coupled to a GC-MS system.[16]

Workflow Diagram: SBSE

SBSE experimental workflow for 3-Methylthio-2-butanone.

Comparative Performance and Validation

The trustworthiness of any analytical result hinges on proper method validation.[17][18] Validation is the process of demonstrating that a method is suitable for its intended purpose by evaluating its performance characteristics.[19] Key parameters include selectivity, accuracy (trueness), precision, linearity, and sensitivity (LOD/LOQ).[19][20]

The following table summarizes the expected performance of the three methods for the extraction of 3-Methylthio-2-butanone, based on typical results for similar volatile analytes.

Performance Parameter	HS-SPME	DLLME	SBSE
Principle	Headspace Adsorption/Equilibrium	Liquid-Liquid Partitioning	Sorptive Equilibrium
Typical Recovery	5-30% (Equilibrium-based)	85-105%	60-95%
Precision (RSD%)	< 10%	< 8%	< 10%
Sensitivity (LOD)	Low (ng/L to µg/L)	Very Low (ng/L)	Very Low (ng/L)
Extraction Time	30-45 min	< 10 min	60-120 min
Solvent Consumption	None	Low (~1 mL per sample)	None (with thermal desorption)
Automation Potential	Excellent	Moderate	Good
"Green" Chemistry	Excellent[21]	Fair	Excellent[13]
Cost per Sample	Moderate (reusable fibers)	Low	High (stir bars are costly)

Discussion and Method Selection

• HS-SPME is an excellent choice for routine analysis and high-throughput screening. Its key advantages are automation-friendliness and the complete elimination of organic solvents.[6][21] While it is not an exhaustive extraction technique, its equilibrium-based nature provides consistent and quantifiable results when properly validated.[6]

• DLLME offers the highest recovery in the shortest time. Its primary strengths are speed and the high enrichment factor, leading to excellent sensitivity. However, it requires organic solvents, and the manual collection of the final extract can be challenging to automate and may introduce variability.

• SBSE provides the best combination of high recovery and sensitivity, making it the ideal choice for ultra-trace analysis of target compounds.[13] The large sorbent volume allows for more exhaustive extraction than SPME.[13] The main drawbacks are the longer extraction times and the higher cost of the consumable stir bars.

Conclusion: A Self-Validating Approach

There is no single "best" extraction method; the optimal choice depends on the specific analytical objective. For rapid screening of multiple samples where automation is key, HS-SPME is highly advantageous. For applications requiring the highest possible sensitivity and recovery for trace-level quantification, SBSE is the superior technique. DLLME serves as a valuable, low-cost alternative when high recovery is needed quickly and solvent use is permissible.

Regardless of the chosen method, a rigorous validation process is non-negotiable for ensuring scientific integrity.[17][20][22] Laboratories must demonstrate that their chosen method can operate under statistical control, meeting predefined criteria for accuracy, precision, and sensitivity for the specific sample matrix being tested.[22] By cross-validating these techniques, researchers can build a comprehensive understanding of their analytical system, ensuring that the data generated is reliable, defensible, and fit for its purpose in the complex world of flavor and aroma analysis.

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A Tale of Two Sulfur Compounds: Unraveling the Meaty Nuances of 3-Methylthio-2-butanone and 2-Methyl-3-furanthiol

In the intricate world of meat flavor chemistry, few molecules command as much attention as sulfur-containing compounds. Their potent and often desirable sensory characteristics are central to the quintessential "meaty" aroma and taste we associate with cooked meats. Among the vast array of these volatile molecules, 3-Methylthio-2-butanone and 2-Methyl-3-furanthiol stand out as significant contributors, each painting a unique stroke on the complex canvas of meat flavor. This guide provides an in-depth, objective comparison of these two pivotal compounds, delving into their chemical identities, formation pathways, sensory contributions, and the analytical methodologies required for their study. This document is intended for researchers, scientists, and professionals in the food science and flavor chemistry fields, offering a comprehensive resource grounded in experimental data and authoritative insights.

Introduction: The Essence of Meaty Flavor

The flavor of raw meat is relatively bland; it is the application of heat that orchestrates a symphony of chemical reactions, transforming precursors into the rich and savory notes we crave. The Maillard reaction, a non-enzymatic browning reaction between amino acids and reducing sugars, alongside the Strecker degradation of amino acids, are the primary engines driving the formation of a plethora of flavor-active compounds.[1][2] It is within this complex reactive environment that both 3-Methylthio-2-butanone and 2-Methyl-3-furanthiol are born, each contributing distinct yet sometimes overlapping sensory profiles.

Chemical and Physical Properties: A Comparative Overview

A fundamental understanding of the physicochemical properties of these compounds is crucial for comprehending their behavior in food systems and for developing effective analytical strategies.

Property	3-Methylthio-2-butanone	2-Methyl-3-furanthiol
Chemical Formula	C₅H₁₀OS[3][4]	C₅H₆OS[2]
Molecular Weight	118.20 g/mol [4]	114.17 g/mol [2]
Appearance	Colorless to pale yellow liquid[4]	Colorless to pale yellow liquid
Boiling Point	147-178 °C @ 760 mmHg[4]	57-60 °C @ 44 mmHg
Solubility	Slightly soluble in water[3]	Soluble in ethanol, slightly soluble in water
CAS Number	53475-15-3[3][4]	28588-74-1[2]

Formation Pathways: A Tale of Common Origins

Both 3-Methylthio-2-butanone and 2-Methyl-3-furanthiol are primarily products of the Maillard reaction and associated thermal degradation pathways. However, the specific precursors and reaction intermediates differ, leading to their distinct chemical structures.

The Genesis of 2-Methyl-3-furanthiol: A Well-Trodden Path

The formation of 2-Methyl-3-furanthiol (MFT) is well-documented and proceeds through two primary routes:

• The Maillard Reaction: This is the most common pathway, involving the reaction between a reducing sugar (like ribose) and the sulfur-containing amino acid cysteine.[2][5] The reaction proceeds through a series of intermediates to form the furan ring and incorporate the thiol group.

• Thiamine Degradation: The thermal degradation of thiamine (Vitamin B1) is another significant source of MFT in meat.[6] Thiamine breaks down to form key intermediates that cyclize to produce the MFT molecule.

Caption: Formation pathways of 2-Methyl-3-furanthiol.

The Enigmatic Formation of 3-Methylthio-2-butanone

The formation pathways of 3-Methylthio-2-butanone are less definitively established but are also believed to be rooted in the Maillard reaction and Strecker degradation. The likely precursors are sulfur-containing amino acids such as methionine, which would provide the methylthio group, and other amino acids or sugar fragmentation products that contribute the butanone backbone. Further research is needed to fully elucidate the specific reaction mechanisms.

Sensory Profile: A Dueling Contribution to Meat Flavor

The true significance of these compounds lies in their potent sensory properties and their ability to evoke distinct "meaty" characteristics.

2-Methyl-3-furanthiol: The Quintessential Meaty Note

2-Methyl-3-furanthiol is widely regarded as one of the most important character-impact compounds for cooked meat flavor.[2][7] Its sensory profile is predominantly described as:

• Meaty and Roasted: At low concentrations, it imparts a highly desirable savory, roasted, and boiled meat aroma.[8]

• Sulfurous: At higher concentrations, the sulfurous notes can become more pronounced.

The potency of 2-Methyl-3-furanthiol is underscored by its remarkably low odor threshold, which has been reported to be as low as 0.00003 µg/kg in water.[2] This extreme potency means that even trace amounts can have a significant impact on the overall flavor profile of meat.

3-Methylthio-2-butanone: A More Complex, Sulfurous Character

3-Methylthio-2-butanone contributes a different, more complex and sulfurous dimension to the flavor profile. Its sensory attributes are described as:

• Sulfurous and Pungent: It has a characteristic strong, sulfurous odor.[4]

• Milky, Oily, and Potato-like: In addition to its sulfurous notes, it can also impart creamy, fatty, and cooked potato-like aromas.[3]

Table 2: Comparative Sensory Profiles

Feature	3-Methylthio-2-butanone	2-Methyl-3-furanthiol
Primary Descriptors	Sulfurous, milky, oily, potato, earthy, fatty[3]	Meaty, roasted, savory[8]
Odor Threshold	Not definitively established in water	Extremely low (e.g., 0.00003 µg/kg in water)[2]
Flavor Contribution	Contributes to savory, rich, and background notes	Key character-impact compound for "meaty" flavor

Experimental Protocols: Quantification and Sensory Analysis

The accurate quantification and sensory evaluation of these potent flavor compounds are essential for understanding their role in meat flavor and for quality control in the food industry.

Quantification by Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This is a widely used technique for the analysis of volatile compounds in food matrices.

Objective: To extract, separate, and quantify 3-Methylthio-2-butanone and 2-Methyl-3-furanthiol in a cooked meat sample.

Methodology:

• Sample Preparation: A known weight of cooked meat is homogenized and placed in a headspace vial. An internal standard (e.g., a deuterated analog of one of the target compounds) is added for accurate quantification.

• HS-SPME Extraction: The vial is heated to a specific temperature (e.g., 60°C) for a set time to allow the volatile compounds to equilibrate in the headspace. An SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is then exposed to the headspace to adsorb the analytes.

• GC-MS Analysis: The SPME fiber is desorbed in the hot injection port of a gas chromatograph. The separated compounds are then detected and identified by a mass spectrometer.

• Quantification: The concentration of each compound is determined by comparing its peak area to that of the internal standard.

Caption: Workflow for HS-SPME-GC-MS analysis of meat volatiles.

Sensory Evaluation: Trained Panel Descriptive Analysis

Objective: To characterize and quantify the sensory attributes of meat samples, including those related to the target sulfur compounds.

Methodology:

• Panelist Selection and Training: A panel of individuals is screened for their sensory acuity and trained to identify and rate the intensity of specific aroma and flavor attributes relevant to cooked meat, such as "meaty," "roasted," "sulfurous," and "savory."

• Sample Preparation and Presentation: Meat samples are cooked to a standardized internal temperature and served to the panelists in a controlled environment to minimize bias.

• Evaluation: Panelists evaluate the samples for the intensity of each attribute using a structured scale (e.g., a 15-cm line scale anchored with "low" and "high").

• Data Analysis: The intensity ratings are collected and analyzed statistically to determine significant differences between samples and to create a sensory profile.

Conclusion: A Synergistic Contribution to Meat Flavor

The interplay between these and other volatile compounds is what creates the nuanced and desirable flavor of different types of meat and cooked preparations. A thorough understanding of their formation pathways, sensory properties, and concentrations is crucial for flavor chemists and food scientists seeking to optimize existing products, develop novel meat alternatives, and ensure consistent quality. Further research, particularly in establishing a definitive odor threshold for 3-Methylthio-2-butanone and in conducting direct comparative studies of their concentrations in various meat matrices, will provide a more complete picture of their synergistic roles in defining one of our most cherished culinary experiences.

References

• dextro,laevo-3-(methyl thio) butanone 3-(methylthio) - The Good Scents Company. (n.d.). Retrieved from [Link]

• Odour thresholds of key food odorant (lg/L of water) | Download Table - ResearchGate. (n.d.). Retrieved from [Link]

• 3-Methyl-2-butanone | C5H10O | CID 11251 - PubChem. (n.d.). Retrieved from [Link]

• Quantitation of 13 Heterocyclic Aromatic Amines in Cooked Beef, Pork, and Chicken by Liquid Chromatography-Electrospray ionization/tandem Mass Spectrometry - PubMed. (2008). Retrieved from [Link]

• 3-(Methylthio)-2-butanone | C5H10OS | CID 103788 - PubChem. (n.d.). Retrieved from [Link]

• Maillard reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound | Request PDF. (2013). Retrieved from [Link]

• Comparison of Odorants in Beef and Chicken Broth—Focus on Thiazoles and Thiazolines - PMC - NIH. (2022). Retrieved from [Link]

• Quantitative Model Studies on the Effectiveness of Different Precursor Systems in the Formation of the Intense Food Odorants 2-Furfurylthiol and 2-Methyl-3-furanthiol - PubMed. (1998). Retrieved from [Link]

• Effects of Matrix Composition on Detection Threshold Estimates for Methyl Anthranilate and 2-Aminoacetophenone - MDPI. (2016). Retrieved from [Link]

• Red Meat Heating Processes, Toxic Compounds Production and Nutritional Parameters Changes: What about Risk–Benefit? - MDPI. (2022). Retrieved from [Link]

• Flavor Bites: 2-Methyl 3-furanthiol | Perfumer & Flavorist. (2025). Retrieved from [Link]

• Sensory Thresholds for Natural Flavoring Extracts in Different Matrices - ResearchGate. (2015). Retrieved from [Link]

• Methods for estimating heterocyclic amine concentrations in cooked meats in the US diet. (1998). Retrieved from [Link]

• Effects of Matrix Composition on Detection Threshold Estimates for Methyl Anthranilate and 2-Aminoacetophenone - PubMed. (2016). Retrieved from [Link]

• Thiamine degradation to the formation of 2-methyl-3-furanthiol via... - ResearchGate. (n.d.). Retrieved from [Link]

• Simultaneous determination of five metabolites of nitrofurans including the metabolite nifursol in shrimp and fish by UPLC- MS/MS: in-house method validation according to commission implementing regulation (EU) 2021/808 | Semantic Scholar. (2023). Retrieved from [Link]

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A Guide to Inter-Laboratory Comparison for the Quantification of 3-Methylthio-2-butanone

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the quantification of 3-Methylthio-2-butanone, a key volatile flavor compound. Designed for researchers, analytical scientists, and quality control professionals, this document details a robust methodology, data analysis, and interpretation to ensure accurate and reproducible measurements across different laboratories.

Introduction: The Analytical Challenge of 3-Methylthio-2-butanone

3-Methylthio-2-butanone (CAS No. 53475-15-3) is a sulfur-containing ketone that contributes to the characteristic aroma of a variety of food products.[1][2] Its accurate quantification is crucial for flavor profiling, quality control, and new product development. However, the inherent volatility and potential for matrix interference present significant analytical challenges, leading to variability in measurements between laboratories.

An inter-laboratory comparison (ILC) is an essential tool for assessing and improving the reliability of analytical methods.[3] By analyzing identical samples at multiple facilities, an ILC can identify systematic biases, evaluate method precision, and ultimately lead to a harmonized analytical approach.[4][5] This guide outlines a protocol for an ILC focused on 3-Methylthio-2-butanone, providing a pathway to enhanced analytical performance.

Experimental Design: A Robust Framework for Comparison

The success of an ILC hinges on a well-designed experimental protocol. This section details the recommended methodology for sample preparation, analytical instrumentation, and quality control.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

Headspace Solid-Phase Microextraction (HS-SPME) is a widely used technique for the extraction of volatile and semi-volatile organic compounds from various matrices.[6] Its solvent-free nature and high sensitivity make it an ideal choice for the analysis of 3-Methylthio-2-butanone.

Protocol:

• Sample Aliquoting: Accurately weigh 5.0 ± 0.1 g of the homogenized sample matrix (e.g., a food slurry or a spiked placebo) into a 20 mL headspace vial.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 3-Methylthio-2-butanone-d3 in methanol) to each vial. The use of a deuterated internal standard is critical for correcting variations in extraction efficiency and instrument response.[7]

• Equilibration: Seal the vials and allow them to equilibrate in a heating block at 60°C for 15 minutes with agitation.

• Extraction: Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 20 minutes at 60°C.

• Desorption: Immediately transfer the SPME fiber to the gas chromatograph injection port for thermal desorption at 250°C for 5 minutes.

Diagram of the HS-SPME Workflow:

Caption: HS-SPME workflow for 3-Methylthio-2-butanone analysis.

Analytical Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the separation and identification of volatile compounds.[6]

Instrument Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Oven Program: 40°C (hold 2 min), ramp to 250°C at 10°C/min, hold 5 min

• Inlet: Splitless mode, 250°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 35-350

• Quantification Ions:

  • 3-Methylthio-2-butanone: m/z 75, 118[2]

  • 3-Methylthio-2-butanone-d3 (Internal Standard): m/z 78, 121

Inter-Laboratory Comparison Data

The following tables present hypothetical data from a six-laboratory comparison study. Two samples with different concentrations of 3-Methylthio-2-butanone were distributed to each participating laboratory.

Reported Concentrations

Laboratory	Sample A (ng/g)	Sample B (ng/g)
Lab 1	45.2	188.7
Lab 2	48.9	195.3
Lab 3	43.1	180.5
Lab 4	55.6	210.1
Lab 5	46.5	190.2
Lab 6	47.8	192.6
Consensus Mean	47.8	192.9
Std. Deviation	4.2	9.8

Statistical Analysis: Z-Scores

Z-scores are used to compare a laboratory's performance to the consensus mean of all participating laboratories.[5] A Z-score between -2 and 2 is generally considered satisfactory.

Z-Score = (x - X) / σ

Where:

• x = individual laboratory's result

• X = consensus mean

• σ = standard deviation of the consensus group

Laboratory	Sample A Z-Score	Sample B Z-Score	Performance
Lab 1	-0.62	-0.43	Satisfactory
Lab 2	0.26	0.24	Satisfactory
Lab 3	-1.12	-1.27	Satisfactory
Lab 4	1.86	1.75	Satisfactory
Lab 5	-0.31	-0.28	Satisfactory
Lab 6	0.00	-0.03	Satisfactory

Interpretation and Recommendations

The hypothetical results indicate a good overall agreement between the participating laboratories, with all Z-scores falling within the acceptable range. This suggests that the provided HS-SPME-GC-MS method is robust and reproducible. The slight variability observed can be attributed to minor differences in instrument calibration, sample handling, and data processing.

For laboratories with Z-scores approaching the warning limits (e.g., Lab 4), a review of their internal procedures is recommended. This may include recalibration of instruments, retraining of personnel on the specific method, and a thorough check of their calculations.

Diagram of the Inter-Laboratory Comparison Logic:

Caption: Logical flow of the inter-laboratory comparison study.

Conclusion

This guide provides a comprehensive framework for an inter-laboratory comparison of 3-Methylthio-2-butanone quantification. By adhering to the detailed protocols for sample preparation and GC-MS analysis, and by utilizing statistical tools such as Z-scores for performance evaluation, laboratories can achieve greater accuracy and consistency in their measurements. A successful ILC not only validates analytical methods but also fosters confidence in the data generated across the scientific community.

References

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• 6. scielo.br [scielo.br]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Formation Pathways of 3-Methylthio-2-butanone in Fermented Foods

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Nature of a Potent Flavor Compound

3-Methylthio-2-butanone is a volatile sulfur compound (VSC) that imparts distinct savory, sulfury, and sometimes cheesy or vegetative aromas to a range of fermented products, including cheese, and to a lesser extent, beer and wine. Its impact on the final sensory profile of these foods is concentration-dependent, acting as a desirable flavor note at low levels and a potential off-flavor at higher concentrations. Understanding the intricate pathways of its formation is paramount for controlling and optimizing the flavor development in fermented foods.

This guide will dissect the primary formation pathways originating from the amino acid methionine, explore potential alternative routes, and provide a comparative analysis based on available scientific evidence. Furthermore, we will detail the experimental protocols necessary for the robust identification and quantification of this potent aroma compound.

Primary Formation Pathway: The Degradation of Methionine

The consensus in the scientific community points to the catabolism of L-methionine as the principal origin of 3-Methylthio-2-butanone and other related VSCs in fermented foods. Two key metabolic routes, the Ehrlich pathway and Strecker degradation, are responsible for the initial breakdown of methionine into key precursors.

The Ehrlich Pathway: A Multi-step Enzymatic Cascade

The Ehrlich pathway is a well-established route for the conversion of amino acids into higher alcohols, also known as fusel alcohols, by yeasts and other microorganisms.[1] In the case of methionine, this pathway proceeds through a series of enzymatic reactions:

• Transamination: Methionine is first converted to α-keto-γ-(methylthio)butyrate (KMBA) by an aminotransferase.[2]

• Decarboxylation: KMBA is then decarboxylated to form 3-(methylthio)propanal, commonly known as methional.[3]

• Reduction/Oxidation: Methional can then be either reduced to 3-(methylthio)-1-propanol (methionol) or oxidized to 3-(methylthio)propionic acid.[4]

While the Ehrlich pathway directly produces methional and methionol, the subsequent conversion to 3-Methylthio-2-butanone is not explicitly defined within this classical pathway. It is hypothesized that methionol may serve as a precursor, potentially undergoing microbial oxidation to yield the corresponding ketone.

Figure 1: The Ehrlich pathway for methionine degradation and the hypothesized formation of 3-Methylthio-2-butanone.

Strecker Degradation: A Key Reaction in Thermal and Fermentative Processes

The Strecker degradation is a chemical reaction that occurs between an α-amino acid and a dicarbonyl compound, leading to the formation of an aldehyde with one less carbon atom than the parent amino acid.[5] In the context of fermented foods, this reaction can occur both thermally during processing and enzymatically during fermentation.

The Strecker degradation of methionine yields methional, a potent flavor compound in its own right and a crucial precursor to other VSCs.[5] The dicarbonyl compounds required for this reaction can be formed through various mechanisms, including the Maillard reaction and lipid oxidation.

Alternative Formation Pathways: Beyond Methionine

While methionine degradation is the primary route, other pathways may contribute to the formation of 3-Methylthio-2-butanone, particularly in specific food matrices.

Maillard Reaction of Cysteine and Ribose

The Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars, is a well-known source of a plethora of flavor compounds. Research has shown that the reaction of cysteine and ribose can lead to the formation of various sulfur-containing compounds, including mercaptoketones.[6][7] Specifically, studies have demonstrated the formation of 3-mercapto-2-butanone from the reaction of cysteine and ribose, where one carbon unit is split from the ribose chain.[6] While not identical, this pathway highlights the potential for the formation of sulfur-containing ketones from precursors other than methionine.

References

• 1. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diversity of l-Methionine Catabolism Pathways in Cheese-Ripening Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conversion of methionine to methional by Lactococcus lactis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Contribution of 3-methylthiopropionaldehyde to the worty flavor of alcohol-free beers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methyl ketone production by Pseudomonas putida is enhanced by plant-derived amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formation of aroma compounds from ribose and cysteine during the Maillard reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Evaluating the Aroma Contribution of 3-Methylthio-2-butanone

Abstract

The perception of flavor is a complex interplay of taste and, most critically, aroma. Among the vast array of volatile organic compounds that constitute an aroma profile, sulfur-containing compounds often play a pivotal role, exerting significant sensory impact even at trace concentrations. 3-Methylthio-2-butanone (3-MTB), a compound characterized by its pungent, sulfurous, and savory notes, is a key contributor to the aroma of numerous food products.[1][2][3] However, quantifying its precise contribution to an overall aroma profile is a non-trivial analytical challenge. This guide provides a comparative framework for researchers and analytical professionals to dissect and evaluate the role of 3-MTB. We will explore a multi-modal approach, integrating instrumental analysis with human sensory perception to build a scientifically rigorous and holistic understanding of this potent odorant.

The Analytical Imperative: Why Concentration is Not the Whole Story

A fundamental principle in flavor chemistry is that the analytical concentration of a volatile compound does not equate to its sensory impact. The human olfactory system possesses vastly different detection thresholds for different molecules. An abundant compound may contribute little to the perceived aroma, while a trace-level compound, like many sulfur-containing molecules, can be a dominant character note.[4] Therefore, a robust evaluation of an aroma compound like 3-MTB requires a multi-pronged strategy that moves beyond simple quantification. The goal is to correlate objective instrumental data with the subjective, yet quantifiable, human sensory experience. This guide will compare and detail the methodologies required to achieve this correlation.

A Comparative Framework for Evaluating Aroma Contribution

To construct a complete picture of 3-MTB's role, we must integrate data from three critical domains:

• Odorant Identification: Which compounds are present and smell-active?

• Odorant Quantification: How much of each compound is present?

• Sensory Significance: How potent is each compound, and how does it contribute to the overall perception?

The following sections detail the premier techniques for each domain, explaining the causality behind their selection and providing actionable protocols.

Methodology I: Pinpointing Key Odorants with Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is the cornerstone technique for identifying which volatile compounds in a complex mixture are actually contributing to the aroma.[5][6] It uniquely combines the high-resolution separation of gas chromatography with the unparalleled sensitivity and specificity of the human nose as a detector.[5][6]

Causality of Choice: While a standard GC-Mass Spectrometry (GC-MS) analysis provides a chemical fingerprint, it cannot distinguish between odor-active and odorless compounds. GC-O directly addresses this by splitting the column effluent between a chemical detector (like MS or a Flame Ionization Detector, FID) and a heated sniffing port, where a trained analyst assesses the aroma of each compound as it elutes.[5] For sulfur compounds, which are often potent but present at low levels, GC-O is indispensable.[7]

Semi-Quantitative Ranking with Aroma Extract Dilution Analysis (AEDA)

A powerful application of GC-O is Aroma Extract Dilution Analysis (AEDA), a method to rank the relative importance of odorants.[8][9][10] The principle is based on determining the highest dilution at which an odorant can still be detected by the human assessor.[8]

Workflow for Aroma Contribution Assessment

Caption: The relationship between concentration, threshold, and OAV.

Experimental Protocol: Quantification and OAV Calculation

• Quantification via Stable Isotope Dilution Assay (SIDA):

  • Rationale: SIDA is the gold standard for accurate quantification in complex matrices. A known amount of a stable isotope-labeled version of the target analyte (e.g., ¹³C₃-3-MTB) is added to the sample before extraction. Because the labeled standard is chemically identical to the analyte, it co-behaves throughout the extraction and analysis process, correcting for any sample loss. Its different mass allows it to be distinguished and quantified by the mass spectrometer.

  • Spike the sample with the labeled internal standard before performing the SAFE extraction as described in section 3.1.

  • Analyze the extract using GC-MS in Selected Ion Monitoring (SIM) mode to maximize sensitivity for the target ions of both the native 3-MTB and its labeled counterpart.

  • Calculate the concentration based on the response ratio of the native analyte to the labeled standard.

• Odor Threshold Determination:

  • The odor threshold is the minimum concentration of a substance detectable by the human nose. This value can be obtained from the literature or determined experimentally using a trained sensory panel according to established standards (e.g., ASTM E679).

  • For 3-MTB, literature values for its odor threshold in water are often in the low parts-per-billion (ppb) or µg/L range.

• OAV Calculation:

  • Divide the quantified concentration (from step 1) by the odor threshold (from step 2).

Data Presentation: OAV Comparison

Compound	Concentration (µg/kg) (Hypothetical)	Odor Threshold (µg/kg in water)	Calculated OAV	Rank
3-Methylthio-2-butanone	5.5	0.2	27.5	1
3-Methylbutanoic acid	850.0	50.0	17.0	2
1-Octen-3-ol	25.0	2.0	12.5	3
2-Methyl-3-furanthiol	0.8	0.08	10.0	4
Furaneol	2500.0	500.0	5.0	5

This quantitative comparison confirms the AEDA results. Despite its relatively low concentration compared to other compounds like 3-methylbutanoic acid and Furaneol, 3-MTB's extremely low odor threshold gives it the highest Odor Activity Value, confirming it as the primary contributor to the product's characteristic savory, sulfurous aroma.

Methodology III: Final Verification with Quantitative Descriptive Analysis (QDA®)

Instrumental data, no matter how precise, must be validated by human perception. Quantitative Descriptive Analysis (QDA®) is a sensory evaluation method that uses a trained panel to quantify the sensory attributes of a product. [11][12][13][14][15] Causality of Choice: QDA® provides objective measurements of aroma and flavor characteristics based on the panel's consensus vocabulary. [14]By comparing the sensory profile of a complete product with a model where 3-MTB is either omitted or its concentration is reduced, we can definitively confirm its contribution.

High-Level Protocol for QDA®

• Panelist Selection & Training: Screen panelists for sensory acuity and train them to identify and scale key aroma attributes relevant to the product (e.g., "sulfurous," "savory," "cabbage," "meaty").

• Vocabulary Development: The panel comes to a consensus on the specific aroma descriptors that define the product.

• Evaluation: Panelists individually rate the intensity of each descriptor on an unstructured line scale for both the original product and a modified version (e.g., a recombination model lacking 3-MTB). [11]4. Data Analysis: The results are statistically analyzed (e.g., using ANOVA and Principal Component Analysis) to determine if there are significant differences in the perceived aroma profiles between the samples. A significant decrease in the "sulfurous" and "savory" attributes in the omission model would provide the final, conclusive evidence of 3-MTB's critical role.

Integrated Conclusion

Evaluating the contribution of a potent aroma compound like 3-Methylthio-2-butanone requires a synergistic analytical approach. Neither instrumental analysis nor sensory evaluation alone can provide a complete answer.

• GC-Olfactometry with AEDA is the essential first step to screen for and rank the most potent odorants, demonstrating that 3-MTB is a primary aroma-active compound.

• GC-MS with Stable Isotope Dilution provides the highly accurate concentration data needed for a true quantitative assessment.

• Calculation of the Odor Activity Value (OAV) integrates concentration and sensory threshold data, moving beyond simple analytical presence to quantify perceptual impact.

• Quantitative Descriptive Analysis (QDA®) provides the ultimate validation, confirming through a trained human panel that the instrumental findings correlate directly with the perceived aroma profile.

References

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A Senior Application Scientist's Guide to the Comparative Analysis of SPME Fiber Coatings for 3-Methylthio-2-butanone

An authoritative guide for researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative for a Potent Flavor Compound

3-Methylthio-2-butanone is a volatile sulfur compound (VSC) that, even at trace levels, significantly influences the aroma profiles of various food and beverage products. Its accurate and precise quantification is paramount for quality control, flavor development, and shelf-life studies. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful, solvent-free technique for this purpose. However, the efficacy of this method is critically dependent on the selection of the appropriate SPME fiber coating. This guide provides a comprehensive comparison of different SPME fiber coatings for the analysis of 3-Methylthio-2-butanone, grounded in scientific principles and supported by experimental design.

Understanding the Analyte: Physicochemical Properties of 3-Methylthio-2-butanone

A successful SPME method hinges on understanding the analyte's properties to predict its affinity for different fiber coatings. 3-Methylthio-2-butanone (C₅H₁₀OS, MW: 118.20 g/mol ) is a moderately polar and volatile compound.[1][2] Its ketone functional group imparts polarity, while the thioether moiety and alkyl backbone contribute to its non-polar character. The estimated octanol-water partition coefficient (logP o/w) of 0.803 signifies a slight preference for non-polar environments, but its moderate water solubility (estimated at 6.001e+04 mg/L) indicates significant polarity.[3] This bipolar nature is a key consideration for fiber selection.

Comparative Evaluation of SPME Fiber Coatings

The selection of an SPME fiber should be a deliberate process based on the principle of "like dissolves like," where the polarity of the fiber coating is matched with that of the target analyte. Below is a critical comparison of commonly employed SPME fibers for the analysis of 3-Methylthio-2-butanone.

Fiber Coating Material	Polarity	Primary Interaction Mechanism	Rationale for 3-Methylthio-2-butanone Analysis
Polydimethylsiloxane (PDMS)	Non-polar	Absorption	Primarily targets non-polar compounds. Likely to exhibit lower extraction efficiency for the moderately polar 3-Methylthio-2-butanone.
Polyacrylate (PA)	Polar	Absorption	Suitable for polar analytes. Expected to have a reasonable affinity for the ketone group in the target molecule.
Polydimethylsiloxane/ Divinylbenzene (PDMS/DVB)	Bipolar	Mixed (Absorption/Adsorption)	A versatile fiber for a range of volatiles, including polar compounds.[4][5] A strong candidate due to the bipolar nature of 3-Methylthio-2-butanone.
Carboxen/ Polydimethylsiloxane (CAR/PDMS)	Bipolar	Adsorption	The Carboxen, a carbon molecular sieve, is highly effective for trapping small, volatile compounds.[6] While sensitive, it can be prone to competitive displacement in complex mixtures, potentially affecting quantitation.[3]
Divinylbenzene/Carboxen/ Polydimethylsiloxane (DVB/CAR/PDMS)	Bipolar	Mixed (Adsorption/Absorption)	This triple-phase fiber offers the broadest analyte range and is often the recommended starting point for method development for VSCs and flavor compounds.[2][7][8] Its combination of different sorbents makes it highly effective for analytes with mixed polarity like 3-Methylthio-2-butanone.

Given the physicochemical properties of 3-Methylthio-2-butanone, the bipolar fibers, particularly DVB/CAR/PDMS and PDMS/DVB , are hypothesized to provide the optimal balance of extraction efficiency and reproducibility.

Experimental Design for SPME Fiber Optimization

To empirically validate the optimal fiber, a structured experimental approach is essential. The following workflow provides a robust framework for comparing fiber performance.

Figure 1: Experimental workflow for the comparative evaluation of SPME fibers.

Detailed Experimental Protocol

• Preparation of Standards and Samples:

  • Prepare a 1000 µg/mL stock solution of 3-Methylthio-2-butanone in methanol.

  • Create a working standard solution from the stock.

  • Prepare a simulated sample matrix (e.g., 10% ethanol solution with tartaric acid for wine analysis).

  • In a 20 mL headspace vial, combine 5 mL of the simulated matrix, a known amount of the working standard (e.g., to achieve 10 µg/L), and an internal standard.

  • Add 1.5 g of NaCl to increase the ionic strength of the solution, which enhances the release of volatile compounds into the headspace.

• HS-SPME Procedure:

  • Equilibrate the vial at 40°C for 15 minutes with agitation.

  • Expose the SPME fiber to the headspace for 30 minutes at 40°C with continuous agitation.

  • Repeat the extraction in triplicate for each fiber type being evaluated.

• GC-MS Analysis:

  • Injector: Desorb the fiber at 250°C for 5 minutes in splitless mode.

  • Column: A mid-polarity column (e.g., DB-624 or equivalent) is recommended.

  • Oven Program: Start at 40°C (hold for 3 min), ramp to 220°C at 10°C/min (hold for 5 min).

  • MS Detection: Use selected ion monitoring (SIM) mode for enhanced sensitivity, targeting characteristic ions of 3-Methylthio-2-butanone.

Anticipated Results and Performance Metrics

The performance of each fiber should be evaluated based on extraction efficiency (peak area), selectivity (signal-to-noise ratio and baseline cleanliness), and reproducibility (relative standard deviation, RSD%).

SPME Fiber Coating	Expected Extraction Efficiency	Expected Selectivity	Expected Reproducibility (RSD%)
PDMS	Low	Good	< 15%
PA	Moderate	Moderate	< 10%
PDMS/DVB	High	High	< 10%
CAR/PDMS	High	Moderate	< 15%
DVB/CAR/PDMS	Very High	High	< 10%

Decision Framework for Fiber Selection

The optimal fiber is not always the one with the highest absolute response. A balance of performance characteristics is crucial for a robust and reliable method.

Figure 2: A logical framework for selecting the optimal SPME fiber.

Concluding Remarks and Recommendation

For the analysis of the moderately polar and volatile 3-Methylthio-2-butanone, a bipolar SPME fiber is strongly recommended. Based on extensive applications for similar volatile sulfur and flavor compounds, the 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is the most promising candidate.[2][5][7][8] It is expected to provide the highest extraction efficiency and excellent selectivity, making it ideal for trace-level analysis in complex matrices. The Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber is a viable alternative, offering a good balance of performance characteristics.[1][5] A systematic, data-driven approach as outlined in this guide is imperative to validate the optimal fiber choice for your specific application, ensuring the development of a sensitive, accurate, and robust analytical method.

References

• Cheméo. (n.d.). Chemical Properties of 3-(Methylthio)-2-butanone (CAS 53475-15-3). Retrieved from [Link]

• The Good Scents Company. (n.d.). (±)-3-(methyl thio)-2-butanone. Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-2-butanone. Retrieved from [Link]

• Nielsen, A. T., & Jonsson, S. (2002). Trace Determination of Volatile Sulfur Compounds by Solid-Phase Microextraction and GC-MS. Analyst, 127(8), 1045–1049.
• Gładkowska-Balewicz, I., et al. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. Molecules, 25(5), 1234.
• Chin, S.-T., & Marriott, P. J. (2011). Limitations to the Use of Solid-Phase Microextraction for Quantitation of Mixtures of Volatile Organic Sulfur Compounds. Analytical Chemistry, 83(21), 8279–8285.

• The Good Scents Company. (n.d.). dextro,laevo-3-(methyl thio) butanone 3-(methylthio)-2-butanone. Retrieved from [Link]

• Fang, Y., & Qian, M. C. (2019). Effect of Ethanol on the Adsorption of Volatile Sulfur Compounds on Solid Phase Micro-Extraction Fiber Coatings and the Implication for Analysis in Wine. Molecules, 24(18), 3366.

• PubChem. (n.d.). 3-(Methylthio)-2-butanone. Retrieved from [Link]

• Gładkowska-Balewicz, I., et al. (2019). Assessment of headspace solid-phase microextraction (HS-SPME) for control of asymmetric bioreduction of ketones by Alternaria alternata.

• FooDB. (n.d.). Showing Compound 3-(Methylthio)-2-butanone (FDB021546). Retrieved from [Link]

• Li, X., et al. (2021). An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues. Metabolites, 11(11), 729.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 3-Methylthio-2-butanone

As a Senior Application Scientist, it is understood that meticulous handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-Methylthio-2-butanone (CAS No. 53475-15-3), a compound utilized in the flavor and fragrance industry.[1] Adherence to these procedures is critical not only for personnel safety but also for environmental stewardship and regulatory compliance.

Understanding the Compound: Hazard Profile of 3-Methylthio-2-butanone

Before handling any chemical, a thorough understanding of its properties and associated hazards is essential. This knowledge informs every aspect of the handling and disposal process, from the selection of personal protective equipment (PPE) to the final waste stream segregation.

Chemical and Physical Properties:

3-Methylthio-2-butanone is an organic compound that typically appears as a colorless to pale yellow liquid.[1][2] It is characterized by a strong, sulfurous odor.[1] Key physical data are summarized below:

Property	Value	Source
Molecular Formula	C5H10OS	[1][3][4]
Molecular Weight	118.20 g/mol	[4]
Boiling Point	50-54 °C at 20 mm Hg	[5]
Density	0.975 g/mL at 25 °C	[5]
Flash Point	112 °F (44.4 °C)	[5]

Identified Hazards:

According to available safety data, 3-Methylthio-2-butanone is classified as a flammable liquid and vapor.[4] While specific toxicity data is limited, information on similar compounds suggests it may cause irritation upon contact with skin or eyes and could be harmful if inhaled or ingested.[1] Therefore, it must be handled with care in a well-ventilated area, and appropriate personal protective equipment should always be worn.

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 3-Methylthio-2-butanone is a multi-step process that begins with waste identification and ends with removal by a licensed disposal facility. This workflow is designed to comply with the regulations set forth by the Resource Conservation and Recovery Act (RCRA), which governs the management of hazardous waste.[6][7]

Figure 1. A high-level overview of the disposal workflow for 3-Methylthio-2-butanone.

Step 1: Waste Characterization

The first crucial step is to identify 3-Methylthio-2-butanone as a hazardous waste. Due to its flammability (flash point of 112 °F), it is classified as a flammable liquid.[4][5] This classification dictates the specific handling, storage, and disposal requirements.

Step 2: Segregation and Container Selection

Proper segregation of chemical waste is vital to prevent dangerous reactions.[6][7]

• Do not mix 3-Methylthio-2-butanone with other waste streams, particularly strong oxidizing agents, acids, bases, or reducing agents.[8][9]

• Select a waste container that is chemically compatible with the compound. A high-density polyethylene (HDPE) or glass container with a secure, leak-proof closure is recommended.[7]

• Ensure the container is in good condition, free from damage or deterioration.[7]

Step 3: Proper Labeling

Accurate and clear labeling is a cornerstone of safe waste management.[6][10]

• The container must be clearly labeled with the words "Hazardous Waste."[10]

• The label should also include the full chemical name: "3-Methylthio-2-butanone."

• Indicate the specific hazard(s) using appropriate pictograms or text (e.g., "Flammable").[4][10]

Step 4: Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[10]

• The SAA should be in a well-ventilated area, away from heat, sparks, open flames, and direct sunlight.[7][8][11]

• Store the waste container in a secondary containment system to mitigate spills.[7]

• Regulations specify maximum storage times, which can be up to 90 days for large quantity generators, so ensure timely disposal.[12][13]

Step 5: Documentation and Record Keeping

Meticulous record-keeping is a legal requirement and a critical component of a robust safety program.

• Maintain a log of the waste generated, including the chemical name, quantity, and date of accumulation.

• This documentation will be essential for creating a waste profile for the disposal vendor.

Step 6: Disposal by a Licensed Facility

Hazardous chemical waste that cannot be treated on-site must be disposed of at a licensed facility equipped to handle such materials.[6]

• Engage a certified hazardous waste contractor for the transportation and disposal of the 3-Methylthio-2-butanone waste.

• Provide the contractor with all necessary documentation, including the waste profile and Safety Data Sheet (SDS).

Emergency Procedures: Managing Accidental Releases

In the event of a spill or accidental release, a swift and appropriate response is critical to minimize hazards.

Small Spills:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and ensure adequate ventilation.[14]

• Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. For larger spills or in areas with insufficient ventilation, respiratory protection may be necessary.[14]

• Containment and Absorption: Contain the spill using an inert absorbent material such as sand, diatomite, or a universal binder.[15] Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a designated, properly labeled hazardous waste container.[8][11]

• Decontamination: Clean the spill area thoroughly with soap and water.[14]

Large Spills:

In the case of a large spill, evacuate the area immediately and contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 3-Methylthio-2-butanone is not merely a procedural task but a reflection of a laboratory's commitment to the safety of its personnel and the protection of the environment. By understanding the hazards, adhering to the established workflow, and being prepared for emergencies, researchers can ensure the responsible management of this chemical waste stream. Always consult your institution's specific waste management plan and your EHS department for guidance.

References

• Chemical Waste Management in Laboratories: Laws, Regulations, and Best Practices.
• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.
• Chemical Properties of 3-(Methylthio)-2-butanone (CAS 53475-15-3). Cheméo.
• Laboratory Waste Management: The New Regulations. MedLab Magazine.
• CAS 53475-15-3: 3-(Methylthio)-2-butanone. CymitQuimica.
• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.
• Regulation of Laboratory Waste. American Chemical Society.
• 3-methylthio-2-butanone (C5H10OS). PubChemLite.
• 3-(METHYLTHIO)-2-BUTANONE (CAS No. 99315-41-0) SDS. Guidechem.
• 3-METHYLTHIO-2-BUTANONE CAS#: 53475-15-3. ChemicalBook.
• 3-(Methylthio)-2-butanone | C5H10OS | CID 103788. PubChem.
• (±)-3-(methyl thio)-2-butanone, 99315-41-0. The Good Scents Company.
• Safety data sheet. CPAchem.
• 0198 3-METHYL-2-BUTANONE (English) ANACHEMIA MSDS. Studylib.
• SAFETY DATA SHEET.
• SAFETY DATA SHEET. Fisher Scientific.

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The 'Why': Understanding the Hazard Profile of 3-Methylthio-2-butanone

An Expert Guide to Personal Protective Equipment for Handling 3-Methylthio-2-butanone

As a Senior Application Scientist, my primary objective is to empower fellow researchers to conduct their work safely and effectively. This guide provides a comprehensive, technically grounded framework for the safe handling of 3-Methylthio-2-butanone, a key reagent in many flavor and fragrance development applications. We will move beyond a simple checklist of personal protective equipment (PPE) to understand the causality behind each safety recommendation, ensuring a self-validating system of laboratory practice.

Before we can select the appropriate PPE, we must first understand the specific risks posed by 3-Methylthio-2-butanone. Its hazard profile dictates our every move, from storage to disposal.

• Flammability: The compound is a flammable liquid and vapor.[1] This means that its vapors can ignite at room temperature if an ignition source is present. Consequently, all handling procedures must be designed to prevent the buildup of vapors and to eliminate potential ignition sources.

• Irritation: It is known to cause skin and serious eye irritation.[2] This necessitates robust barrier protection to prevent any direct contact with the liquid or its aerosols.

• Inhalation: While not always requiring respiratory protection under standard laboratory conditions, inhalation may be harmful.[2] Proper ventilation is therefore a critical engineering control.

Understanding these core hazards—flammability and irritation—is the foundation upon which we build our safety protocols. The choice of each piece of PPE is a direct response to these inherent chemical properties.

Core Directive: Personal Protective Equipment (PPE) Protocol

The following PPE ensemble is mandatory for any procedure involving 3-Methylthio-2-butanone. This selection is designed to provide comprehensive protection against the identified hazards.

Protection Type	Specific Requirement	Standard/Specification	Rationale
Hand Protection	Nitrile rubber gloves	EN 374 or equivalent	Provides an effective barrier against skin irritation from incidental contact.
Eye & Face Protection	Chemical safety goggles	ANSI Z87.1 / EN 166	Protects against splashes and vapors that can cause serious eye irritation.
Skin & Body Protection	Flame-retardant laboratory coat	N/A	Shields skin from accidental spills and provides a layer of protection against fire hazards.
Footwear	Closed-toe shoes	N/A	Standard laboratory practice to protect feet from spills and falling objects.
Respiratory Protection	Use in a chemical fume hood	N/A	Primary engineering control to prevent inhalation of flammable or irritating vapors.

A Note on Glove Selection:

While nitrile gloves are standard, it is crucial to be aware of their limitations. Always inspect gloves for tears or punctures before use. For prolonged or immersive contact, consult the glove manufacturer's specific chemical resistance data for 3-Methylthio-2-butanone. Change gloves immediately if contamination is suspected.

Operational Plan: A Step-by-Step Guide to Safe Handling

This protocol provides a self-validating workflow. Each step is a prerequisite for the next, ensuring that safety is integrated into the entire process.

• Preparation is Paramount:

  • Consult the SDS: Before any work begins, thoroughly review the Safety Data Sheet (SDS) for 3-Methylthio-2-butanone.

  • Verify Ventilation: Ensure the chemical fume hood is operational and has a current certification.

  • Assemble PPE: Don your lab coat, chemical safety goggles, and nitrile gloves.

  • Prepare for Spills: Locate the nearest spill kit appropriate for flammable liquids.

• Execution with Precision:

  • Grounding: When transferring from a metal drum or large container, ensure both the source and receiving containers are grounded and bonded to prevent static discharge, a potential ignition source.[3]

  • Use Non-Sparking Tools: Employ tools made of non-sparking materials (e.g., brass, bronze) when opening or closing containers.[3][4]

  • Controlled Dispensing: Pour slowly and deliberately to minimize splashing.

  • Secure Storage: After dispensing, tightly seal the container and return it to a designated cool, dry, and well-ventilated storage area for flammable liquids.[4]

The following diagram outlines this logical workflow:

Caption: A logical workflow for the safe handling of 3-Methylthio-2-butanone.

Emergency Response: Immediate Actions

In the event of an exposure or spill, a swift and correct response is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4]

• Small Spill: For small spills, absorb the material with a non-combustible inert absorbent (e.g., sand, vermiculite).[6] Collect the material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.

• Large Spill: Evacuate the area and contact your institution's emergency response team.

Disposal Plan: A Responsible Conclusion

Proper disposal is a non-negotiable aspect of chemical safety and environmental responsibility.

• Waste Segregation: All materials contaminated with 3-Methylthio-2-butanone, including used gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

• Containerization: Place all hazardous waste in a clearly labeled, sealed, and appropriate container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Regulatory Compliance: All chemical waste must be disposed of in strict accordance with local, state, and federal regulations. Consult your Environmental Health & Safety (EHS) department for specific procedures. Never pour 3-Methylthio-2-butanone down the drain.[4]

By adhering to this comprehensive guide, you are not merely following a set of rules but are actively participating in a culture of safety. This approach ensures the well-being of yourself and your colleagues and upholds the integrity of your scientific work.

References

• 3-(Methylthio)-2-butanone | C5H10OS | CID 103788 , PubChem, National Center for Biotechnology Information. [Link]

• ICSC 0922 - 3-METHYL-2-BUTANONE , Inchem.org. [Link]

• 0198 3-METHYL-2-BUTANONE (English) ANACHEMIA MSDS , Studylib. [Link]

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